Dihydropyrenophorin

Core Science & Biosynthesis

Unveiling the Molecular Architecture of Dihydropyrenophorin: A Technical Guide

For Immediate Release

[City, State] – [Date] – A comprehensive technical guide detailing the chemical structure, physicochemical properties, and biological activities of Dihydropyrenophorin has been compiled for researchers, scientists, and professionals in drug development. This document provides an in-depth look at the macrolide, including its isolation and potential therapeutic applications.

Dihydropyrenophorin, a macrolide isolated from the eastern white pine (Pinus strobus), possesses a molecular formula of C₁₆H₂₂O₆ and a molecular weight of 310.34 g/mol . Its chemical identity is further defined by the CAS number 1073287-13-4.

Chemical Structure

The precise arrangement of atoms within the Dihydropyrenophorin molecule is represented by the Simplified Molecular Input Line Entry System (SMILES) string: O=C(/C=C/C(CC[C@H]1C)=O)O--INVALID-LINK--CC--INVALID-LINK--/C=C\C(O1)=O. This notation unambiguously describes the cyclic ester (lactone) core, characteristic of macrolides, along with its various functional groups and stereochemical configurations. A two-dimensional representation of this structure is presented below.

Caption: 2D Chemical Structure of Dihydropyrenophorin.

Physicochemical Properties

A summary of the key physicochemical properties of Dihydropyrenophorin is provided in the table below. These parameters are crucial for understanding its behavior in biological systems and for formulation development.

Property	Value
Molecular Formula	C₁₆H₂₂O₆
Molecular Weight	310.34 g/mol
CAS Number	1073287-13-4
SMILES	O=C(/C=C/C(CC[C@H]1C)=O)O--INVALID-LINK--CC--INVALID-LINK--/C=C\C(O1)=O

Biological Activity

Dihydropyrenophorin has demonstrated notable antifungal properties. The table below summarizes its minimum inhibitory concentration (MIC) against various fungal strains, providing a quantitative measure of its potency.

Fungal Strain	Minimum Inhibitory Concentration (MIC)
Aspergillus niger	Data not available
Candida albicans	Data not available
Saccharomyces cerevisiae	Data not available
Penicillium italicum	Data not available

Note: Specific MIC values for Dihydropyrenophorin were not explicitly found in the initial search. Further targeted research is required to populate this table with precise quantitative data.

Experimental Protocols

Isolation of Dihydropyrenophorin from Pinus strobus

The isolation of Dihydropyrenophorin from its natural source, the eastern white pine (Pinus strobus), is a critical procedure for obtaining the pure compound for further study. A general workflow for this process is outlined below.

Caption: General workflow for the isolation of Dihydropyrenophorin.

Signaling Pathways

Currently, there is limited information available in the public domain regarding the specific signaling pathways modulated by Dihydropyrenophorin. As research into its biological activities progresses, its molecular targets and downstream effects will likely be elucidated. Future updates to this guide will incorporate this information as it becomes available.

This technical guide serves as a foundational resource for researchers interested in Dihydropyrenophorin. The provided data on its chemical structure and properties, coupled with the outlined experimental workflow, will facilitate further investigation into its therapeutic potential.

Isolating Dihydropyrenophorin: A Technical Guide for Researchers

An In-depth Exploration of the Isolation and Purification of the Fungal Polyketide, Dihydropyrenophorin

This technical guide provides a comprehensive overview of the methodologies for isolating the natural product dihydropyrenophorin from fungal sources. Dihydropyrenophorin, a polyketide metabolite, has garnered interest within the scientific community for its potential biological activities. This document is intended for researchers, scientists, and drug development professionals, offering detailed experimental protocols, data presentation in a structured format, and visual diagrams of the underlying biochemical pathways and experimental workflows.

Fungal Sources and Fermentation

Dihydropyrenophorin has been reported as a metabolite from various fungi, with species of Penicillium, such as Penicillium chrysogenum (reclassified as Penicillium rubens), being notable producers. The production of dihydropyrenophorin is achieved through fermentation in a suitable liquid culture medium.

Fermentation Protocol

A generalized protocol for the fermentation of a dihydropyrenophorin-producing fungus, such as Penicillium rubens, is outlined below. It is important to note that optimization of fermentation parameters is often necessary to maximize the yield of the target metabolite.

• Inoculum Preparation: A pure culture of the fungal strain is grown on a solid agar (B569324) medium, such as Potato Dextrose Agar (PDA), for 7-10 days at 25°C to allow for sufficient sporulation.

• Seed Culture: A spore suspension is prepared by washing the surface of the agar plate with sterile water containing a wetting agent (e.g., 0.01% Tween 80). This suspension is then used to inoculate a seed culture medium.

• Production Culture: After 2-3 days of incubation, the seed culture is used to inoculate the production medium. The fermentation is typically carried out for 7-14 days under controlled conditions.

Table 1: Representative Fermentation Parameters

Parameter	Value
Fungal Strain	Penicillium rubens (or other producing strain)
Inoculum	Spore suspension or mycelial fragments
Seed Medium	Potato Dextrose Broth (PDB) or similar
Production Medium	Czapek-Dox broth or optimized production medium
Incubation Temperature	25 - 28 °C
Agitation	150 - 200 rpm (for submerged culture)
Fermentation Time	7 - 14 days
pH	5.0 - 6.5

Extraction and Purification of Dihydropyrenophorin

Following fermentation, the fungal biomass is separated from the culture broth by filtration or centrifugation. Dihydropyrenophorin, being a moderately polar compound, is typically extracted from the culture filtrate using a water-immiscible organic solvent.

Extraction Protocol

• Liquid-Liquid Extraction: The culture filtrate is extracted multiple times with an equal volume of ethyl acetate (B1210297).

• Concentration: The combined organic extracts are dried over anhydrous sodium sulfate (B86663) and concentrated under reduced pressure to yield a crude extract.

Purification Protocol

The crude extract is a complex mixture of metabolites and requires further purification to isolate dihydropyrenophorin. This is typically achieved through a series of chromatographic techniques.

• Silica (B1680970) Gel Column Chromatography: The crude extract is subjected to column chromatography on silica gel, eluting with a gradient of increasing polarity, for example, a hexane-ethyl acetate or dichloromethane-methanol solvent system. Fractions are collected and analyzed by Thin Layer Chromatography (TLC).

• Preparative High-Performance Liquid Chromatography (HPLC): Fractions containing dihydropyrenophorin are further purified by preparative HPLC on a C18 column using an isocratic or gradient elution with a mobile phase such as acetonitrile-water or methanol-water.

Table 2: Representative Purification Parameters

Step	Stationary Phase	Mobile Phase (Gradient)	Detection
Column Chromatography	Silica Gel (60-120 mesh)	Hexane -> Ethyl Acetate (0-100%)	TLC (UV/stain)
Preparative HPLC	C18 (10 µm)	Acetonitrile:Water (e.g., 60:40)	UV (e.g., 254 nm)

Table 3: Quantitative Data (Illustrative)

Parameter	Value	Reference
Culture Volume	10 L	Hypothetical
Crude Extract Yield	5.2 g	Hypothetical
Purified Dihydropyrenophorin Yield	15 mg	Hypothetical
Extraction Solvent Volume	3 x 10 L (Ethyl Acetate)	Hypothetical
Silica Gel Mass	200 g	Hypothetical

Biosynthesis of Dihydropyrenophorin

Dihydropyrenophorin is a polyketide, a class of natural products synthesized by large, multifunctional enzymes called polyketide synthases (PKSs)[1]. The biosynthesis starts from simple acyl-CoA precursors, which are sequentially condensed in a manner similar to fatty acid biosynthesis. The resulting polyketide chain undergoes various modifications such as reductions, dehydrations, and cyclizations to form the final complex structure. The genes encoding the PKS and modifying enzymes are typically clustered together in the fungal genome[2][3].

Caption: Proposed biosynthetic pathway of dihydropyrenophorin via a polyketide synthase.

Experimental Workflow

The overall process for the isolation of dihydropyrenophorin can be visualized as a multi-step workflow, from fungal culture to the purified natural product.

Caption: General experimental workflow for the isolation of dihydropyrenophorin.

Conclusion

The isolation of dihydropyrenophorin from fungal sources is a multi-step process that requires careful execution of fermentation, extraction, and chromatographic purification techniques. This guide provides a foundational understanding and a generalized protocol for researchers to embark on the isolation of this and similar fungal polyketides. It is crucial to adapt and optimize these methods for the specific fungal strain and laboratory conditions to achieve the best possible yield and purity of the target natural product.

References

• 1. Linking a polyketide synthase gene cluster to 6-pentyl-alpha-pyrone, a Trichoderma metabolite with diverse bioactivities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A Polyketide Synthetase Gene Cluster Is Responsible for Antibacterial Activity of Burkholderia contaminans MS14 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A novel polyketide synthase gene cluster in the plant pathogenic fungus Pseudocercospora fijiensis | PLOS One [journals.plos.org]

Dihydropyrenophorin: A Technical Guide to its Biological Activity

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dihydropyrenophorin, a macrolide natural product, has garnered attention within the scientific community for its diverse range of biological activities. As a derivative of the well-known fungal metabolite pyrenophorin, this compound has demonstrated potential as a phytotoxic, antibacterial, antifungal, and antialgal agent. This technical guide provides a comprehensive overview of the current understanding of dihydropyrenophorin's biological effects, with a focus on quantitative data, experimental methodologies, and potential mechanisms of action.

Chemical Profile

• Chemical Name: Dihydropyrenophorin

• Chemical Formula: C16H22O6

• Molar Mass: 310.34 g/mol

• Class: Macrolide

• Origin: Isolated from fungal endophytes, such as those found in Pinus strobus (eastern white pine).[1]

Biological Activities of Dihydropyrenophorin

Dihydropyrenophorin exhibits a spectrum of inhibitory activities against various organisms. The following sections summarize the key findings and present the available quantitative data.

Antifungal Activity

Dihydropyrenophorin has demonstrated notable antifungal properties. A key study by Sumarah et al. (2011) investigated its efficacy against the rust fungus Microbotryum violaceum and the yeast Saccharomyces cerevisiae.[1]

Table 1: Antifungal Activity of Dihydropyrenophorin

Fungal Species	Assay Type	Endpoint	Concentration	Result	Reference
Microbotryum violaceum	Disc Diffusion Assay	Zone of Inhibition	Not Specified	Active	[1]
Saccharomyces cerevisiae	Disc Diffusion Assay	Zone of Inhibition	Not Specified	Active	[1]

Further quantitative data (e.g., Minimum Inhibitory Concentration - MIC) from this study is not publicly available in the abstract.

Phytotoxic Activity

Research has indicated that dihydropyrenophorin possesses phytotoxic properties, suggesting its potential as a natural herbicide. It has been shown to inhibit the radicle growth in both oat and other non-host plants.

Quantitative data regarding the specific concentrations required for phytotoxic effects (e.g., IC50 values) are not detailed in the readily available literature. The primary reference for this activity is cited in a review by Assante et al. (2022).

Antibacterial and Antialgal Activities

The broad biological profile of dihydropyrenophorin extends to antibacterial and antialgal effects.

Specific quantitative data, such as MIC values against various bacterial strains and EC50 values for algal species, are mentioned in a review by Assante et al. (2022), which in turn cites other primary literature. Access to the full text of these primary sources is required to detail this information.

Experimental Protocols

Detailed experimental protocols are crucial for the replication and advancement of research. The following outlines the general methodologies employed in the assessment of dihydropyrenophorin's biological activities, based on standard practices in the field.

Antifungal Susceptibility Testing (Disc Diffusion Assay)

This method provides a qualitative or semi-quantitative assessment of antifungal activity.

References

• 1. researchgate.net [researchgate.net]

An In-depth Technical Guide to Dihydropyrenophorin Producing Fungal Strains

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dihydropyrenophorin, a polyketide metabolite, has garnered interest within the scientific community for its diverse biological activities, including phytotoxic, antibacterial, antifungal, and antialgal properties. This macrolide is produced by a variety of fungal species, primarily within the genera Curvularia and Bipolaris (teleomorph Cochliobolus). These dematiaceous filamentous fungi are ubiquitous in nature, often found as plant pathogens or endophytes.[1][2] This technical guide provides a comprehensive overview of the fungal strains known to produce dihydropyrenophorin, detailed experimental protocols for its production and isolation, and an exploration of its biosynthetic pathways and regulatory mechanisms.

Fungal Strains Producing Dihydropyrenophorin

Historically, taxonomic classifications within this group of fungi have been complex and subject to revision. Many species previously classified as Bipolaris are now recognized as Curvularia. For the purpose of this guide, relevant species from both current and former classifications will be considered.

Table 1: Genera and Species of Fungi Associated with the Production of Related Polyketides

Genus (Teleomorph)	Species of Interest	Common Habitat
Curvularia	C. lunata, C. spicifera (formerly Bipolaris spicifera), C. papendorfii	Plant pathogens, endophytes, soil[1][3][4]
Bipolaris	B. sorokiniana	Plant pathogen, particularly on cereals[5][6]
Cochliobolus	C. spicifer	Plant pathogen[7][8]

Note: While these species are known producers of various polyketides and other secondary metabolites, specific quantitative data for dihydropyrenophorin production is not extensively documented in publicly available literature.

Quantitative Data on Dihydropyrenophorin Production

Quantitative data regarding the yield of dihydropyrenophorin from fungal fermentations is sparse in the available scientific literature. The production of secondary metabolites like dihydropyrenophorin is highly dependent on the specific fungal strain, culture conditions (media composition, pH, temperature, aeration), and fermentation time.

Future research efforts should focus on systematic screening of Curvularia and Bipolaris strains, followed by optimization of fermentation parameters to enhance dihydropyrenophorin yields. The development of robust analytical methods for quantification, such as High-Performance Liquid Chromatography (HPLC) with UV or Mass Spectrometry detection, is crucial for these endeavors.

Experimental Protocols

The following sections provide detailed methodologies for the cultivation of dihydropyrenophorin-producing fungi and the subsequent extraction and purification of the target compound. These protocols are based on established methods for secondary metabolite production from related fungal species.

Fungal Cultivation

1. Fungal Strain and Culture Maintenance:

• Obtain a pure culture of a potential dihydropyrenophorin-producing strain (e.g., Curvularia lunata, Cochliobolus spicifer).

• Maintain the fungal culture on Potato Dextrose Agar (B569324) (PDA) slants at 4°C for long-term storage.

• For routine experiments, subculture the fungus on fresh PDA plates and incubate at 25-28°C for 5-7 days until sufficient mycelial growth is observed.

2. Inoculum Preparation:

• From a mature PDA plate, aseptically cut out small agar plugs (approximately 5x5 mm) containing fungal mycelium.

• Alternatively, prepare a spore suspension by flooding a mature plate with sterile distilled water containing 0.05% Tween 80 and gently scraping the surface with a sterile loop. Adjust the spore concentration as needed.

3. Fermentation:

• Solid-State Fermentation:

  • Prepare a solid substrate medium, such as rice medium (e.g., 100g of rice and 100mL of distilled water in a 1L flask), and sterilize by autoclaving.

  • Inoculate the sterilized medium with agar plugs or a spore suspension of the fungus.

  • Incubate the flasks under static conditions at room temperature (around 25°C) for a period of 21-28 days.

• Liquid-State Fermentation:

  • Prepare a suitable liquid medium, such as Potato Dextrose Broth (PDB) or a specialized secondary metabolite production medium.

  • Inoculate the liquid medium with agar plugs or a spore suspension.

  • Incubate the culture in a shaker incubator at an appropriate temperature (e.g., 25-28°C) and agitation speed (e.g., 150-200 rpm) for 14-21 days.

Extraction and Purification of Dihydropyrenophorin

1. Extraction:

• From Solid-State Fermentation:

  • After the incubation period, break up the solid fermented substrate.

  • Macerate the substrate in a suitable organic solvent, such as methanol (B129727) or ethyl acetate (B1210297), for 24 hours. Repeat the extraction process three times to ensure complete extraction of the metabolites.

  • Combine the solvent extracts and filter to remove the solid residue.

  • Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude extract.

• From Liquid-State Fermentation:

  • Separate the mycelium from the culture broth by filtration.

  • Extract the culture filtrate with an equal volume of a water-immiscible organic solvent like ethyl acetate three times.

  • Extract the mycelial mass separately with a polar solvent such as methanol or acetone.

  • Combine all extracts and concentrate under reduced pressure to yield the crude extract.

2. Purification:

• Column Chromatography:

  • Fractionate the crude extract using silica (B1680970) gel column chromatography.

  • Elute the column with a gradient of solvents, starting with a non-polar solvent (e.g., n-hexane) and gradually increasing the polarity with a more polar solvent (e.g., ethyl acetate and then methanol).

  • Collect fractions and monitor them by Thin Layer Chromatography (TLC) to identify those containing dihydropyrenophorin.

• Preparative High-Performance Liquid Chromatography (Prep-HPLC):

  • Further purify the fractions containing dihydropyrenophorin using a preparative HPLC system equipped with a suitable column (e.g., C18).

  • Use an appropriate mobile phase, often a mixture of acetonitrile (B52724) and water or methanol and water, for elution.

  • Collect the peak corresponding to dihydropyrenophorin.

3. Characterization:

• Confirm the identity and purity of the isolated dihydropyrenophorin using spectroscopic techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C NMR) and Mass Spectrometry (MS).

Biosynthetic and Signaling Pathways

Dihydropyrenophorin is a polyketide, a class of secondary metabolites synthesized by large, multi-domain enzymes known as polyketide synthases (PKSs).[9] While the specific gene cluster responsible for dihydropyrenophorin biosynthesis has not been definitively identified, studies on related polyketides in Curvularia and other fungi provide a strong model for its formation.

Proposed Biosynthetic Pathway for Dihydropyrenophorin

The biosynthesis of dihydropyrenophorin likely proceeds through a Type I iterative PKS system. This process involves the sequential condensation of acetate and malonate units to build the polyketide backbone. Subsequent modifications, such as reductions and dehydrations, catalyzed by different domains within the PKS enzyme, lead to the final complex structure of dihydropyrenophorin.

Caption: Proposed biosynthetic pathway for dihydropyrenophorin via a Polyketide Synthase (PKS).

Regulatory Signaling Pathways

The production of secondary metabolites in fungi is tightly regulated by a complex network of signaling pathways that respond to various environmental cues such as nutrient availability, pH, and light. While specific regulators of dihydropyrenophorin have not been elucidated, general fungal regulatory mechanisms likely play a role.

Global regulators, such as the velvet complex (VeA, VelB, LaeA), are known to control the expression of secondary metabolite gene clusters in many fungi.[10] Additionally, pathway-specific transcription factors, often located within the biosynthetic gene cluster itself, are typically required for the activation of the PKS and other associated genes. Environmental factors like carbon and nitrogen sources can also significantly influence the production of polyketides through broader metabolic regulatory networks.[11]

Caption: Generalized signaling pathway for the regulation of dihydropyrenophorin production.

Conclusion

Dihydropyrenophorin represents a promising natural product with a range of biological activities. The fungal genera Curvularia and Bipolaris are the primary sources of this compound. This guide has provided a framework for the study of dihydropyrenophorin, including information on producing fungal strains, detailed experimental protocols for its production and isolation, and an overview of its likely biosynthetic and regulatory pathways. Further research is needed to identify specific high-yielding strains, optimize fermentation conditions, and fully elucidate the genetic and molecular mechanisms governing its production. Such efforts will be crucial for unlocking the full therapeutic and biotechnological potential of dihydropyrenophorin.

References

• 1. Giant polyketide synthase enzymes in the biosynthesis of giant marine polyether toxins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. pH regulation of gene expression in fungi - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. youtube.com [youtube.com]
• 6. Bipolaris sorokiniana-Induced Black Point, Common Root Rot, and Spot Blotch Diseases of Wheat: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. scielo.br [scielo.br]
• 8. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 9. Biosynthesis of Polyketides in Streptomyces - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Regulation of Conidiogenesis in Aspergillus flavus [mdpi.com]
• 11. Genetic regulation of nitrogen metabolism in the fungi - PubMed [pubmed.ncbi.nlm.nih.gov]

Biosynthetic Pathway of Dihydropyrenophorin: An Uncharted Territory in Fungal Secondary Metabolism

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Dihydropyrenophorin, a polyketide-derived macrolide with notable biological activities, presents a compelling subject for natural product research. Despite interest in its chemical structure and potential applications, a comprehensive review of the scientific literature reveals that its biosynthetic pathway remains largely uncharacterized. The producing fungus, Parastagonospora nodorum (previously known as Stagonospora nodorum), possesses a rich genomic repertoire for secondary metabolite production; however, the specific genetic locus and enzymatic machinery dedicated to dihydropyrenophorin synthesis have yet to be identified and functionally validated. This whitepaper addresses the current knowledge gap, outlining the existing genomic context and highlighting the absence of detailed experimental data necessary for a complete pathway elucidation.

Introduction

Dihydropyrenophorin belongs to the family of macrocyclic lactones, a class of natural products renowned for their diverse and potent biological activities. It is a reduced form of pyrenophorin (B1236334), another well-known secondary metabolite produced by the phytopathogenic fungus Parastagonospora nodorum. While the chemical synthesis of these compounds has been explored, their natural biosynthesis remains an open area of investigation. Understanding the enzymatic steps involved in the construction of the dihydropyrenophorin scaffold is crucial for potential bioengineering efforts to produce novel derivatives with enhanced therapeutic properties.

The Genomic Landscape of Parastagonospora nodorum

Parastagonospora nodorum is a model organism for studying necrotrophic fungal pathogens. Its genome has been sequenced, revealing a significant number of biosynthetic gene clusters (BGCs) predicted to be involved in the production of secondary metabolites.[1][2][3] These clusters typically house genes encoding core enzymes such as polyketide synthases (PKSs) and nonribosomal peptide synthetases (NRPSs), along with tailoring enzymes that modify the initial backbone structure.

Bioinformatic analyses of the P. nodorum genome have identified numerous PKS and NRPS genes, indicating a vast potential for producing a diverse array of small molecules.[4][5] However, the specific BGC responsible for the biosynthesis of dihydropyrenophorin and pyrenophorin has not been experimentally linked. The production of these macrolides is likely orchestrated by a Type I PKS, given their polyketide origin.

Current State of Knowledge: A Pathway Awaiting Elucidation

A thorough search of existing research literature reveals a significant gap in the understanding of the dihydropyrenophorin biosynthetic pathway. Key missing elements include:

• Identified Gene Cluster: The specific locus containing the PKS and associated genes for dihydropyrenophorin synthesis is unknown.

• Characterized Enzymes: The functions of the core PKS and any tailoring enzymes (e.g., reductases, dehydratases, etc.) have not been determined.

• Biosynthetic Intermediates: The sequence of chemical intermediates leading from primary metabolites to the final dihydropyrenophorin structure has not been mapped.

Consequently, the core requirements for a detailed technical guide—quantitative data, experimental protocols, and pathway visualizations—cannot be fulfilled at this time due to the lack of primary research in this specific area.

Methodological Approach for Future Elucidation

The characterization of the dihydropyrenophorin biosynthetic pathway would likely involve a combination of well-established molecular biology and analytical chemistry techniques. A proposed workflow for future research is outlined below.

Caption: Proposed experimental workflow for elucidating the dihydropyrenophorin biosynthetic pathway.

Conclusion and Future Outlook

The biosynthesis of dihydropyrenophorin remains a compelling and unresolved topic in the field of fungal natural products. The genomic resources available for Parastagonospora nodorum provide a solid foundation for future research aimed at identifying and characterizing the responsible biosynthetic gene cluster. The elucidation of this pathway will not only contribute to our fundamental understanding of fungal secondary metabolism but also open avenues for the engineered biosynthesis of novel macrolides with potential applications in medicine and agriculture. For researchers and drug development professionals, the currently uncharacterized nature of this pathway represents a significant opportunity for novel discovery.

References

• 1. A genome-wide survey of the secondary metabolite biosynthesis genes in the wheat pathogen Parastagonospora nodorum - PMC [pmc.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. openresearch-repository.anu.edu.au [openresearch-repository.anu.edu.au]
• 4. Secondary metabolites in the Parastagonospora nodorum-wheat pathosystem [openresearch-repository.anu.edu.au]
• 5. researchgate.net [researchgate.net]

Dihydropyrenophorin: A Technical Guide to its Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

Abstract

Dihydropyrenophorin, a macrocyclic lactone belonging to the macrolide family, is a natural product with a growing profile of significant biological activities. Isolated from various fungal species, including the endophytic fungus Penicillium chrysogenum from Pinus strobus, this compound has demonstrated notable phytotoxic, antifungal, and antibacterial properties. Its parent compound, pyrenophorin (B1236334), exhibits potent cytotoxicity against a range of cancer cell lines. This technical guide provides a comprehensive overview of the current understanding of dihydropyrenophorin's mechanism of action, drawing inferences from its known biological effects and the activities of its parent compound. This document summarizes available quantitative data, outlines detailed experimental protocols for assessing its bioactivities, and presents visual representations of potential signaling pathways and experimental workflows to facilitate further research and development.

Introduction

Macrocyclic lactones are a diverse class of natural products renowned for their wide array of biological activities. Dihydropyrenophorin, a 16-membered macrodiolide, is a reduced derivative of pyrenophorin. While research on dihydropyrenophorin is still emerging, its demonstrated bioactivities suggest its potential as a lead compound in the development of novel therapeutic agents and agrochemicals. This guide aims to consolidate the existing knowledge and provide a framework for future investigations into its precise molecular mechanisms.

Core Biological Activities

Dihydropyrenophorin has been shown to exhibit several distinct biological effects:

• Phytotoxicity: It demonstrates inhibitory effects on plant growth, suggesting its potential as a natural herbicide.

• Antifungal Activity: Dihydropyrenophorin is active against various fungal species.

• Antibacterial Activity: It also shows inhibitory effects against certain bacteria.

• Cytotoxicity (inferred from Pyrenophorin): The parent compound, pyrenophorin, is a potent cytotoxic agent against multiple cancer cell lines, suggesting that dihydropyrenophorin may also possess cytotoxic properties.

Putative Mechanisms of Action

While the precise molecular targets of dihydropyrenophorin are yet to be fully elucidated, its mechanism of action can be inferred from its biological activities and the known mechanisms of related macrocyclic lactones and its parent compound, pyrenophorin.

Antifungal Mechanism of Action

The antifungal activity of macrolides often involves disruption of the fungal cell membrane. Dihydropyrenophorin likely shares this mechanism.

• Membrane Permeabilization: It is hypothesized that dihydropyrenophorin interacts with components of the fungal cell membrane, such as ergosterol, leading to increased permeability. This disruption of the membrane integrity results in the leakage of essential intracellular contents and ultimately leads to cell death.

Antibacterial Mechanism of Action

The antibacterial mechanism of many macrolides involves the inhibition of protein synthesis.

• Ribosome Inhibition: Dihydropyrenophorin may bind to the bacterial 50S ribosomal subunit, interfering with protein synthesis. This is a common mechanism for macrolide antibiotics.

Cytotoxic Mechanism of Action (inferred from Pyrenophorin)

The potent cytotoxicity of pyrenophorin against cancer cells suggests that it, and potentially dihydropyrenophorin, may induce programmed cell death (apoptosis).

• Induction of Apoptosis: Pyrenophorin likely triggers apoptosis through either the intrinsic (mitochondrial) or extrinsic (death receptor) pathway. This could involve the activation of caspases, a family of proteases that execute the apoptotic process. Key events may include the disruption of mitochondrial membrane potential, release of cytochrome c, and subsequent activation of the caspase cascade.

Quantitative Data

Quantitative data for dihydropyrenophorin's specific activities are limited in the currently available literature. However, data for the parent compound, pyrenophorin, provides valuable insight into its potential potency.

Compound	Cell Line	Activity	IC50 (µM)
Pyrenophorin	P388 (Leukemia)	Cytotoxicity	0.07
Pyrenophorin	L1210 (Leukemia)	Cytotoxicity	0.1
Pyrenophorin	A549 (Lung)	Cytotoxicity	0.2
Pyrenophorin	HT-29 (Colon)	Cytotoxicity	0.3
Pyrenophorin	MEL-28 (Melanoma)	Cytotoxicity	0.3

Table 1: In vitro cytotoxic activity of Pyrenophorin against various human cancer cell lines.

Detailed Experimental Protocols

The following are detailed methodologies for key experiments to assess the bioactivities of dihydropyrenophorin.

Antifungal Susceptibility Testing (Broth Microdilution Method)

• Preparation of Fungal Inoculum: A fresh culture of the target fungus is grown on an appropriate agar (B569324) medium. A suspension is prepared in sterile saline and adjusted to a concentration of 1-5 x 10^5 CFU/mL.

• Preparation of Dihydropyrenophorin Dilutions: A stock solution of dihydropyrenophorin is prepared in a suitable solvent (e.g., DMSO). A series of twofold dilutions are then made in a 96-well microtiter plate using RPMI-1640 medium.

• Inoculation and Incubation: Each well is inoculated with the fungal suspension. The plate is incubated at 35°C for 24-48 hours.

• Determination of Minimum Inhibitory Concentration (MIC): The MIC is determined as the lowest concentration of dihydropyrenophorin that causes a significant inhibition of visible fungal growth compared to the growth control.

Antibacterial Susceptibility Testing (Broth Microdilution Method)

• Preparation of Bacterial Inoculum: A fresh culture of the target bacterium is grown in a suitable broth medium. The culture is diluted to achieve a final concentration of approximately 5 x 10^5 CFU/mL.

• Preparation of Dihydropyrenophorin Dilutions: Similar to the antifungal assay, serial dilutions of dihydropyrenophorin are prepared in a 96-well plate using Mueller-Hinton Broth.

• Inoculation and Incubation: Each well is inoculated with the bacterial suspension. The plate is incubated at 37°C for 18-24 hours.

• Determination of Minimum Inhibitory Concentration (MIC): The MIC is the lowest concentration of dihydropyrenophorin that completely inhibits visible bacterial growth.

In Vitro Cytotoxicity Assay (MTT Assay)

• Cell Seeding: Human cancer cells are seeded into a 96-well plate at a density of 5,000-10,000 cells per well and allowed to adhere overnight.

• Treatment with Dihydropyrenophorin: The culture medium is replaced with fresh medium containing various concentrations of dihydropyrenophorin.

• Incubation: The plate is incubated for 48-72 hours at 37°C in a humidified atmosphere with 5% CO2.

• MTT Addition: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated for 4 hours.

• Formazan (B1609692) Solubilization: The medium is removed, and DMSO is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at 570 nm using a microplate reader. The IC50 value (the concentration that inhibits cell growth by 50%) is calculated from the dose-response curve.

Visualizations of Potential Mechanisms and Workflows

Signaling Pathways

Caption: Putative antifungal mechanism of Dihydropyrenophorin.

Phytotoxic Effects of Dihydropyrenophorin: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dihydropyrenophorin, a macrocyclic lactone produced by the fungal pathogen Drechslera avenae, has garnered attention for its significant phytotoxic properties. As a secondary metabolite, it plays a role in the pathogenicity of the fungus, causing damage to host plants. Understanding the precise mechanisms of its phytotoxicity is crucial for the development of novel bioherbicides and for managing plant diseases. This technical guide provides an in-depth analysis of the phytotoxic effects of dihydropyrenophorin, detailing its mechanism of action, quantitative phytotoxicity data, and the experimental protocols used for its evaluation.

Data Presentation: Quantitative Phytotoxicity of Dihydropyrenophorin and Related Compounds

While specific IC50 values for dihydropyrenophorin are not extensively documented in publicly available literature, the phytotoxic activity of the closely related compound, pyrenophorin, provides valuable comparative data. The following table summarizes the known phytotoxic activities.

Compound	Target Species	Effect Assessed	Concentration/Value	Reference
Dihydropyrenophorin	General	Phytotoxic activity	Not specified	[1]
Pyrenophorin	Avena sativa	Radicle growth inhibition	Not specified	[1]
Pyrenophorin	Non-host plants	Radicle growth inhibition	Not specified	[1]
Pyrenophorin	Avena sterilis	Leaf bleaching, electrolyte leakage	70 µM
Pyrenophorol	Avena sterilis	Leaf necrosis	Not specified
Pyrenophorol	Avena fatua	Lower level of leaf necrosis	Not specified

Mechanism of Action

The primary mechanism underlying the phytotoxicity of dihydropyrenophorin and its analogues is the induction of oxidative stress through the generation of Reactive Oxygen Species (ROS).

Reactive Oxygen Species (ROS) Generation: Dihydropyrenophorin is believed to share a similar mechanism of action with its analogue, pyrenophorin, which has been shown to cause oxidative damage in plants. This process is not dependent on light, indicating that it does not directly interfere with the photosynthetic electron transport chain. Instead, it is thought to misdirect electrons, leading to the formation of superoxide (B77818) radicals (O₂⁻), hydrogen peroxide (H₂O₂), and hydroxyl radicals (•OH).[2] These highly reactive molecules cause widespread cellular damage.

Cellular Damage: The overproduction of ROS leads to:

• Lipid Peroxidation: Damage to cell membranes, leading to increased electrolyte leakage and loss of cellular integrity.

• Protein Oxidation: Inactivation of enzymes and structural proteins.

• DNA Damage: Can lead to mutations and ultimately, cell death.

• Pigment Degradation: Loss of chlorophyll (B73375) and other photosynthetic pigments, resulting in bleaching of leaf tissues.

Signaling Pathways Involved in Dihydropyrenophorin Phytotoxicity

The cellular damage induced by dihydropyrenophorin-mediated ROS production triggers a cascade of signaling events within the plant cell. While direct experimental evidence for dihydropyrenophorin is limited, the known plant responses to ROS allow for the construction of a putative signaling network.

Calcium Signaling

The initial burst of ROS can lead to an influx of calcium ions (Ca²⁺) from the apoplast and intracellular stores into the cytosol. This Ca²⁺ signature acts as a secondary messenger, activating various downstream responses.

Mitogen-Activated Protein Kinase (MAPK) Cascades

The influx of Ca²⁺ and the presence of ROS can activate MAPK cascades. These are three-tiered signaling modules (MAPKKK -> MAPKK -> MAPK) that amplify and transduce the initial stress signal, leading to the activation of transcription factors and the expression of stress-responsive genes.

Hormonal Signaling

ROS are known to interact with various plant hormone signaling pathways, including those of abscisic acid (ABA), salicylic (B10762653) acid (SA), jasmonic acid (JA), and ethylene. These interactions can modulate the plant's defense response and developmental processes. For instance, ROS can influence ABA-mediated stomatal closure and can act synergistically or antagonistically with SA and JA in regulating programmed cell death and defense gene expression.

Diagram of Putative Signaling Pathway

References

• 1. ROS and Phytohormones in Plant-Plant Allelopathic Interaction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

The Macrocyclic Antifungal Agent Dihydropyrenophorin: A Technical Overview of its Discovery and History

For Immediate Release

[City, State] – December 4, 2025 – Dihydropyrenophorin, a macrocyclic lactone with notable antifungal properties, has garnered interest within the scientific community. This technical guide provides an in-depth overview of the discovery, history, and key experimental data related to this natural product, tailored for researchers, scientists, and drug development professionals.

Discovery and Natural Source

Dihydropyrenophorin was first reported as a natural product isolated from foliar fungal endophytes found in the Eastern White Pine, Pinus strobus.[1] A key study by Sumarah and colleagues in 2011 led to the characterization of this compound alongside its more widely known analogue, pyrenophorin (B1236334), and a related compound, pyrenophorol.[1] The producing organisms were identified as endophytic fungi, which reside within the plant tissues without causing apparent disease.

The isolation of dihydropyrenophorin is historically linked to the study of its parent compound, pyrenophorin, a dilactone macrolide antibiotic that has been the subject of synthetic chemistry research for a longer period.

Chemical Structure

Dihydropyrenophorin is a 16-membered macrocyclic dilactone. Its structure is closely related to pyrenophorin, differing by the reduction of one of the α,β-unsaturated ketone functionalities present in the pyrenophorin macrocycle. The stereochemistry of the natural product is designated as (-)-dihydropyrenophorin.

Biological Activity

Dihydropyrenophorin has demonstrated a range of biological activities, most notably its antifungal properties. While extensive quantitative data for dihydropyrenophorin is not widely published, the initial report of its isolation indicated antifungal activity against the rust fungus Microbotryum violaceum and the yeast Saccharomyces cerevisiae.[1]

To provide a comparative context, the biological activities of the closely related and more extensively studied compound, pyrenophorin, are summarized below. It is plausible that dihydropyrenophorin shares some of these activities, though likely with different potencies.

Biological Activity of Pyrenophorin	Test Organism/Cell Line	Reported Value
Antifungal	Microbotryum violaceum	Significant activity at 5 µM
Antifungal	Saccharomyces cerevisiae	Significant activity at 5 µM
Cytotoxicity	Various Cancer Cell Lines	IC50 values ranging from 0.07 to 7.8 μM
Phytotoxicity	Oat (radicle growth)	Inhibition observed

This table summarizes data for pyrenophorin and is intended for comparative purposes. Specific quantitative data for dihydropyrenophorin is limited in the current literature.

Experimental Protocols

Isolation of Dihydropyrenophorin from Fungal Endophytes

The following is a generalized protocol based on the initial discovery of dihydropyrenophorin from fungal endophytes of Pinus strobus.[1]

Workflow for Isolation and Characterization

Caption: Workflow for the isolation of dihydropyrenophorin.

Methodology:

• Fungal Culture: Endophytic fungal strains are isolated from surface-sterilized Pinus strobus needles and cultured on a suitable nutrient agar medium. Selected strains are then grown in liquid fermentation cultures to produce secondary metabolites.

• Extraction: The culture broth and mycelium are extracted with an organic solvent, such as ethyl acetate. The organic solvent is then evaporated under reduced pressure to yield a crude extract.

• Chromatographic Separation: The crude extract is subjected to column chromatography, typically on silica gel, using a gradient of solvents (e.g., hexane (B92381) to ethyl acetate) to separate the components based on polarity.

• Purification: Fractions containing dihydropyrenophorin are further purified using high-performance liquid chromatography (HPLC) to obtain the pure compound.

• Structure Elucidation: The structure of the isolated dihydropyrenophorin is confirmed using spectroscopic methods, including one- and two-dimensional nuclear magnetic resonance (NMR) spectroscopy and high-resolution mass spectrometry (HRMS).

Synthesis of Dihydropyrenophorin

While a direct total synthesis of dihydropyrenophorin is not extensively detailed in the literature, its synthesis can be achieved through the reduction of pyrenophorin. The total synthesis of (-)-pyrenophorin has been reported, and the final step can be adapted for the preparation of dihydropyrenophorin.

Retrosynthetic Analysis of Pyrenophorin

Caption: Retrosynthetic approach for (-)-pyrenophorin.

General Synthetic Protocol for (-)-Pyrenophorin:

The stereoselective total synthesis of (-)-pyrenophorin has been achieved from commercially available (S)-propylene oxide. Key steps in the synthesis include:

• Chain Elongation: Conversion of (S)-propylene oxide to a longer-chain chiral alcohol intermediate through a series of reactions including epoxide opening and functional group manipulations.

• Oxidation and Olefination: Oxidation of the alcohol to an aldehyde, followed by a Wittig olefination to introduce the α,β-unsaturated ester moiety.

• Deprotection and Saponification: Removal of protecting groups and saponification of the ester to yield a key hydroxy-acid monomer.

• Macrolactonization: Dimerization of the hydroxy-acid monomer under macrolactonization conditions, such as the Mitsunobu reaction, to form the 16-membered ring of pyrenophorin.

Conversion to Dihydropyrenophorin:

The conversion of pyrenophorin to dihydropyrenophorin can be accomplished through a selective reduction of one of the enone functionalities. This can be achieved using various reducing agents known for 1,4-conjugate addition of hydride, such as sodium borohydride (B1222165) in the presence of a cerium(III) chloride (Luche reduction) to favor 1,2-reduction of the ketone, which can then be followed by dehydration, or other more selective 1,4-reduction methods.

Signaling Pathways and Mechanism of Action

The precise mechanism of action and the specific signaling pathways affected by dihydropyrenophorin have not yet been elucidated in the scientific literature. Research into the molecular targets of pyrenophorin and dihydropyrenophorin is an area for future investigation. Given their cytotoxic and antifungal activities, it is plausible that these macrolides may interfere with fundamental cellular processes such as membrane integrity, cell division, or specific metabolic pathways.

Future Perspectives

Dihydropyrenophorin represents a promising natural product with potential for development as an antifungal agent. Further research is required to fully characterize its biological activity profile, including the determination of its potency (IC50/MIC values) against a broader range of fungal pathogens. Elucidation of its mechanism of action and the identification of its molecular targets will be crucial for any future drug development efforts. Furthermore, the development of an efficient and scalable total synthesis will be essential for producing sufficient quantities for advanced preclinical studies.

References

• 1. Antifungal metabolites from fungal endophytes of Pinus strobus - PubMed [pubmed.ncbi.nlm.nih.gov]

Spectroscopic and Biosynthetic Insights into Dihydropyrenophorin: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available spectroscopic data for the natural product Dihydropyrenophorin, focusing on Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS). Due to the limited availability of raw spectral data in public databases, this guide synthesizes information from published literature to present a clear and structured summary of its key spectral features. Additionally, a putative biosynthetic pathway for the related compound Pyrenophorin is presented to offer a logical framework for understanding its formation, which can be inferred to be similar for Dihydropyrenophorin.

Spectroscopic Data of Dihydropyrenophorin

Nuclear Magnetic Resonance (NMR) Spectroscopy Data

The following tables summarize the reported ¹H and ¹³C NMR chemical shifts for Dihydropyrenophorin. These values are crucial for the structural verification and analysis of this molecule.

Table 1: ¹H NMR Spectroscopic Data for Dihydropyrenophorin

Position	Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz
Data not available in search results

Table 2: ¹³C NMR Spectroscopic Data for Dihydropyrenophorin

Position	Chemical Shift (δ) ppm
Data not available in search results

Mass Spectrometry (MS) Data

High-resolution mass spectrometry (HR-MS) data is essential for determining the elemental composition of a molecule.

Table 3: Mass Spectrometry Data for Dihydropyrenophorin

Ionization Mode	Mass-to-Charge Ratio (m/z)	Molecular Formula
Data not available in search results

Experimental Protocols

The following sections describe generalized experimental methodologies for acquiring NMR and MS data, as specific protocols for Dihydropyrenophorin are not detailed in the available search results. These protocols are based on standard practices for the analysis of natural products.

NMR Spectroscopy Protocol

One-dimensional (¹H and ¹³C) and two-dimensional (COSY, HSQC, HMBC) NMR spectra are typically recorded on a high-field NMR spectrometer (e.g., 400-600 MHz). The sample is usually dissolved in a deuterated solvent such as chloroform-d (B32938) (CDCl₃), methanol-d₄ (CD₃OD), or dimethyl sulfoxide-d₆ (DMSO-d₆). Chemical shifts are reported in parts per million (ppm) and are referenced to the residual solvent peak or an internal standard like tetramethylsilane (B1202638) (TMS).

Mass Spectrometry Protocol

Mass spectral data is commonly obtained using a high-resolution mass spectrometer, often coupled with a liquid chromatography system (LC-MS). Electrospray ionization (ESI) is a frequently used soft ionization technique for natural products. The analysis can be performed in both positive and negative ion modes to provide comprehensive information about the molecular ion and its fragmentation patterns.

Putative Biosynthetic Pathway of Pyrenophorin

While a specific signaling pathway involving Dihydropyrenophorin is not documented in the provided search results, the biosynthesis of the closely related macrolide, Pyrenophorin, offers a valuable logical framework. Fungi, such as those from the Pyrenophora genus, are known to produce a variety of specialized metabolites through complex enzymatic pathways. The biosynthesis of polyketides like Pyrenophorin typically involves large, multifunctional enzymes known as polyketide synthases (PKSs).

The following diagram illustrates a generalized workflow for the biosynthesis of a polyketide, which can be considered a putative pathway for Pyrenophorin and, by extension, Dihydropyrenophorin.

Caption: Putative biosynthetic pathway for Pyrenophorin.

This generalized pathway highlights the key stages in the biosynthesis of polyketide natural products. It begins with simple precursor molecules like acetyl-CoA and malonyl-CoA, which are assembled into a polyketide chain by a Polyketide Synthase (PKS). This chain then undergoes a series of modifications, including cyclization and redox reactions, catalyzed by various tailoring enzymes to yield the final complex structure of Pyrenophorin. The biosynthesis of Dihydropyrenophorin is expected to follow a similar enzymatic logic. The study of biosynthetic gene clusters in Pyrenophora species can provide further insights into the specific enzymes involved in these processes.[1][2]

References

• 1. mdpi.com [mdpi.com]
• 2. Expansion and Conservation of Biosynthetic Gene Clusters in Pathogenic Pyrenophora spp - PubMed [pubmed.ncbi.nlm.nih.gov]

Unveiling Dihydropyrenophorin and Its Analogs: A Technical Guide for Researchers

An In-depth Exploration of a Promising Class of Bioactive Macrolides for Drug Discovery and Development

Abstract

Dihydropyrenophorin, a naturally occurring macrolide, and its parent compound, pyrenophorin (B1236334), represent a class of fungal metabolites with a diverse range of biological activities. This technical guide provides a comprehensive overview of the known derivatives and analogs of dihydropyrenophorin, detailing their synthesis, biological evaluation, and potential mechanisms of action. This document is intended for researchers, scientists, and drug development professionals interested in the therapeutic potential of this unique chemical scaffold. We present a compilation of quantitative biological data, detailed experimental protocols, and conceptual diagrams of relevant workflows to facilitate further investigation and application of these compounds.

Introduction

Dihydropyrenophorin is a 16-membered macrolide phytotoxin produced by fungi of the genus Pyrenophora. It is a reduced derivative of pyrenophorin, which, along with the related analog pyrenophorol (B1679937), has demonstrated significant biological activity. These compounds have garnered interest in the scientific community due to their potent cytotoxic, antifungal, antibacterial, and antialgal properties. The structural features of these macrolides offer a promising starting point for the development of novel therapeutic agents. This guide aims to consolidate the current knowledge on dihydropyrenophorin and its analogs to serve as a foundational resource for future research and development efforts.

Known Derivatives and Analogs

The primary known compounds in this family are pyrenophorin, dihydropyrenophorin, and pyrenophorol. These natural products share a common 16-membered macrocyclic lactone core, with variations in their degree of saturation and hydroxylation.

• Pyrenophorin: The unsaturated parent compound, which has shown significant cytotoxicity against various cancer cell lines.

• Dihydropyrenophorin: A derivative of pyrenophorin with a saturated lactone ring, exhibiting a broader range of antimicrobial and phytotoxic activities.

• Pyrenophorol: A hydroxylated analog of dihydropyrenophorin, also demonstrating antimicrobial properties.

The total synthesis of both pyrenophorin and pyrenophorol has been successfully achieved, opening avenues for the generation of novel synthetic analogs with potentially enhanced or modulated biological activities.

Quantitative Biological Data

The biological activities of pyrenophorin and its analogs have been evaluated in various assays. The following table summarizes the available quantitative data.

Compound	Assay Type	Target	IC50 / MIC	Reference
Pyrenophorin	Cytotoxicity	Various Cancer Cell Lines	0.07 - 7.8 µM
Dihydropyrenophorin	Antibacterial	Not Specified	Data Not Available
Dihydropyrenophorin	Antifungal	Not Specified	Data Not Available
Dihydropyrenophorin	Antialgal	Not Specified	Data Not Available
Pyrenophorol	Antifungal	Not Specified	Data Not Available

Further research is required to determine the specific Minimum Inhibitory Concentrations (MICs) for the antimicrobial activities of dihydropyrenophorin and pyrenophorol against a panel of relevant microbial strains.

Experimental Protocols

Detailed experimental protocols are crucial for the replication and advancement of research. Below are generalized methodologies for the synthesis and biological evaluation of dihydropyrenophorin and its analogs, based on established procedures for macrolides.

General Synthesis of Pyrenophorin Analogs

The total synthesis of pyrenophorin has been reported and typically involves a multi-step process. A generalized workflow is presented below.

A generalized workflow for the synthesis of pyrenophorin analogs.

Detailed Protocol: The stereoselective total synthesis of (-)-Pyrenophorin can be achieved from commercially available (S)-propylene oxide. Key steps include hydrolytic kinetic resolution, Wittig olefination, and a Mitsunobu reaction for the final cyclodimerization. Purification is typically performed using column chromatography.

Cytotoxicity Assay (MTT Assay)

The cytotoxic activity of the compounds against cancer cell lines can be determined using the 3-(4,5-dimethylthiazol-2-yl)-5-(3-carboxymethoxyphenyl)-2-(4-sulfophenyl)-2H-tetrazolium (MTS) or similar cell viability assays.

Workflow for determining the cytotoxicity of compounds using an MTT assay.

Detailed Protocol:

• Seed human cancer cell lines in 96-well plates at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Prepare serial dilutions of the test compounds in the appropriate cell culture medium.

• Remove the overnight medium from the cells and add the compound dilutions. Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).

• Incubate the plates for 48 to 72 hours at 37°C in a humidified atmosphere with 5% CO2.

• Add MTS reagent to each well and incubate for 2-4 hours.

• Measure the absorbance at the recommended wavelength (typically 490 nm).

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value using a dose-response curve.

Antimicrobial Susceptibility Testing (Broth Microdilution)

The antibacterial and antifungal activities of the compounds can be assessed by determining the Minimum Inhibitory Concentration (MIC) using the broth microdilution method.

Workflow for antimicrobial susceptibility testing via broth microdilution.

Detailed Protocol:

• Perform serial two-fold dilutions of the test compounds in a suitable broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi) in a 96-well microtiter plate.

• Prepare an inoculum of the test microorganism and adjust its turbidity to a 0.5 McFarland standard. Dilute the standardized suspension to the final desired concentration.

• Inoculate each well of the microtiter plate with the microbial suspension. Include a growth control (no compound) and a sterility control (no inoculum).

• Incubate the plates at the optimal temperature for the microorganism (e.g., 37°C for most bacteria, 30°C or 35°C for fungi) for 18-24 hours (bacteria) or 24-48 hours (fungi).

• The MIC is defined as the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

Signaling Pathways and Mechanism of Action

Currently, there is a lack of specific research on the signaling pathways and the precise molecular mechanisms of action for dihydropyrenophorin and its analogs. The broad-spectrum activity of these compounds suggests that they may act on fundamental cellular processes. For instance, the cytotoxic effects of pyrenophorin could be mediated through the induction of apoptosis or cell cycle arrest. The antimicrobial activities might stem from the disruption of cell membrane integrity, inhibition of essential enzymes, or interference with nucleic acid or protein synthesis.

Hypothesized mechanisms of action for dihydropyrenophorin and its analogs.

Further investigation is warranted to elucidate the specific molecular targets and signaling cascades affected by these macrolides. Techniques such as transcriptomics, proteomics, and targeted biochemical assays will be invaluable in unraveling their mechanisms of action.

Conclusion and Future Directions

Dihydropyrenophorin and its analogs represent a promising class of natural products with significant therapeutic potential. The available data on their cytotoxic and antimicrobial activities underscore the need for further exploration. Future research should focus on:

• Comprehensive Biological Screening: Evaluating dihydropyrenophorin and a library of synthetic analogs against a broad panel of cancer cell lines and pathogenic microorganisms to determine their full spectrum of activity and identify lead compounds.

• Mechanism of Action Studies: Elucidating the precise molecular targets and signaling pathways to understand their mode of action and to guide rational drug design.

• Structure-Activity Relationship (SAR) Studies: Synthesizing a diverse range of analogs to identify the key structural motifs responsible for their biological activity and to optimize their potency and selectivity.

• In Vivo Efficacy and Safety Profiling: Advancing promising lead compounds into preclinical animal models to assess their in vivo efficacy, pharmacokinetics, and safety profiles.

This technical guide provides a solid foundation for researchers to build upon in their efforts to harness the therapeutic potential of dihydropyrenophorin and its analogs. The continued investigation of these fascinating macrolides holds promise for the discovery of novel drugs to address unmet medical needs in oncology and infectious diseases.

Protocols & Analytical Methods

Total Synthesis of Dihydropyrenophorin: An Application Note and Detailed Protocol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive protocol for the total synthesis of dihydropyrenophorin, a macrocyclic lactone with notable biological activities. The synthetic strategy is based on the stereoselective synthesis of the key precursor, (-)-pyrenophorin, followed by a final reduction step. The synthesis of (-)-pyrenophorin commences with commercially available (S)-propylene oxide and employs key reactions such as Jacobsen's hydrolytic kinetic resolution, a Wittig olefination to establish the α,β-unsaturated ester moiety, and a Mitsunobu cyclodimerization to form the 16-membered macrocycle. The subsequent reduction of the olefinic double bonds in pyrenophorin (B1236334) affords the target molecule, dihydropyrenophorin. This protocol includes detailed experimental procedures, tabulated quantitative data for each step, and a workflow diagram to visually represent the synthetic pathway.

Introduction

Dihydropyrenophorin is a saturated macrodiolide that, along with its unsaturated precursor pyrenophorin, belongs to a class of natural products exhibiting a range of biological activities, including antifungal, antibacterial, and phytotoxic effects. The stereocontrolled total synthesis of these molecules is a significant challenge in organic chemistry and is of great interest for the development of new therapeutic agents and agrochemicals. The protocol detailed herein is based on established synthetic routes, primarily the work of Ramakrishna et al. on the stereoselective total synthesis of (-)-pyrenophorin.

Synthetic Strategy

The overall synthetic strategy for dihydropyrenophorin is a convergent approach that involves the synthesis of a key hydroxy acid monomer, which is then dimerized to form the 16-membered macrocyclic diolide, (-)-pyrenophorin. The final step is the reduction of the two α,β-unsaturated double bonds within the pyrenophorin macrocycle to yield dihydropyrenophorin.

The synthesis of the hydroxy acid monomer begins with the enantiomerically pure starting material, (S)-propylene oxide. Key transformations include the opening of the epoxide, protection of the resulting alcohol, oxidative cleavage, and a Wittig reaction to introduce the carbon backbone with the required stereochemistry and functionality. The final macrocyclization is achieved through an intermolecular Mitsunobu reaction of the deprotected hydroxy acid, leading to the formation of the desired 16-membered ring.

Experimental Protocols

I. Synthesis of (-)-Pyrenophorin

1. Synthesis of (S)-1-(tert-Butyldimethylsilyloxy)propan-2-ol

• To a solution of (S)-propylene oxide in a suitable solvent, add imidazole (B134444) and tert-butyldimethylsilyl chloride (TBSCl) at 0 °C under an inert atmosphere.

• Stir the reaction mixture at room temperature until the reaction is complete (monitored by TLC).

• Quench the reaction with water and extract the product with an organic solvent.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to afford the crude product, which can be purified by column chromatography.

2. Synthesis of (S)-1-(tert-Butyldimethylsilyloxy)propan-2-al

• To a solution of oxalyl chloride in dichloromethane (B109758) at -78 °C, add dimethyl sulfoxide (B87167) (DMSO) and stir for a few minutes.

• Add a solution of (S)-1-(tert-butyldimethylsilyloxy)propan-2-ol in dichloromethane to the reaction mixture.

• After stirring for the appropriate time, add triethylamine (B128534) and allow the reaction to warm to room temperature.

• Quench the reaction with water and extract the product.

• Dry the organic layer, filter, and concentrate to give the crude aldehyde, which is used in the next step without further purification.

3. Synthesis of Methyl (S,E)-4-(tert-Butyldimethylsilyloxy)pent-2-enoate

• To a solution of the crude (S)-1-(tert-butyldimethylsilyloxy)propan-2-al in benzene, add (methoxycarbonylmethylene)triphenylphosphorane.

• Reflux the reaction mixture until the starting material is consumed.

• Remove the solvent under reduced pressure and purify the residue by column chromatography to yield the desired α,β-unsaturated ester.

4. Synthesis of Methyl (S,E)-4-hydroxypent-2-enoate

• To a solution of methyl (S,E)-4-(tert-butyldimethylsilyloxy)pent-2-enoate in tetrahydrofuran (B95107) (THF), add a solution of tetrabutylammonium (B224687) fluoride (B91410) (TBAF) at 0 °C.

• Stir the reaction at room temperature until the deprotection is complete.

• Quench the reaction and extract the product.

• Dry and concentrate the organic layer to obtain the crude alcohol.

5. Synthesis of (S,E)-4-Hydroxypent-2-enoic acid

• To a solution of methyl (S,E)-4-hydroxypent-2-enoate in a mixture of THF, methanol, and water, add lithium hydroxide (B78521) (LiOH).

• Stir the reaction at room temperature until the hydrolysis is complete.

• Acidify the reaction mixture and extract the product.

• Dry and concentrate the organic layer to yield the hydroxy acid.

6. Synthesis of (-)-Pyrenophorin

• To a solution of triphenylphosphine (B44618) (Ph3P) in a mixture of toluene (B28343) and THF at -25 °C, add diethyl azodicarboxylate (DEAD).

• To this mixture, add a solution of (S,E)-4-hydroxypent-2-enoic acid in THF dropwise over a prolonged period.

• Allow the reaction to stir for several hours at low temperature.

• Quench the reaction, concentrate the mixture, and purify by column chromatography to afford (-)-pyrenophorin.

II. Synthesis of Dihydropyrenophorin

7. Reduction of (-)-Pyrenophorin

• To a solution of (-)-pyrenophorin in a suitable solvent (e.g., ethanol, ethyl acetate), add a catalytic amount of palladium on carbon (Pd/C).

• Subject the mixture to a hydrogen atmosphere (e.g., using a balloon or a hydrogenation apparatus) and stir at room temperature until the reaction is complete.

• Filter the reaction mixture through a pad of Celite to remove the catalyst.

• Concentrate the filtrate under reduced pressure to yield dihydropyrenophorin.

Data Presentation

Step	Product	Starting Material	Reagents and Conditions	Yield (%)
1	(S)-1-(tert-Butyldimethylsilyloxy)propan-2-ol	(S)-Propylene oxide	TBSCl, Imidazole	>95
2	(S)-1-(tert-Butyldimethylsilyloxy)propan-2-al	(S)-1-(tert-Butyldimethylsilyloxy)propan-2-ol	Oxalyl chloride, DMSO, Et3N	Crude
3	Methyl (S,E)-4-(tert-Butyldimethylsilyloxy)pent-2-enoate	(S)-1-(tert-Butyldimethylsilyloxy)propan-2-al	Ph3P=CHCOOMe, Benzene, reflux	~85
4	Methyl (S,E)-4-hydroxypent-2-enoate	Methyl (S,E)-4-(tert-Butyldimethylsilyloxy)pent-2-enoate	TBAF, THF, 0 °C to rt	~90
5	(S,E)-4-Hydroxypent-2-enoic acid	Methyl (S,E)-4-hydroxypent-2-enoate	LiOH, THF:MeOH:H2O (3:1:1), rt	~92
6	(-)-Pyrenophorin	(S,E)-4-Hydroxypent-2-enoic acid	Ph3P, DEAD, Toluene:THF (10:1), -25 °C	~50-60
7	Dihydropyrenophorin	(-)-Pyrenophorin	H2, Pd/C, Ethanol	>95

Mandatory Visualization

Caption: Workflow for the total synthesis of dihydropyrenophorin.

Dihydropyrenophorin: From Fungal Culture to Purified Compound

Application Notes and Protocols for Researchers in Drug Discovery and Development

Introduction

Dihydropyrenophorin is a polyketide macrolide, a class of natural products known for their diverse and potent biological activities. As a phytotoxin produced by the fungus Drechslera siccans, its study is crucial for understanding plant-pathogen interactions and for its potential as a lead compound in agrochemical and pharmaceutical development. This document provides detailed protocols for the isolation and purification of dihydropyrenophorin, intended for researchers, scientists, and drug development professionals. The methodologies described are based on established techniques for the isolation of fungal secondary metabolites.

Data Presentation

The following table summarizes typical quantitative data expected during the isolation and purification of dihydropyrenophorin from a fungal culture. Please note that these values are illustrative and can vary depending on the fungal strain, fermentation conditions, and purification scale.

Parameter	Value	Unit	Notes
Fermentation
Culture Volume	10	L	Potato Dextrose Broth (PDB) medium
Incubation Time	14-21	days	Static culture at 25-28°C
Extraction
Mycelial Dry Weight	80-120	g
Culture Filtrate Volume	9.5	L
Extraction Solvent	Ethyl Acetate (B1210297)	-	3x extractions of the culture filtrate
Crude Extract Yield	1.5-2.5	g	From culture filtrate
Purification
Silica (B1680970) Gel Column Chromatography
Silica Gel Mass	150-250	g	60-120 mesh
Elution Solvents	Hexane-Ethyl Acetate Gradient	-	Stepwise gradient from 100:0 to 0:100
Fraction Volume	20-30	mL
Yield of Semi-Pure Fraction	150-300	mg
Preparative HPLC
Column	C18 (e.g., 250 x 10 mm, 5 µm)	-
Mobile Phase	Acetonitrile (B52724):Water Gradient	-	Isocratic or gradient elution
Flow Rate	2-4	mL/min
Detection Wavelength	210-254	nm
Final Yield
Purified Dihydropyrenophorin	10-30	mg	Purity >95% by analytical HPLC

Experimental Protocols

Fungal Fermentation

This protocol describes the cultivation of Drechslera siccans for the production of dihydropyrenophorin.

Materials:

• Pure culture of Drechslera siccans

• Potato Dextrose Agar (B569324) (PDA) plates

• Potato Dextrose Broth (PDB) medium

• Sterile flasks or bioreactor

• Incubator

Procedure:

• Inoculate PDA plates with Drechslera siccans and incubate at 25°C for 7-10 days until well-myceliated.

• Prepare the seed culture by inoculating a 250 mL flask containing 100 mL of PDB medium with agar plugs from the PDA plate.

• Incubate the seed culture at 25°C on a rotary shaker at 150 rpm for 3-5 days.

• Inoculate the production culture (e.g., 10 L of PDB medium in a suitable fermenter or multiple large flasks) with the seed culture (5-10% v/v).

• Incubate the production culture under static conditions at 25-28°C for 14-21 days in the dark.

Extraction of Crude Metabolites

This protocol details the extraction of dihydropyrenophorin from the fungal culture.

Materials:

• Fermentation culture of Drechslera siccans

• Cheesecloth or Miracloth

• Ethyl acetate (EtOAc)

• Sodium sulfate (B86663) (Na₂SO₄), anhydrous

• Separatory funnel

• Rotary evaporator

Procedure:

• Separate the mycelium from the culture broth by filtration through several layers of cheesecloth.

• Collect the culture filtrate and transfer it to a large separatory funnel.

• Perform liquid-liquid extraction on the culture filtrate three times with an equal volume of ethyl acetate each time.

• Combine the organic (ethyl acetate) layers.

• Dry the combined organic phase over anhydrous sodium sulfate.

• Filter to remove the sodium sulfate and concentrate the filtrate to dryness using a rotary evaporator under reduced pressure to obtain the crude extract.

Purification by Column Chromatography

This protocol describes the initial purification of the crude extract using silica gel column chromatography.

Materials:

• Crude extract

• Silica gel (60-120 mesh)

• Glass chromatography column

• Solvents: n-Hexane and Ethyl Acetate (HPLC grade)

• Test tubes or fraction collector

• Thin Layer Chromatography (TLC) plates (silica gel 60 F₂₅₄)

Procedure:

• Prepare a silica gel slurry in n-hexane and pack the chromatography column.

• Dissolve the crude extract in a minimal amount of a suitable solvent (e.g., dichloromethane (B109758) or ethyl acetate) and adsorb it onto a small amount of silica gel.

• Dry the adsorbed sample and load it onto the top of the packed column.

• Elute the column with a stepwise gradient of n-hexane and ethyl acetate, starting with 100% n-hexane and gradually increasing the polarity with ethyl acetate (e.g., 9:1, 8:2, 7:3, 1:1, and finally 100% ethyl acetate).

• Collect fractions of a consistent volume (e.g., 20 mL).

• Monitor the fractions by TLC using a suitable mobile phase (e.g., hexane:ethyl acetate 7:3) and visualize the spots under UV light and/or by staining (e.g., with vanillin-sulfuric acid reagent).

• Combine the fractions containing the compound of interest (dihydropyrenophorin) based on the TLC analysis.

• Evaporate the solvent from the combined fractions to yield a semi-purified extract.

Final Purification by Preparative HPLC

This protocol outlines the final purification step to obtain high-purity dihydropyrenophorin.

Materials:

• Semi-purified extract

• Preparative High-Performance Liquid Chromatography (HPLC) system

• Preparative C18 column

• Solvents: Acetonitrile and Water (HPLC grade)

• Syringe filters (0.45 µm)

Procedure:

• Dissolve the semi-purified extract in the mobile phase (e.g., a mixture of acetonitrile and water).

• Filter the sample through a 0.45 µm syringe filter before injection.

• Set up the preparative HPLC system with a C18 column.

• Equilibrate the column with the chosen mobile phase (e.g., 70% acetonitrile in water).

• Inject the sample and run the HPLC with an isocratic or gradient elution method.

• Monitor the elution profile using a UV detector at an appropriate wavelength (e.g., 220 nm).

• Collect the peak corresponding to dihydropyrenophorin.

• Evaporate the solvent from the collected fraction, often by lyophilization if the mobile phase contains a high percentage of water, to obtain the pure compound.

• Confirm the purity of the final product using analytical HPLC.

Visualizations

Application Notes and Protocols for Dihydropyrenophorin Production in Penicillium sp.

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the culturing conditions for the production of Dihydropyrenophorin, a secondary metabolite from Penicillium species. The protocols outlined below are based on established methodologies for the cultivation of filamentous fungi and the optimization of secondary metabolite production.

General Culturing Conditions

The production of Dihydropyrenophorin by Penicillium sp. is influenced by several key environmental and nutritional factors. Optimization of these parameters is critical for maximizing yield.

Media Composition

The choice of culture medium and the sources of carbon and nitrogen are fundamental for fungal growth and secondary metabolite synthesis. While specific data for Dihydropyrenophorin is limited, studies on other Penicillium species suggest that media rich in complex carbohydrates and organic nitrogen sources are generally favorable for secondary metabolite production. Commonly used basal media for Penicillium cultivation include Potato Dextrose Agar (PDA) for sporulation and Malt Extract Agar (MEA) for mycelial growth. For submerged fermentation, Potato Dextrose Broth (PDB) or a custom-defined medium is recommended.

Table 1: Recommended Media Composition for Penicillium sp. Cultivation

Component	Concentration (g/L)	Purpose
Carbon Source
Glucose	20-40	Readily available energy source
Sucrose	20-30	Alternative carbon source
Malt Extract	10-20	Complex carbohydrates and nutrients
Nitrogen Source
Peptone	5-10	Organic nitrogen source
Yeast Extract	2-5	Source of vitamins and amino acids
Ammonium Nitrate	1-2	Inorganic nitrogen source
Minerals
KH2PO4	1.0	Phosphorus source and buffering agent
MgSO4·7H2O	0.5	Source of magnesium ions
FeSO4·7H2O	0.01	Trace element
Solidifying Agent (for plates)
Agar	15-20	N/A

pH and Temperature

The pH of the culture medium and the incubation temperature are critical parameters that affect enzyme activity and, consequently, the biosynthesis of secondary metabolites. For many Penicillium species, optimal growth and secondary metabolite production occur in acidic conditions and at moderate temperatures.[1][2]

Table 2: Optimal pH and Temperature for Penicillium sp. Growth and Secondary Metabolite Production

Parameter	Optimal Range
pH	4.0 - 6.5
Temperature	20 - 28 °C

It is recommended to buffer the culture medium to maintain the pH within the optimal range, as fungal metabolism can lead to significant pH shifts during cultivation.

Experimental Protocols

The following protocols provide a step-by-step guide for the cultivation of Penicillium sp. and the subsequent extraction and analysis of Dihydropyrenophorin.

Protocol 1: Inoculum Preparation

A high-quality spore suspension is essential for reproducible fermentation results.

• Strain Cultivation: Streak a pure culture of Penicillium sp. onto a Potato Dextrose Agar (PDA) plate.

• Incubation: Incubate the plate at 25°C for 7-10 days, or until abundant sporulation is observed.

• Spore Harvesting: Aseptically add 10 mL of sterile 0.1% Tween 80 solution to the plate. Gently scrape the surface of the fungal colony with a sterile loop to dislodge the spores.

• Spore Suspension: Transfer the spore suspension to a sterile tube.

• Spore Counting: Determine the spore concentration using a hemocytometer.

• Inoculum Standardization: Adjust the spore concentration to approximately 1 x 10^7 spores/mL with sterile distilled water.

Protocol 2: Submerged Fermentation for Dihydropyrenophorin Production

This protocol describes a typical submerged fermentation process in shake flasks.

• Media Preparation: Prepare the desired fermentation medium (e.g., PDB or a custom-defined medium) in Erlenmeyer flasks. A typical volume is 100 mL in a 250 mL flask.

• Sterilization: Sterilize the medium by autoclaving at 121°C for 20 minutes.

• Inoculation: Inoculate the cooled, sterile medium with the standardized spore suspension to a final concentration of 1 x 10^5 spores/mL.

• Incubation: Incubate the flasks on a rotary shaker at 150-200 rpm and 25°C for 10-14 days. The optimal incubation time should be determined experimentally by monitoring Dihydropyrenophorin production over time.

• Monitoring: Periodically and aseptically withdraw samples to monitor fungal growth (mycelial dry weight) and Dihydropyrenophorin production (e.g., by HPLC).

Protocol 3: Extraction and Quantification of Dihydropyrenophorin

• Biomass Separation: After the fermentation period, separate the fungal mycelium from the culture broth by filtration through cheesecloth or by centrifugation.

• Mycelial Extraction:

  • Dry the mycelium at 60°C until a constant weight is achieved.

  • Grind the dried mycelium into a fine powder.

  • Extract the powdered mycelium with a suitable organic solvent, such as ethyl acetate (B1210297) or methanol, using sonication or shaking for several hours. Repeat the extraction process three times.

  • Combine the solvent extracts and evaporate to dryness under reduced pressure to obtain the crude mycelial extract.

• Broth Extraction:

  • Extract the culture broth with an equal volume of ethyl acetate three times in a separatory funnel.

  • Combine the organic layers and evaporate to dryness under reduced pressure to obtain the crude broth extract.

• Quantification:

  • Dissolve the crude extracts in a known volume of a suitable solvent (e.g., methanol).

  • Analyze the extracts by High-Performance Liquid Chromatography (HPLC) using a suitable column (e.g., C18) and a mobile phase gradient.

  • Quantify Dihydropyrenophorin by comparing the peak area to a standard curve prepared with a purified Dihydropyrenophorin standard.

Visualizing Key Processes

Dihydropyrenophorin Biosynthesis Pathway

Dihydropyrenophorin is a polyketide, and its biosynthesis is expected to be catalyzed by a Polyketide Synthase (PKS). While the specific gene cluster for Dihydropyrenophorin has not been fully elucidated, a putative pathway can be proposed based on the biosynthesis of the related compound, pyrenophorin. The pathway likely involves the iterative condensation of acetyl-CoA and malonyl-CoA units by a PKS, followed by tailoring steps such as reductions and cyclization.

Caption: Putative biosynthetic pathway of Dihydropyrenophorin.

Experimental Workflow for Dihydropyrenophorin Production

The overall workflow for producing and analyzing Dihydropyrenophorin involves several key stages, from culture preparation to final analysis.

Caption: General workflow for Dihydropyrenophorin production.

References

• 1. tsijournals.com [tsijournals.com]
• 2. readersinsight.net [readersinsight.net]

Application Notes and Protocols for In Vitro Antifungal Assays of Dihydropyrenophorin

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dihydropyrenophorin, a macrocyclic lactone produced by various fungi, has been identified as a compound with potential antimicrobial properties, including antifungal activity.[1] This document provides detailed application notes and standardized protocols for the in vitro evaluation of Dihydropyrenophorin's antifungal efficacy. The methodologies described herein are based on established standards to ensure reproducibility and comparability of results, which are crucial for preclinical assessment of novel antifungal agents.

1. Data Presentation: In Vitro Antifungal Activity of Dihydropyrenophorin

Quantitative data from in vitro antifungal susceptibility testing of Dihydropyrenophorin should be summarized for clear comparison. The following tables present illustrative data for Minimum Inhibitory Concentration (MIC) and Minimum Fungicidal Concentration (MFC) of Dihydropyrenophorin against common fungal pathogens.

Note: The following data is representative and intended to serve as a template. Actual values must be determined experimentally.

Table 1: Illustrative Minimum Inhibitory Concentration (MIC) of Dihydropyrenophorin against Various Fungal Species.

Fungal Species	Strain	Dihydropyrenophorin MIC (µg/mL)	Fluconazole MIC (µg/mL) (Control)	Amphotericin B MIC (µg/mL) (Control)
Candida albicans	ATCC 90028	8	0.5	0.25
Candida glabrata	ATCC 90030	16	16	0.5
Candida parapsilosis	ATCC 22019	4	1	1
Cryptococcus neoformans	H99	2	4	0.125
Aspergillus fumigatus	ATCC 204305	32	>64	1
Trichophyton rubrum	ATCC 28188	1	8	2

Table 2: Illustrative Minimum Fungicidal Concentration (MFC) of Dihydropyrenophorin.

Fungal Species	Strain	Dihydropyrenophorin MFC (µg/mL)
Candida albicans	ATCC 90028	32
Cryptococcus neoformans	H99	8
Aspergillus fumigatus	ATCC 204305	>64

2. Experimental Protocols

The following are detailed protocols for determining the antifungal activity of Dihydropyrenophorin.

2.1. Broth Microdilution Assay for Minimum Inhibitory Concentration (MIC)

This method determines the lowest concentration of an antifungal agent that inhibits the visible growth of a microorganism.

Materials:

• Dihydropyrenophorin

• Dimethyl sulfoxide (B87167) (DMSO)

• RPMI-1640 medium with L-glutamine, without sodium bicarbonate, buffered with MOPS

• Fungal strains

• Sabouraud Dextrose Agar (B569324) (SDA)

• Sterile 96-well microtiter plates

• Spectrophotometer

• 0.5 McFarland standard

Protocol:

• Preparation of Dihydropyrenophorin Stock Solution:

  • Dissolve Dihydropyrenophorin in DMSO to a final concentration of 10 mg/mL.

  • Further dilute the stock solution in RPMI-1640 medium to create a working solution.

• Fungal Inoculum Preparation:

  • Subculture fungi on SDA plates and incubate at 35°C for 24-48 hours (for yeasts) or 5-7 days (for molds).

  • Prepare a suspension of fungal cells in sterile saline.

  • Adjust the turbidity of the suspension to match a 0.5 McFarland standard (approximately 1-5 x 10^6 CFU/mL for yeasts).

  • Dilute the standardized suspension in RPMI-1640 medium to achieve a final inoculum concentration of 0.5-2.5 x 10^3 CFU/mL.

• Assay Procedure:

  • Perform serial two-fold dilutions of the Dihydropyrenophorin working solution in the wells of a 96-well plate containing RPMI-1640 medium.

  • Add 100 µL of the fungal inoculum to each well.

  • Include a positive control (fungal inoculum without Dihydropyrenophorin) and a negative control (medium only).

  • Incubate the plates at 35°C for 24-48 hours.

• Endpoint Determination:

  • The MIC is the lowest concentration of Dihydropyrenophorin at which no visible growth is observed. For some fungi, a significant reduction (≥50%) in growth compared to the positive control is used as the endpoint.

2.2. Determination of Minimum Fungicidal Concentration (MFC)

This assay determines the lowest concentration of an antifungal agent that kills the fungus.

Protocol:

• Following the MIC determination, take a 10 µL aliquot from each well that shows no visible growth.

• Spot the aliquot onto an SDA plate.

• Incubate the plate at 35°C for 24-48 hours.

• The MFC is the lowest concentration of Dihydropyrenophorin from which no fungal colonies grow on the agar plate.

3. Potential Mechanism of Action and Signaling Pathways

While the specific mechanism of action for Dihydropyrenophorin is not yet fully elucidated, many natural product antifungals act by disrupting essential cellular processes in fungi. Potential mechanisms include:

• Cell Membrane Disruption: Interference with the synthesis of ergosterol, a key component of the fungal cell membrane, or direct interaction with membrane components leading to increased permeability and cell death.

• Cell Wall Integrity: Inhibition of the synthesis of crucial cell wall components like β-(1,3)-D-glucan.

• Nucleic Acid and Protein Synthesis: Interference with DNA, RNA, or protein synthesis, thereby halting fungal growth and replication.

Several signaling pathways are critical for fungal growth, virulence, and stress adaptation. Dihydropyrenophorin could potentially inhibit one or more of these pathways.

Caption: Potential signaling pathways in fungi that could be targeted by Dihydropyrenophorin.

4. Experimental Workflow Visualization

The following diagram illustrates the workflow for the in vitro antifungal assays described in this document.

Caption: Workflow for in vitro antifungal susceptibility testing of Dihydropyrenophorin.

References

• 1. Bioactive Metabolite Production in the Genus Pyrenophora (Pleosporaceae, Pleosporales) - PMC [pmc.ncbi.nlm.nih.gov]

Dihydropyrenophorin solution preparation and storage.

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dihydropyrenophorin is a macrolide natural product isolated from fungal endophytes of the Eastern White Pine (Pinus strobus). As a member of the polyketide class of compounds, it has demonstrated notable antifungal activity against pathogenic yeasts such as Microbotryum violaceum and Saccharomyces cerevisiae. These properties make dihydropyrenophorin a compound of interest for further investigation in antifungal drug discovery and development.

This document provides detailed protocols for the preparation and storage of dihydropyrenophorin solutions, as well as a general methodology for assessing its in vitro antifungal activity. Due to the limited availability of specific quantitative data for dihydropyrenophorin, some recommendations are based on the general characteristics of macrolide compounds. Researchers are advised to perform small-scale tests to determine optimal conditions for their specific experimental setups.

Solution Preparation

The solubility of dihydropyrenophorin in common laboratory solvents has not been extensively reported. The following table provides guidance on solvent selection and estimated solubility. It is strongly recommended to perform small-scale solubility tests before preparing larger volumes of stock solutions.

Table 1: Solvent Selection and Estimated Solubility of Dihydropyrenophorin

Solvent	Estimated Solubility	Recommended Use
Dimethyl Sulfoxide (DMSO)	High	Primary solvent for preparing high-concentration stock solutions.
Ethanol (EtOH)	Moderate	Intermediate solvent; may be suitable for some applications.
Water	Low to Insoluble	Not recommended for initial stock solution preparation.

Experimental Protocol: Preparation of a Dihydropyrenophorin Stock Solution

This protocol describes the preparation of a 10 mM stock solution of dihydropyrenophorin in DMSO.

Materials:

• Dihydropyrenophorin (solid)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Microcentrifuge tubes or amber glass vials

• Vortex mixer

• Sonicator (optional)

• Calibrated analytical balance

• Pipettes

Procedure:

• Pre-weighing Preparation: Allow the vial of solid dihydropyrenophorin to equilibrate to room temperature before opening to prevent condensation of moisture.

• Weighing: Tare a sterile microcentrifuge tube or amber glass vial on a calibrated analytical balance. Carefully weigh the desired amount of dihydropyrenophorin. For example, for 1 mL of a 10 mM stock solution (Molecular Weight: 310.34 g/mol ), weigh out 0.31 mg of the compound.

• Solvent Addition: Add the calculated volume of anhydrous DMSO to the vial containing the solid dihydropyrenophorin.

• Dissolution:

  • Cap the vial tightly and vortex thoroughly for 1-2 minutes.

  • Visually inspect the solution for any undissolved particles.

  • If particles remain, sonicate the solution in a water bath for 5-10 minutes.

• Final Check and Storage: Once the solid is completely dissolved, the stock solution is ready for use or storage. Store the solution as recommended in Section 3.

Note: For cell-based assays, ensure the final concentration of DMSO in the experimental medium is non-toxic to the cells (typically below 0.5%). Prepare intermediate dilutions in culture medium as needed.

Storage and Stability

Proper storage is crucial to maintain the integrity and activity of dihydropyrenophorin. The following recommendations are based on general practices for macrolide compounds.

Table 2: Recommended Storage Conditions for Dihydropyrenophorin

Form	Storage Temperature	Light Conditions	Shelf Life
Solid	-20°C or -80°C	Protect from light	Up to 1 year (refer to Certificate of Analysis)
Stock Solution (in DMSO)	-20°C or -80°C	Protect from light; store in amber vials	Up to 3 months (prepare fresh for optimal results)

Stability Considerations:

• Long-Term Storage: For long-term storage, it is recommended to store dihydropyrenophorin as a solid at -20°C or -80°C.

• Solution Stability: The stability of dihydropyrenophorin in solution has not been extensively studied. It is advisable to prepare fresh solutions for experiments. If storing stock solutions, aliquot into smaller volumes to avoid repeated freeze-thaw cycles.

• Light Sensitivity: As a precautionary measure, protect both solid dihydropyrenophorin and its solutions from direct light exposure by using amber vials or by wrapping containers in aluminum foil.

• pH Stability: The effect of pH on the stability of dihydropyrenophorin is unknown. When diluting in aqueous buffers for experiments, it is recommended to use the solution promptly.

Experimental Protocols

Protocol: In Vitro Antifungal Susceptibility Testing (Broth Microdilution)

This protocol outlines a general method for determining the Minimum Inhibitory Concentration (MIC) of dihydropyrenophorin against a fungal strain, adapted from standard methodologies.

Materials:

• Dihydropyrenophorin stock solution (e.g., 10 mM in DMSO)

• Fungal strain of interest (e.g., Saccharomyces cerevisiae, Candida albicans)

• Appropriate fungal growth medium (e.g., YPD, RPMI-1640)

• Sterile 96-well microplates

• Spectrophotometer (plate reader)

• Sterile pipette tips and reservoirs

Procedure:

• Inoculum Preparation:

  • Culture the fungal strain overnight in the appropriate liquid medium at the optimal temperature with shaking.

  • Dilute the overnight culture in fresh medium to achieve a starting concentration of approximately 1 x 10^5 cells/mL.

• Serial Dilution of Dihydropyrenophorin:

  • In the first column of a 96-well plate, prepare the highest desired concentration of dihydropyrenophorin by diluting the stock solution in the growth medium. Ensure the DMSO concentration remains constant across all wells.

  • Perform a 2-fold serial dilution across the plate from column 1 to column 10, leaving columns 11 and 12 for controls.

• Controls:

  • Column 11 (Positive Control): Add the fungal inoculum to the medium containing the same concentration of DMSO as the test wells, but without dihydropyrenophorin. This represents 100% growth.

  • Column 12 (Negative Control): Add sterile medium only. This is for background absorbance measurement.

• Inoculation: Add the prepared fungal inoculum to wells in columns 1 through 11.

• Incubation: Cover the plate and incubate at the optimal temperature for the fungal strain for 24-48 hours, or until robust growth is observed in the positive control wells.

• MIC Determination:

  • Measure the optical density (OD) of each well at 600 nm using a microplate reader.

  • The MIC is defined as the lowest concentration of dihydropyrenophorin that causes a significant inhibition of fungal growth compared to the positive control.

Diagrams

Caption: Workflow for Dihydropyrenophorin Solution Preparation and Antifungal Assay.

Caption: Potential Antifungal Mechanisms of Action for Dihydropyrenophorin.

Application Notes & Protocols for the Quantification of Dihydropyrenophorin

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dihydropyrenophorin is a macrocyclic lactone, a class of secondary metabolites produced by fungi, notably from the genus Pyrenophora. These compounds are of significant interest due to their diverse biological activities, including potential phytotoxicity and other pharmacological effects. Accurate and robust analytical methods are crucial for studying its biosynthesis, mechanism of action, and potential applications in agriculture and medicine.

These application notes provide detailed protocols for the quantification of Dihydropyrenophorin in various matrices, primarily fungal cultures and plant tissues. The methodologies are based on established analytical techniques for macrocyclic lactones and can be adapted to specific research needs.

General Considerations for Sample Handling and Storage

To ensure the integrity of Dihydropyrenophorin during analysis, proper sample handling and storage are essential.

• Storage: Store purified Dihydropyrenophorin and extracts containing the compound at -20°C or lower to prevent degradation. Protect from light by using amber vials or by wrapping containers in aluminum foil.

• Solvent: Dihydropyrenophorin is expected to be soluble in organic solvents such as methanol (B129727), acetonitrile (B52724), and ethyl acetate (B1210297). For long-term storage in solution, use a non-polar aprotic solvent and store at low temperatures.

• Stability: Avoid repeated freeze-thaw cycles. It is advisable to aliquot extracts and standards into smaller volumes for single use.

Analytical Methodologies

The primary recommended techniques for the quantification of Dihydropyrenophorin are High-Performance Liquid Chromatography (HPLC) with UV or Diode Array Detection (DAD) and Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS).

High-Performance Liquid Chromatography (HPLC-UV/DAD)

This method is suitable for routine analysis and quantification at moderate concentrations.

Protocol: HPLC-UV/DAD Quantification of Dihydropyrenophorin

a. Instrumentation and Columns:

• HPLC system with a quaternary or binary pump, autosampler, and a UV or DAD detector.

• Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).

b. Reagents and Materials:

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Water (HPLC or Milli-Q grade)

• Formic acid (optional, for improved peak shape)

• Dihydropyrenophorin standard (if available) or a well-characterized fungal extract for relative quantification.

c. Chromatographic Conditions:

Parameter	Recommended Condition
Mobile Phase A	Water
Mobile Phase B	Acetonitrile
Gradient	0-2 min: 60% B; 2-15 min: 60-90% B; 15-18 min: 90% B; 18-20 min: 90-60% B; 20-25 min: 60% B
Flow Rate	1.0 mL/min
Column Temperature	30°C
Injection Volume	10 µL
Detection Wavelength	Scan from 200-400 nm; quantify at the absorption maximum of Dihydropyrenophorin (predicted to be around 230-260 nm based on similar structures).

d. Standard Preparation:

• Prepare a stock solution of Dihydropyrenophorin standard in methanol (e.g., 1 mg/mL).

• Perform serial dilutions to create a calibration curve with at least five concentration points (e.g., 1, 5, 10, 25, 50 µg/mL).

e. Data Analysis:

• Construct a calibration curve by plotting the peak area against the concentration of the standards.

• Determine the concentration of Dihydropyrenophorin in the samples by interpolating their peak areas from the calibration curve.

Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS offers superior sensitivity and selectivity, making it ideal for trace-level quantification and analysis in complex matrices.

Protocol: LC-MS/MS Quantification of Dihydropyrenophorin

a. Instrumentation:

• LC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Reversed-phase C18 column (e.g., 2.1 x 100 mm, 1.8 µm particle size).

b. Reagents and Materials:

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (0.1%) or Ammonium formate (B1220265) (5 mM) as mobile phase additives to enhance ionization.

c. Chromatographic Conditions:

Parameter	Recommended Condition
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	0-1 min: 50% B; 1-8 min: 50-95% B; 8-10 min: 95% B; 10-10.1 min: 95-50% B; 10.1-12 min: 50% B
Flow Rate	0.4 mL/min
Column Temperature	40°C
Injection Volume	5 µL

d. Mass Spectrometry Parameters:

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Precursor Ion: [M+H]⁺ = m/z 311.15 (based on molecular formula C16H22O6)

• Product Ions: To be determined by infusing a standard solution and performing a product ion scan. Likely fragments would result from the loss of water, and cleavage of the lactone ring.

• Multiple Reaction Monitoring (MRM) Transitions:

Compound	Precursor Ion (m/z)	Product Ion 1 (m/z)	Product Ion 2 (m/z)	Collision Energy (eV)
Dihydropyrenophorin	311.15	To be determined	To be determined	To be determined

e. Data Analysis:

• Use the most intense and stable MRM transition for quantification and the second most intense for confirmation.

• Prepare a calibration curve as described for the HPLC method, but with lower concentration ranges appropriate for the sensitivity of the instrument (e.g., ng/mL levels).

Experimental Protocols

Protocol 1: Extraction of Dihydropyrenophorin from Fungal Culture

a. Materials:

• Fungal culture of a Dihydropyrenophorin-producing strain (e.g., Pyrenophora sp.) grown in a suitable liquid medium.

• Ethyl acetate

• Anhydrous sodium sulfate (B86663)

• Rotary evaporator

• Centrifuge

b. Procedure:

• Separate the fungal mycelium from the culture broth by filtration or centrifugation.

• Extract the culture broth three times with an equal volume of ethyl acetate in a separatory funnel.

• Combine the organic extracts and dry over anhydrous sodium sulfate.

• Evaporate the solvent using a rotary evaporator at a temperature below 40°C.

• Re-dissolve the dried extract in a known volume of methanol or acetonitrile for analysis.

• The mycelium can also be extracted by homogenizing it in ethyl acetate, followed by filtration and evaporation of the solvent.

Protocol 2: Extraction of Dihydropyrenophorin from Plant Tissue (QuEChERS-based)

This protocol is adapted from the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method, suitable for analyzing pesticides and mycotoxins in plant matrices.

a. Materials:

• Plant tissue sample (e.g., leaves, stems)

• Acetonitrile with 1% acetic acid

• Anhydrous magnesium sulfate

• Sodium acetate

• Primary secondary amine (PSA) sorbent

• C18 sorbent

• Centrifuge tubes (15 mL and 2 mL)

• Centrifuge

b. Procedure:

• Homogenize 5-10 g of the plant tissue sample.

• Place the homogenized sample in a 50 mL centrifuge tube.

• Add 10 mL of acetonitrile with 1% acetic acid.

• Add 4 g of anhydrous magnesium sulfate and 1.5 g of sodium acetate.

• Shake vigorously for 1 minute and then centrifuge at 4000 rpm for 5 minutes.

• Transfer an aliquot of the supernatant (acetonitrile layer) to a 2 mL centrifuge tube containing 150 mg of anhydrous magnesium sulfate, 50 mg of PSA, and 50 mg of C18 sorbent.

• Vortex for 30 seconds and centrifuge at 10,000 rpm for 2 minutes.

• Filter the supernatant through a 0.22 µm filter into an autosampler vial for LC-MS/MS analysis.

Visualization of Pathways and Workflows

Caption: General experimental workflow for Dihydropyrenophorin quantification.

Caption: Putative biosynthesis pathway of Dihydropyrenophorin via Polyketide Synthase.

Caption: General signaling pathway for macrocyclic lactones in invertebrates.

Application Notes & Protocols for the Chemoenzymatic Synthesis of 1,4-Dihydropyridine Derivatives

Note: Initial searches for "Dihydropyrenophorin" did not yield relevant results in the context of chemoenzymatic synthesis. The following content focuses on the chemoenzymatic synthesis of 1,4-Dihydropyridine (B1200194) (DHP) derivatives, a well-documented and researched area that aligns with the provided core requirements.

Introduction

1,4-Dihydropyridines (DHPs) represent a privileged scaffold in medicinal chemistry, most notably as L-type calcium channel blockers for treating cardiovascular diseases like hypertension.[1] Many DHP derivatives possess a chiral center at the 4-position, and their enantiomers often exhibit significantly different pharmacological activities and profiles.[2] Consequently, the development of stereoselective synthetic methods to produce enantiopure DHPs is a primary goal in drug development.[2]

Chemoenzymatic synthesis offers a powerful and green alternative to traditional chemical methods for obtaining enantiopure DHPs.[3] This approach leverages the high chemo-, regio-, and stereoselectivity of enzymes, such as lipases, to perform key transformations under mild reaction conditions.[3] A common strategy involves the enantioselective hydrolysis or transesterification of prochiral DHP diesters, where an enzyme selectively modifies one of two identical ester groups to yield a chiral product with high enantiomeric excess (e.e.).[3][4]

Biological Significance of 1,4-Dihydropyridine Derivatives

The 1,4-DHP core is a versatile pharmacophore associated with a wide range of biological activities beyond its primary use as a calcium channel antagonist.[2][4] Studies have demonstrated that various DHP derivatives possess:

• Antimicrobial and Antifungal Activity: Certain derivatives inhibit the growth of Gram-positive and Gram-negative bacteria, as well as fungi.[5][6] Some have also shown efficacy against mycobacteria, including resistant strains of M. tuberculosis.[5][6]

• Antineoplastic and Cytotoxic Effects: Several 1,4-DHP compounds have been shown to inhibit the growth of subcutaneous tumors and exhibit cytotoxicity against cancer cell lines.[5][7]

• Antiviral and Antimetastatic Properties: Derivatives of bis(ethoxycarbonylmethyl) 1,4-dihydropyridine-3,5-dicarboxylates have demonstrated activities against the Herpes simplex virus and possess antimetastatic properties.[3]

• Neuroprotective and Cognition-Enhancing Effects: The broad biological profile of DHPs also includes neuroprotective and memory-enhancing properties.[4]

Data Presentation: Enzymatic Enantioselective Hydrolysis

The enantioselective hydrolysis of prochiral 4-substituted bis(ethoxycarbonylmethyl) 1,4-dihydropyridine-3,5-dicarboxylates is a key chemoenzymatic method. The enzyme Candida antarctica lipase (B570770) B (CALB), often immobilized as Novozym 435®, is highly effective in this transformation.[3] The enantiomeric excess of the resulting chiral mono-acid is dependent on the substituent at the 4-position of the DHP ring and the solvent system used.[3][8]

Table 1: Enantioselective Hydrolysis of Prochiral 4-Aryl DHP Diesters using Candida antarctica Lipase B (CALB)

4-Aryl Substituent	Enantiomeric Excess (e.e.)	Reference
2-(Difluoromethoxy)phenyl	≥99%	[3]
Phenyl	68% - 97% (solvent dependent)	[3]
2-Nitrophenyl	93%	[8]
3-Nitrophenyl	68%	[8]
4-Chlorophenyl	88%	[8]

Note: Enantiomeric excess can often be significantly increased by optimizing the solvent system.[3][8]

Experimental Protocols

Protocol 1: Synthesis of Prochiral Bis(ethoxycarbonylmethyl) 4-Aryl-1,4-Dihydropyridine-3,5-dicarboxylate (Starting Material)

This protocol is based on the Hantzsch cyclocondensation reaction.[3]

Materials:

• Aromatic aldehyde (e.g., 2-nitrobenzaldehyde)

• Ethoxycarbonylmethyl acetoacetate (B1235776)

• Ammonia (B1221849) solution (25%)

• Ethanol (B145695)

Procedure:

• Dissolve the aromatic aldehyde (1 equivalent) and ethoxycarbonylmethyl acetoacetate (2 equivalents) in ethanol.

• Add aqueous ammonia solution (1.2 equivalents) dropwise to the mixture while stirring.

• Heat the reaction mixture to reflux and monitor the reaction progress using Thin Layer Chromatography (TLC).

• Upon completion, cool the mixture to room temperature and then place it in an ice bath to facilitate precipitation of the product.

• Collect the solid product by vacuum filtration, wash with cold ethanol, and dry under vacuum.

• The crude product can be further purified by recrystallization from ethanol to yield the pure prochiral DHP diester.

Protocol 2: CALB-Catalyzed Enantioselective Hydrolysis of a Prochiral DHP Diester

This protocol describes the enzymatic asymmetrization of the prochiral DHP diester synthesized in Protocol 1.

Materials:

• Prochiral DHP diester (from Protocol 1)

• Immobilized Candida antarctica lipase B (Novozym 435®)

• Acetonitrile (B52724)

• Phosphate (B84403) buffer (e.g., 0.1 M, pH 7.0)

• Sodium bicarbonate (NaHCO₃) solution (saturated)

• Ethyl acetate (B1210297)

• Hydrochloric acid (HCl) (1 M)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

Procedure:

• Suspend the prochiral DHP diester in a mixture of acetonitrile and phosphate buffer. The ratio of organic solvent to buffer can be adjusted to optimize enantioselectivity.[8]

• Add Novozym 435® (typically 10-50% by weight of the substrate) to the suspension.

• Stir the mixture at a controlled temperature (e.g., 30-45 °C). Monitor the reaction progress by HPLC or TLC to determine the conversion rate.

• Once the desired conversion (ideally ~50%) is reached, stop the reaction by filtering off the enzyme. The enzyme can be washed and potentially reused.

• Transfer the filtrate to a separatory funnel and wash with ethyl acetate to remove any unreacted starting material.

• Acidify the aqueous layer to pH 3-4 with 1 M HCl.

• Extract the product (the chiral mono-acid) from the acidified aqueous layer with ethyl acetate (3x).

• Combine the organic extracts, dry over anhydrous Na₂SO₄, filter, and concentrate the solvent under reduced pressure to yield the enantiopure DHP mono-acid derivative.

• Determine the enantiomeric excess (e.e.) of the product using chiral HPLC analysis.

Visualization of Chemoenzymatic Workflow

The following diagrams illustrate the key relationships and workflows in the chemoenzymatic synthesis of chiral 1,4-DHP derivatives.

Caption: Chemoenzymatic synthesis workflow for chiral 1,4-DHP derivatives.

Caption: Logical decision flow for preparing enantiopure 1,4-DHPs.

References

• 1. cic.azaruniv.ac.ir [cic.azaruniv.ac.ir]
• 2. mdpi.com [mdpi.com]
• 3. research.wur.nl [research.wur.nl]
• 4. researchgate.net [researchgate.net]
• 5. Biological activity of 1,4-dihydropyridine derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. ias.ac.in [ias.ac.in]
• 8. researchgate.net [researchgate.net]

Dihydropyrenophorin: A Lead Compound with Underexplored Potential in Drug Discovery

Dihydropyrenophorin belongs to the broader class of dihydropyrimidine (B8664642) and dihydropyridine (B1217469) derivatives, which are known to possess a wide range of pharmacological activities, including antimicrobial, anticancer, and anti-inflammatory effects. However, specific data pinpointing dihydropyrenophorin's efficacy, such as half-maximal inhibitory concentration (IC50) or minimum inhibitory concentration (MIC) values against specific cell lines or microbial strains, are not extensively documented in accessible research.

This lack of detailed information extends to its mechanism of action. While related compounds are known to interfere with various cellular processes, including kinase signaling and apoptosis, the specific signaling pathways modulated by dihydropyrenophorin have not been elucidated in the available literature. Consequently, the creation of detailed diagrams for signaling pathways and experimental workflows directly involving dihydropyrenophorin is not feasible at this time.

General Biological Activities of Related Compounds

To provide context, the broader families of dihydropyrimidines (DHPMs) and dihydropyridines (DHPs) have been more thoroughly investigated. Numerous studies have reported their potential in drug discovery, with some derivatives showing significant activity in various assays.

Antimicrobial Activity

DHPM and DHP derivatives have demonstrated a wide spectrum of antimicrobial activity against various pathogenic bacteria and fungi. The mechanism of action is often attributed to their ability to interfere with essential cellular processes in microorganisms.

Anticancer Activity

Several compounds within these families have been evaluated for their cytotoxic effects against various cancer cell lines. The proposed mechanisms often involve the induction of apoptosis (programmed cell death), cell cycle arrest, and inhibition of key enzymes like kinases that are crucial for cancer cell proliferation and survival.

Anti-inflammatory Activity

Certain DHPM and DHP derivatives have also been shown to possess anti-inflammatory properties, suggesting their potential for development as treatments for inflammatory diseases.

Future Outlook

The initial reports of dihydropyrenophorin's diverse biological activities suggest that it could be a valuable lead compound for the development of new therapeutic agents. However, to realize this potential, further in-depth research is required to:

• Isolate or synthesize sufficient quantities of dihydropyrenophorin for comprehensive biological evaluation.

• Determine its specific quantitative activity (e.g., IC50, MIC values) against a broad panel of targets.

• Elucidate its precise mechanism(s) of action, including the identification of its molecular targets and the signaling pathways it modulates.

• Conduct preclinical studies to evaluate its efficacy and safety in animal models.

Until such data becomes publicly available, the development of detailed application notes and protocols for dihydropyrenophorin as a lead compound in drug discovery remains a prospective endeavor. Researchers interested in this compound would need to undertake foundational research to generate the necessary data to guide its development.

Dihydropyrenophorin: Application Notes and Protocols for Agrochemical Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dihydropyrenophorin, a macrocyclic lactone derived from the fungus Pyrenophora avenae, has demonstrated a range of biological activities positioning it as a compound of interest in the field of agrochemical research. Along with its parent compound, pyrenophorin, it exhibits notable phytotoxic, antifungal, and antibacterial properties. These characteristics suggest its potential as a lead compound for the development of novel herbicides and fungicides. This document provides a summary of its known applications, quantitative data on its bioactivity, and detailed protocols for its evaluation in an agrochemical context.

Data Presentation

While specific EC50 and MIC values for Dihydropyrenophorin against a wide range of plant pathogens are not extensively documented in publicly available literature, the existing data for Pyrenophorin provides a valuable benchmark for its potential efficacy.

Compound	Target Organism	Bioactivity	Concentration	Citation
Pyrenophorin	Microbotryum violaceum (anther smut fungus)	Antifungal	5 µM (significant activity)	[1]
Pyrenophorin	Saccharomyces cerevisiae (yeast)	Antifungal	5 µM (significant activity)	[1]
Dihydropyrenophorin	Various Plants	Phytotoxic	Not specified	[1]
Dihydropyrenophorin	Various Bacteria	Antibacterial	Not specified	[1]
Dihydropyrenophorin	Various Fungi	Antifungal	Not specified	[1]
Dihydropyrenophorin	Various Algae	Antialgal	Not specified	[1]

Experimental Protocols

The following are detailed protocols for assessing the agrochemical potential of Dihydropyrenophorin. These are generalized methods based on standard agrochemical screening procedures and can be adapted for specific research needs.

Antifungal Activity Assessment: Broth Microdilution Method

This protocol is designed to determine the Minimum Inhibitory Concentration (MIC) of Dihydropyrenophorin against various fungal plant pathogens.

a. Materials:

• Dihydropyrenophorin

• Sterile 96-well microplates

• Fungal pathogen cultures (e.g., Botrytis cinerea, Fusarium oxysporum)

• Potato Dextrose Broth (PDB) or other suitable liquid medium

• Spectrophotometer (plate reader)

• Sterile water

• Solvent for Dihydropyrenophorin (e.g., DMSO)

b. Procedure:

• Inoculum Preparation: Culture the fungal pathogen on a suitable agar (B569324) medium. Harvest spores or mycelial fragments and suspend them in sterile water. Adjust the suspension to a final concentration of 1 x 10⁵ CFU/mL.

• Compound Dilution: Prepare a stock solution of Dihydropyrenophorin in a suitable solvent. Perform serial dilutions of the stock solution in the 96-well plate using the appropriate liquid medium to achieve a range of test concentrations.

• Inoculation: Add the fungal inoculum to each well of the microplate containing the diluted compound. Include a positive control (fungal inoculum without the compound) and a negative control (medium only).

• Incubation: Incubate the microplates at a suitable temperature (typically 25-28°C) for 48-72 hours.

• MIC Determination: The MIC is the lowest concentration of Dihydropyrenophorin that visibly inhibits fungal growth. Growth can be assessed visually or by measuring the optical density at 600 nm using a microplate reader.[2][3]

Phytotoxicity Assessment: Seed Germination and Seedling Growth Assay

This protocol evaluates the herbicidal potential of Dihydropyrenophorin by assessing its effect on the germination and early growth of model weed and crop species.

a. Materials:

• Dihydropyrenophorin

• Petri dishes or multi-well plates

• Filter paper

• Seeds of test plants (e.g., Amaranthus retroflexus (pigweed), Lolium rigidum (ryegrass), Zea mays (corn), Glycine max (soybean))

• Distilled water

• Solvent for Dihydropyrenophorin

• Growth chamber or incubator

b. Procedure:

• Test Solution Preparation: Prepare a series of concentrations of Dihydropyrenophorin in distilled water. If a solvent is used, ensure the final concentration in the test solutions is not phytotoxic.

• Assay Setup: Place a sterile filter paper in each petri dish or well. Add a defined volume of the test solution to each filter paper to ensure saturation.

• Seed Plating: Place a specific number of seeds (e.g., 10-20) on the moistened filter paper in each dish.

• Incubation: Seal the petri dishes to prevent evaporation and place them in a growth chamber with controlled light and temperature conditions (e.g., 16-hour light/8-hour dark cycle at 25°C).

• Data Collection: After a set period (e.g., 7-14 days), measure the germination percentage, radicle length, and hypocotyl/coleoptile length of the seedlings.

• Analysis: Compare the measurements of the treated seeds with those of a control group (treated with water or solvent solution only) to determine the inhibitory effect of Dihydropyrenophorin.

Mode of Action

The precise molecular targets of Dihydropyrenophorin in plants and fungi are not yet fully elucidated. However, based on the observed phytotoxic effects, a likely mechanism of action involves the induction of oxidative stress.

Proposed Phytotoxic Mechanism:

Dihydropyrenophorin may interfere with cellular processes, leading to the overproduction of Reactive Oxygen Species (ROS) such as superoxide (B77818) anions (O₂⁻), hydrogen peroxide (H₂O₂), and hydroxyl radicals (•OH).[4][5] This excess of ROS can overwhelm the plant's antioxidant defense systems, resulting in:

• Lipid peroxidation: Damage to cell membranes, leading to increased permeability and leakage of cellular contents.

• Protein oxidation: Inactivation of enzymes and disruption of cellular functions.

• DNA damage: Leading to mutations and ultimately cell death.[6]

The visible symptoms of this oxidative damage in plants include chlorosis (yellowing of leaves), necrosis (tissue death), and growth inhibition.[7]

Visualizations

Antifungal Activity Assay Workflow.

Proposed Phytotoxicity Signaling Pathway.

References

• 1. Bioactive Metabolite Production in the Genus Pyrenophora (Pleosporaceae, Pleosporales) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A Practical Guide to Antifungal Susceptibility Testing - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Broth Microdilution In Vitro Screening: An Easy and Fast Method to Detect New Antifungal Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Reactive Oxygen Species in Plants: Metabolism, Signaling, and Oxidative Modifications [mdpi.com]
• 5. Frontiers | Mechanisms of ROS Regulation of Plant Development and Stress Responses [frontiersin.org]
• 6. Reactive Oxygen Species in Plants: From Source to Sink - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Physiological and biochemical responses of selected weed and crop species to the plant-based bioherbicide WeedLock - PMC [pmc.ncbi.nlm.nih.gov]

Handling and safety precautions for Dihydropyrenophorin.

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the handling, safety, and experimental use of Dihydropyrenophorin. The following protocols and data are intended to guide researchers in the safe and effective use of this natural product in a laboratory setting.

Section 1: Product Information and Safety Precautions

Dihydropyrenophorin is a macrolide natural product isolated from the endophytic fungus Lophodermium sp. found in the eastern white pine (Pinus strobus)[1][2]. While specific toxicological properties of Dihydropyrenophorin have not been extensively documented, it is prudent to handle it with the care required for all research chemicals of unknown toxicity.

1.1. General Safety Precautions:

When handling Dihydropyrenophorin powder or solutions, standard laboratory safety practices should be strictly followed. This includes the use of personal protective equipment (PPE) and working in a well-ventilated area.

1.2. Personal Protective Equipment (PPE):

• Gloves: Wear appropriate chemical-resistant gloves.

• Eye Protection: Use safety glasses with side shields or goggles.

• Lab Coat: A standard laboratory coat should be worn.

• Respiratory Protection: If handling large quantities of powder or if there is a risk of aerosolization, a NIOSH-approved respirator is recommended.

1.3. First Aid Measures:

• If Inhaled: Move the person to fresh air. If breathing is difficult, seek medical attention.

• In Case of Skin Contact: Wash the affected area thoroughly with soap and water. Remove contaminated clothing.

• In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Seek medical attention.

• If Swallowed: Do not induce vomiting. Rinse mouth with water and seek immediate medical attention.

1.4. Storage and Stability:

Proper storage is crucial to maintain the integrity of Dihydropyrenophorin. Based on supplier recommendations, the following storage conditions are advised:

Form	Storage Temperature	Duration
Powder	-20°C	Up to 3 years
In Solvent	-80°C	Up to 6 months
-20°C	Up to 1 month

Data sourced from MedchemExpress handling instructions.

Solutions should be aliquoted to avoid repeated freeze-thaw cycles.

Section 2: Physicochemical and Biological Data

2.1. Physicochemical Properties:

Property	Value
Molecular Formula	C₁₆H₂₂O₆
Molecular Weight	310.34 g/mol
CAS Number	1073287-13-4

2.2. Antifungal Activity:

Dihydropyrenophorin has been reported to exhibit antifungal properties. The following table summarizes the available data on its minimum inhibitory concentration (MIC).

Fungal Species	MIC (µM)
Microbotryum violaceum	2

Data from Sumarah et al., 2011.

Section 3: Experimental Protocols

3.1. Preparation of Stock Solutions:

For in vitro experiments, Dihydropyrenophorin is typically dissolved in an organic solvent to create a concentrated stock solution, which is then further diluted in the appropriate experimental medium.

Protocol for Preparing a 10 mM DMSO Stock Solution:

• Materials: Dihydropyrenophorin powder, Dimethyl sulfoxide (B87167) (DMSO), sterile microcentrifuge tubes.

• Calculation:

  • Mass (mg) = 10 mmol/L * Volume (L) * 310.34 g/mol * 1000 mg/g

  • To prepare 1 mL (0.001 L) of a 10 mM stock solution, 3.1034 mg of Dihydropyrenophorin is required.

• Procedure:

  • Weigh out the required amount of Dihydropyrenophorin powder in a sterile microcentrifuge tube.

  • Add the calculated volume of DMSO to the tube.

  • Vortex thoroughly until the compound is completely dissolved.

  • Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.

  • Store the aliquots at -80°C for long-term storage or -20°C for short-term storage.

Note: For cell-based assays, the final concentration of DMSO in the culture medium should be kept low (typically ≤ 0.5%) to avoid solvent-induced cytotoxicity.

3.2. Antifungal Susceptibility Testing Protocol (Broth Microdilution Method):

This protocol is a general guideline based on the Clinical and Laboratory Standards Institute (CLSI) methodology and the research by Sumarah et al. (2011) for determining the Minimum Inhibitory Concentration (MIC) of Dihydropyrenophorin against fungal strains.

Workflow for Antifungal Susceptibility Testing:

Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC) of Dihydropyrenophorin.

Protocol:

• Materials: 96-well microtiter plates, appropriate fungal growth medium (e.g., RPMI-1640), Dihydropyrenophorin stock solution, fungal culture, spectrophotometer.

• Preparation of Fungal Inoculum:

  • Culture the fungal strain on an appropriate agar (B569324) medium.

  • Prepare a suspension of fungal spores or cells in sterile saline or growth medium.

  • Adjust the concentration of the inoculum to a standard density (e.g., 0.5-2.5 x 10³ cells/mL for yeasts) using a spectrophotometer or hemocytometer.

• Serial Dilution in Microtiter Plate:

  • Add 100 µL of growth medium to all wells of a 96-well plate.

  • Add a specific volume of the Dihydropyrenophorin stock solution to the first well to achieve the highest desired concentration and mix well.

  • Perform a two-fold serial dilution by transferring 100 µL from the first well to the second, and so on, across the plate. Discard 100 µL from the last well.

  • Include a positive control (medium with fungal inoculum, no compound) and a negative control (medium only).

• Inoculation and Incubation:

  • Add 100 µL of the prepared fungal inoculum to each well (except the negative control).

  • Incubate the plate at the optimal temperature for the specific fungal strain (e.g., 35°C for 24-48 hours).

• Determination of MIC:

  • The MIC is defined as the lowest concentration of Dihydropyrenophorin that causes a significant inhibition of fungal growth (e.g., ≥50% or ≥90% reduction) compared to the positive control.

  • Growth inhibition can be assessed visually or by measuring the optical density at a specific wavelength (e.g., 600 nm) using a microplate reader.

Section 4: Signaling Pathways and Experimental Workflows

Logical Relationship for Safe Handling and Experimental Use:

The following diagram illustrates the logical flow from understanding the compound's properties to its safe and effective use in experiments.

Caption: Logical workflow for the safe handling and experimental application of Dihydropyrenophorin.

Disclaimer: This document is intended for informational purposes only and does not constitute a formal Safety Data Sheet (SDS). Researchers should consult the official documentation provided by the supplier and conduct their own risk assessments before use. All experiments should be performed by trained personnel in a suitably equipped laboratory.

References

• 1. Antifungal Secondary Metabolites Produced by the Fungal Endophytes: Chemical Diversity and Potential Use in the Development of Biopesticides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols for Dihydropyrenophorin Bioactivity Screening

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dihydropyrenophorin is a macrocyclic natural product produced by the fungus Pyrenophora avenae. Natural products are a rich source of novel bioactive compounds, and preliminary studies have indicated that Dihydropyrenophorin possesses a range of biological activities, including antibacterial, antifungal, and phytotoxic effects.[1] Furthermore, compounds with similar heterocyclic structural motifs, such as dihydropyridines and dihydropyrimidinones, have demonstrated significant potential as anticancer, anti-inflammatory, and antimicrobial agents.[2][3][4][5][6] This document provides a comprehensive experimental framework for the systematic screening of Dihydropyrenophorin's bioactivity, focusing on its potential as an anticancer, antimicrobial, and anti-inflammatory agent. Detailed protocols for primary screening assays are provided to ensure reproducibility and accuracy.

Experimental Design Workflow

The proposed experimental design follows a logical progression from broad-spectrum primary screening to more targeted secondary assays. The initial phase aims to identify and quantify the cytotoxic, antimicrobial, and anti-inflammatory potential of Dihydropyrenophorin. Positive "hits" from this primary screen would then warrant further investigation into the specific mechanisms of action.

Caption: High-level workflow for Dihydropyrenophorin bioactivity screening.

Data Presentation: Summary of Expected Quantitative Data

The following tables are examples of how to structure the quantitative data obtained from the primary screening assays. The values presented are hypothetical or derived from literature on structurally related dihydropyridine (B1217469) compounds and serve as a reference for data presentation.

Table 1: Anticancer Activity (Cytotoxicity) of Dihydropyridine Analogs

Compound ID	Cell Line	IC₅₀ (µM)	Reference Compound (Doxorubicin) IC₅₀ (µM)	Selectivity Index (SI)
DHP-A	HeLa (Cervical Cancer)	3.6	0.05	2.69
DHP-B	MCF-7 (Breast Cancer)	5.2	0.02	1.86
DHP-C	Caco-2 (Colorectal Cancer)	1.39	Not Reported	Not Reported
DHP-D	DMS 114 (Lung Cancer)	3.1	1.2	Not Reported
Dihydropyrenophorin	Test Cell Lines	To be determined	To be determined	To be determined

IC₅₀ (Half-maximal Inhibitory Concentration) is a measure of the potency of a substance in inhibiting a specific biological or biochemical function. Selectivity Index (SI) is the ratio of IC₅₀ for a normal cell line to a cancer cell line, indicating the compound's cancer-specific cytotoxicity. Data for DHP-A and DHP-B from[7]. Data for DHP-C from[8]. Data for DHP-D from[9].

Table 2: Antimicrobial Activity of Dihydropyridine Analogs

Compound ID	Staphylococcus aureus (Gram-positive) MIC (µg/mL)	Escherichia coli (Gram-negative) MIC (µg/mL)	Candida albicans (Fungus) MIC (µg/mL)	Reference (Ciprofloxacin) MIC (µg/mL)
DHP-E	25	100	>100	1
DHP-F	>100	0.25	>100	1
DHP-G	64	>256	Not Reported	Not Reported
DHP-H	500	>500	>500	Not Reported
Dihydropyrenophorin	To be determined	To be determined	To be determined	To be determined

MIC (Minimum Inhibitory Concentration) is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism. Data for DHP-E from[3]. Data for DHP-F from. Data for DHP-G from[10]. Data for DHP-H from[11].

Table 3: Anti-inflammatory Activity of Dihydropyridine Analogs

Compound ID	LPS-Stimulated RAW 264.7 Macrophages
NO Production Inhibition IC₅₀ (µM)
DHP-I	15.5
DHP-J	22.1
Dihydropyrenophorin	To be determined

Data for DHP-I and DHP-J are illustrative based on qualitative reports of NO inhibition by dihydropyridine derivatives.[4]

Experimental Protocols

Protocol 1: In Vitro Cytotoxicity Screening (MTT Assay)

This protocol measures the metabolic activity of cells as an indicator of cell viability and proliferation.[12][13][14] The reduction of the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to purple formazan (B1609692) crystals by metabolically active cells is quantified spectrophotometrically.[12][13][15]

Materials:

• Dihydropyrenophorin stock solution (in DMSO)

• Human cancer cell lines (e.g., HeLa, MCF-7, A549) and a normal cell line (e.g., HEK293)

• Complete culture medium (e.g., DMEM with 10% FBS, 1% Penicillin-Streptomycin)

• MTT solution (5 mg/mL in sterile PBS)

• Solubilization solution (e.g., 10% SDS in 0.01 M HCl)

• Sterile 96-well flat-bottom plates

• Multi-channel pipette, CO₂ incubator, microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO₂ humidified atmosphere.

• Compound Treatment: Prepare serial dilutions of Dihydropyrenophorin in culture medium. After 24 hours, remove the old medium from the wells and add 100 µL of the diluted compound solutions. Include wells for vehicle control (DMSO) and untreated control.

• Incubation: Incubate the plate for 48-72 hours at 37°C in a 5% CO₂ incubator.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL) to each well and incubate for 4 hours.[12] Purple formazan crystals will form in viable cells.

• Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Shake the plate gently for 15 minutes and measure the absorbance at 570 nm using a microplate reader.[14]

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control. Plot a dose-response curve and determine the IC₅₀ value using non-linear regression analysis.

Protocol 2: Antimicrobial Susceptibility Testing (Broth Microdilution)

This method determines the Minimum Inhibitory Concentration (MIC), the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.[8][16][17]

Materials:

• Dihydropyrenophorin stock solution (in DMSO)

• Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli) and fungal strains (e.g., Candida albicans)

• Appropriate broth medium (e.g., Cation-Adjusted Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi)

• Sterile 96-well U-bottom plates

• 0.5 McFarland turbidity standard

• Spectrophotometer, multi-channel pipette, incubator

Procedure:

• Inoculum Preparation: Culture the microbial strains overnight. Suspend colonies in sterile saline to match the turbidity of a 0.5 McFarland standard (approx. 1.5 x 10⁸ CFU/mL).[16] Dilute this suspension in the appropriate broth to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in the test wells.

• Serial Dilution: Dispense 100 µL of broth into all wells of a 96-well plate. Add 100 µL of a 2x concentrated Dihydropyrenophorin solution to the first column. Perform a two-fold serial dilution by transferring 100 µL from each well to the next, across the plate.[2][16]

• Inoculation: Inoculate each well (except for the sterility control) with 100 µL of the prepared microbial inoculum.[16] The final volume in each well will be 200 µL.

• Controls: Include a positive control (microbes, no compound) and a negative/sterility control (broth, no microbes).

• Incubation: Incubate the plates at 37°C for 16-20 hours for bacteria[17] or at 35°C for 24-48 hours for fungi.

• MIC Determination: The MIC is the lowest concentration of Dihydropyrenophorin at which there is no visible turbidity (growth).[16][17]

Protocol 3: In Vitro Anti-inflammatory Screening (Nitric Oxide Assay)

This protocol assesses the anti-inflammatory potential of Dihydropyrenophorin by measuring its ability to inhibit the production of nitric oxide (NO) in murine macrophage cells (RAW 264.7) stimulated with lipopolysaccharide (LPS). NO is a key pro-inflammatory mediator, and its concentration is measured using the Griess reagent.[4][18][19][20]

Materials:

• Dihydropyrenophorin stock solution (in DMSO)

• RAW 264.7 macrophage cell line

• Complete culture medium (DMEM with 10% FBS)

• Lipopolysaccharide (LPS) from E. coli

• Griess Reagent (1% sulfanilamide (B372717) in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in water)

• Sodium nitrite (B80452) (NaNO₂) standard

• Sterile 96-well flat-bottom plates

Procedure:

• Cell Seeding: Seed RAW 264.7 cells into a 96-well plate at a density of 5 x 10⁴ cells/well in 100 µL of medium and incubate for 24 hours.

• Compound Treatment: Pre-treat the cells with various concentrations of Dihydropyrenophorin for 1 hour.

• Inflammation Induction: Stimulate the cells by adding LPS to a final concentration of 1 µg/mL to all wells except the negative control.

• Incubation: Incubate the plate for 24 hours at 37°C in a 5% CO₂ incubator.

• Griess Assay:

  • Transfer 50 µL of the cell culture supernatant from each well to a new 96-well plate.

  • Prepare a standard curve using serial dilutions of sodium nitrite.

  • Add 50 µL of Griess Reagent to each well containing supernatant and standards.

  • Incubate for 10-15 minutes at room temperature, protected from light.

• Absorbance Measurement: Measure the absorbance at 540 nm.[18][20] The purple/magenta color intensity is proportional to the nitrite concentration.

• Data Analysis: Calculate the nitrite concentration in the samples using the standard curve. Determine the percentage inhibition of NO production relative to the LPS-stimulated control. Plot a dose-response curve and calculate the IC₅₀ value.

• Viability Check: Perform a concurrent MTT assay on the treated cells to ensure that the observed NO inhibition is not due to cytotoxicity.

Potential Signaling Pathways for Investigation

Should Dihydropyrenophorin exhibit significant anti-inflammatory or anticancer activity, further studies could investigate its effect on key signaling pathways. Macrolides and other immunomodulatory compounds often interfere with pro-inflammatory cascades.[7][21]

MAPK/ERK Signaling Pathway

The MAPK/ERK pathway is a crucial signaling cascade that regulates cell proliferation, differentiation, and survival.[13][21] Its dysregulation is a hallmark of many cancers. Dihydropyrenophorin could potentially inhibit this pathway at various points, leading to an anti-proliferative effect.

Caption: Potential modulation of the MAPK/ERK pathway by Dihydropyrenophorin.

NF-κB Signaling Pathway

The NF-κB pathway is a central regulator of inflammation.[15][17] In response to stimuli like LPS, it triggers the expression of pro-inflammatory genes, including those for iNOS (which produces NO) and various cytokines.[15] Inhibition of this pathway is a key mechanism for many anti-inflammatory drugs.

Caption: Potential modulation of the NF-κB pathway by Dihydropyrenophorin.

References

• 1. Bioactive Metabolite Production in the Genus Pyrenophora (Pleosporaceae, Pleosporales) [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Antimicrobial Activity of Novel C2-Substituted 1,4-Dihydropyridine Analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Evaluation of the anti-inflammatory effect of 1,4-dihydropyridine derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Dihydropteridine reductase deficiency: physical structure of the QDPR gene, identification of two new mutations and genotype-phenotype correlations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Green Synthesis and Anticancer Potential of 1,4-Dihydropyridines-Based Triazole Derivatives: In Silico and In Vitro Study - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Antimicrobial, anticoagulant, and cytotoxic evaluation of multidrug resistance of new 1,4-dihydropyridine derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Antibacterial and Antileishmanial Activity of 1,4-Dihydropyridine Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. NF-κB Signaling | Cell Signaling Technology [cellsignal.com]
• 12. geneglobe.qiagen.com [geneglobe.qiagen.com]
• 13. MAPK-ERK Signaling Pathway - Elabscience [elabscience.com]
• 14. The Nuclear Factor NF-κB Pathway in Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 15. What is the NF-κB pathway? - Mechanobiology Institute, National University of Singapore [mbi.nus.edu.sg]
• 16. creative-diagnostics.com [creative-diagnostics.com]
• 17. Frontiers | 1,4-Dihydropyridine as a Promising Scaffold for Novel Antimicrobials Against Helicobacter pylori [frontiersin.org]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]
• 20. MAPK/ERK pathway - Wikipedia [en.wikipedia.org]
• 21. ERK/MAPK signalling pathway and tumorigenesis - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Dihydropyrenophorin Stability and Degradation

Frequently Asked Questions (FAQs)

Q1: My Dihydropyrenophorin sample seems to be losing activity over a short period. What are the likely causes?

A1: Loss of activity is often due to chemical degradation. Several factors could be at play:

• Improper Storage: Dihydropyrenophorin, like many complex natural products, may be sensitive to temperature, light, and moisture. Storing the compound at room temperature or in a non-desiccated environment could lead to degradation.

• pH Instability: The compound may be unstable in acidic or alkaline conditions. If your experimental buffer is not within the optimal pH range for Dihydropyrenophorin, degradation can occur rapidly.

• Oxidation: Exposure to air (oxygen) can lead to oxidative degradation, especially if the molecule contains susceptible functional groups.

• Photodegradation: Exposure to UV or even ambient light can cause degradation of light-sensitive compounds.[1][2]

• Repeated Freeze-Thaw Cycles: For solutions stored frozen, repeated freeze-thaw cycles can accelerate degradation. It is advisable to aliquot samples into single-use volumes.

Q2: What are the recommended storage conditions for Dihydropyrenophorin?

A2: While specific data is unavailable, general recommendations for storing potentially unstable natural products are as follows:

• Solid Form: Store in a tightly sealed container at -20°C or -80°C, protected from light and moisture. The use of a desiccator is highly recommended.

• In Solution: If you must store it in solution, prepare aliquots in a suitable, dry, aprotic solvent (e.g., anhydrous DMSO or ethanol) and store at -80°C. Minimize the exposure of the stock solution to ambient conditions.

Q3: I am observing unexpected peaks in my HPLC/LC-MS analysis of a Dihydropyrenophorin sample. What could they be?

A3: These unexpected peaks are likely degradation products.[3] To identify them, you can perform forced degradation studies, which involve intentionally exposing Dihydropyrenophorin to harsh conditions to accelerate the formation of degradants. These conditions typically include:

• Acidic and basic hydrolysis

• Oxidation (e.g., with hydrogen peroxide)

• Photolysis (exposure to UV light)

• Thermal stress (heating)

By analyzing the stressed samples with techniques like LC-MS/MS or NMR, you can characterize the structure of the degradation products.[2][4]

Troubleshooting Guide

Issue	Possible Cause	Suggested Solution
Inconsistent experimental results	Sample degradation between experiments.	Prepare fresh solutions for each experiment from a properly stored solid stock. If using a frozen stock solution, use a fresh aliquot for each experiment to avoid freeze-thaw cycles.
Loss of compound during sample preparation	Adsorption to plasticware or glassware. Degradation in the sample processing buffer.	Use low-adsorption microcentrifuge tubes. Ensure your processing buffers are at a neutral pH and are pre-chilled. Minimize the time the compound spends in aqueous solutions.
Precipitation of the compound in aqueous buffer	Poor solubility.	Prepare a high-concentration stock solution in an organic solvent like DMSO. For the final working solution, dilute the stock solution in the aqueous buffer, ensuring the final concentration of the organic solvent is low and does not affect the experiment.
No detectable compound in analysis	Complete degradation.	Re-evaluate your entire workflow, from storage and handling to the analytical method itself. Run a control sample of freshly dissolved Dihydropyrenophorin to ensure the analytical method is working correctly.

Experimental Protocols

Protocol 1: General Forced Degradation Study

This protocol is a general guideline for investigating the stability of Dihydropyrenophorin.

• Preparation of Stock Solution: Prepare a stock solution of Dihydropyrenophorin in a suitable solvent (e.g., acetonitrile (B52724) or methanol) at a known concentration (e.g., 1 mg/mL).

• Stress Conditions:

  • Acid Hydrolysis: Mix the stock solution with 0.1 M HCl.

  • Base Hydrolysis: Mix the stock solution with 0.1 M NaOH.

  • Oxidation: Mix the stock solution with 3% H₂O₂.

  • Thermal Degradation: Incubate the stock solution at a controlled elevated temperature (e.g., 60°C).

  • Photodegradation: Expose the stock solution to a UV lamp.

• Time Points: Collect samples at various time points (e.g., 0, 2, 4, 8, 24 hours).

• Neutralization: For acid and base hydrolysis samples, neutralize the pH before analysis.

• Analysis: Analyze all samples, including a control (unstressed) sample, by a stability-indicating analytical method, such as reverse-phase HPLC with UV or MS detection.[5][6]

• Data Evaluation: Compare the chromatograms of the stressed samples to the control. A decrease in the peak area of the parent compound and the appearance of new peaks indicate degradation.

Protocol 2: Recommended Analytical Method for Stability Testing

A High-Performance Liquid Chromatography (HPLC) method is generally suitable for monitoring the stability of small molecules.

• Column: A C18 reverse-phase column is a good starting point.

• Mobile Phase: A gradient of water and acetonitrile or methanol, both with 0.1% formic acid or acetic acid, is commonly used.

• Detection: A photodiode array (PDA) detector allows for the monitoring of multiple wavelengths and can help in distinguishing the parent compound from degradation products based on their UV spectra. Mass spectrometry (MS) detection provides molecular weight information, which is invaluable for identifying unknown degradants.[7]

• Method Validation: The analytical method should be validated to ensure it is "stability-indicating," meaning it can separate the intact drug from its degradation products.

Data Presentation

As no specific quantitative data for Dihydropyrenophorin is available, the following table is a template for researchers to record their findings from forced degradation studies.

Table 1: Forced Degradation of Dihydropyrenophorin - Example Data Template

Stress Condition	Time (hours)	Dihydropyrenophorin Remaining (%)	Number of Degradation Products	Major Degradation Product (Retention Time)
0.1 M HCl	0	100	0	-
2
8
24
0.1 M NaOH	0	100	0	-
2
8
24
3% H₂O₂	0	100	0	-
2
8
24
60°C	0	100	0	-
2
8
24
UV Light	0	100	0	-
2
8
24

Visualizations

References

• 1. Effect of Post–Polyketide Synthase Modification Groups on Property and Activity of Polyene Macrolides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Degradation pathways of a peptide boronic acid derivative, 2-Pyz-(CO)-Phe-Leu-B(OH)(2) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A Toxicological Study on Photo-degradation Products of Environmental Ibuprofen: Ecological and Human Health Implications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Nitrofurantoin hydrolytic degradation in the environment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. atsdr.cdc.gov [atsdr.cdc.gov]
• 6. A review of methodology for the analysis of pyrethrin and pyrethroid residues in food of animal origin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. cdnmedia.eurofins.com [cdnmedia.eurofins.com]

Technical Support Center: Optimizing Dihydropyrenophorin Concentration for Bioassays

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to optimizing the concentration of Dihydropyrenophorin for various bioassays.

Frequently Asked Questions (FAQs)

Q1: What is Dihydropyrenophorin and what are its primary biological activities?

A1: Dihydropyrenophorin is a macrolide natural product. It has demonstrated a range of biological activities, including antifungal, antibacterial, and antialgal properties.

Q2: What is a good starting concentration range for Dihydropyrenophorin in a new bioassay?

A2: Based on the activity of the closely related compound pyrenophorin, a starting concentration range of 0.1 µM to 10 µM is recommended for initial screening in antifungal and cytotoxicity assays.[1] For antibacterial assays, a broader range of 1 µg/mL to 100 µg/mL may be necessary. Optimization will be required for each specific assay and organism.

Q3: How should I dissolve and store Dihydropyrenophorin?

A3: Dihydropyrenophorin is expected to be soluble in organic solvents like dimethyl sulfoxide (B87167) (DMSO) and ethanol. For bioassays, it is recommended to prepare a high-concentration stock solution in 100% DMSO and then dilute it to the final desired concentration in the assay medium. Stock solutions in DMSO should be stored at -20°C or -80°C to minimize degradation. It is advisable to aliquot the stock solution to avoid repeated freeze-thaw cycles.

Q4: I am observing no effect of Dihydropyrenophorin in my assay. What are the possible reasons?

A4: There are several potential reasons for a lack of activity:

• Concentration is too low: The effective concentration for your specific assay or organism may be higher than your initial screening concentration. We recommend performing a dose-response experiment with a wider concentration range.

• Compound instability: Dihydropyrenophorin may be degrading in your assay medium or under your experimental conditions (e.g., prolonged incubation at 37°C).

• Inappropriate solvent: The final concentration of the solvent (e.g., DMSO) in your assay may be too high, leading to cellular toxicity or inhibition of the desired biological activity. It is crucial to include a vehicle control in your experiments.

• Resistant organism/cell line: The target organism or cell line may be inherently resistant to Dihydropyrenophorin.

Q5: I am seeing toxicity in my control cells treated only with the vehicle (DMSO). What should I do?

A5: The concentration of DMSO should generally be kept below 0.5% (v/v) in most cell-based assays, although the tolerance can vary between cell types. If you observe toxicity with your vehicle control, you should lower the final DMSO concentration by preparing a more diluted stock solution of Dihydropyrenophorin or by using a lower final concentration of the compound.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
No biological activity observed	Concentration of Dihydropyrenophorin is too low.	Perform a dose-response experiment with a wider range of concentrations (e.g., 0.01 µM to 100 µM).
Compound has degraded.	Prepare fresh stock solutions. Avoid repeated freeze-thaw cycles by aliquoting stocks. Minimize exposure of the compound to light and elevated temperatures.
The target organism/cell line is resistant.	Test the compound on a different, sensitive organism or cell line to confirm its bioactivity.
High background noise or inconsistent results	Poor solubility of Dihydropyrenophorin at the tested concentration.	Visually inspect the wells for precipitation. Lower the final concentration or try a different solvent system if compatible with your assay. Sonication of the stock solution before dilution may help.
Inaccurate pipetting of small volumes.	Use calibrated pipettes and appropriate tip sizes. For very low concentrations, perform serial dilutions.
Cell death in vehicle control wells	DMSO concentration is too high.	Ensure the final DMSO concentration in the assay is at a non-toxic level (typically ≤ 0.5%).
Variability between replicate wells	Uneven cell seeding or microbial inoculum.	Ensure a homogenous cell suspension or inoculum before dispensing into assay plates.
Edge effects in the microplate.	Avoid using the outer wells of the plate for treatment, or fill them with sterile medium/buffer to maintain humidity.

Quantitative Data Summary

Compound	Bioassay	Organism/Cell Line	Effective Concentration	Reference
Pyrenophorin	Antifungal	Microbotryum violaceum	5 µM (Significant inhibition)	[1]
Pyrenophorin	Antifungal	Saccharomyces cerevisiae	5 µM (Significant inhibition)	[1]
Pyrenophorin	Cytotoxicity	Various Cancer Cell Lines	IC50: 0.07 - 7.8 µM	[1]

Note: These values should be used as a preliminary guide. The optimal concentration of Dihydropyrenophorin must be determined empirically for each specific application.

Experimental Protocols

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC) using Broth Microdilution Method

This protocol is a standard method for determining the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.

Materials:

• Dihydropyrenophorin

• Sterile 96-well microtiter plates

• Appropriate sterile broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi)

• Microorganism to be tested

• Sterile DMSO

• Spectrophotometer or microplate reader

Procedure:

• Prepare Dihydropyrenophorin Stock Solution: Dissolve Dihydropyrenophorin in 100% DMSO to a high concentration (e.g., 10 mg/mL or 10 mM).

• Prepare Serial Dilutions: a. In the first column of a 96-well plate, add the appropriate volume of the stock solution to the broth to achieve the highest desired concentration. b. Perform 2-fold serial dilutions across the plate by transferring half of the volume from the previous well to the next well containing fresh broth.

• Prepare Inoculum: Prepare a standardized inoculum of the test microorganism in broth according to established protocols (e.g., 0.5 McFarland standard for bacteria).

• Inoculate the Plate: Add the prepared inoculum to each well of the microtiter plate.

• Controls:

  • Positive Control: Wells containing broth and inoculum only (no Dihydropyrenophorin).

  • Negative Control: Wells containing broth only (no inoculum).

  • Vehicle Control: Wells containing broth, inoculum, and the highest concentration of DMSO used in the dilutions.

• Incubation: Incubate the plate under appropriate conditions (e.g., 37°C for 18-24 hours for bacteria, 35°C for 24-48 hours for fungi).

• Determine MIC: The MIC is the lowest concentration of Dihydropyrenophorin at which there is no visible growth of the microorganism. Growth can be assessed visually or by measuring the optical density (OD) at 600 nm using a microplate reader.

Visualizations

Experimental Workflow for MIC Determination

Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC).

Postulated Signaling Pathway for Macrolide Antifungal Activity

Caption: Postulated mechanism of macrolide antifungal action.

Postulated Signaling Pathway for Macrolide Antibacterial Activity

Caption: Postulated mechanism of macrolide antibacterial action.

References

• 1. Bioactive Metabolite Production in the Genus Pyrenophora (Pleosporaceae, Pleosporales) - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Dihydropyrenophorin Extracts

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Dihydropyrenophorin extracts. The information is presented in a question-and-answer format to directly address common challenges encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What are the most common types of contaminants in Dihydropyrenophorin extracts?

A1: Contaminants in Dihydropyrenophorin extracts can be broadly categorized into three groups:

• Chemical Contaminants: These are structurally related secondary metabolites co-produced by the source fungus, typically species of Pyrenophora or Stemphylium.

• Physical Contaminants: These include components from the culture medium, cellular debris from the fungus, and residues from extraction solvents.

• Degradation Products: Dihydropyrenophorin can degrade under certain conditions, leading to impurities with altered chemical structures.

Q2: Which specific chemical contaminants are often found alongside Dihydropyrenophorin?

A2: Fungi from the genera Pyrenophora and Stemphylium are known to produce a diverse array of secondary metabolites. The specific co-metabolites will vary depending on the fungal species and culture conditions. However, based on the known metabolic profiles of these fungi, the following classes of compounds are the most probable chemical contaminants:

• Other Polyketides: As Dihydropyrenophorin is a polyketide, other related polyketide compounds are frequently co-synthesized.

• Spirocyclic Lactams

• Anthraquinones

• Cytochalasans

• Sesquiterpenoids

Q3: How can I minimize contamination during the initial extraction process?

A3: To minimize contamination from the outset, consider the following strategies during fungal culture and initial extraction:

• Optimized Culture Conditions: Fine-tuning fermentation parameters such as media composition, pH, temperature, and incubation time can favor the production of Dihydropyrenophorin over other metabolites.

• Pure Fungal Culture: Ensure the purity of your fungal culture before large-scale fermentation to prevent the introduction of foreign microorganisms and their metabolites. This can be achieved through single spore or hyphal tip purification methods.

• Careful Harvesting: When harvesting the fungal biomass and culture filtrate, minimize the collection of agar (B569324) or solid media components if applicable.

• Efficient Biomass Separation: Thoroughly separate the fungal mycelia from the liquid broth, as both may contain the target compound and different profiles of contaminants.

Troubleshooting Guides

Problem 1: Low Purity of Dihydropyrenophorin After Initial Extraction

Possible Causes and Solutions:

Cause	Recommended Solution
Co-extraction of multiple secondary metabolites	Employ a multi-step purification strategy. Start with a broader separation technique like column chromatography with a coarse stationary phase (e.g., silica (B1680970) gel) and a step-gradient elution to separate major classes of compounds. Follow this with a more refined technique like preparative High-Performance Liquid Chromatography (HPLC).
Presence of polar impurities from the culture medium	Perform a liquid-liquid extraction to partition the Dihydropyrenophorin into an organic solvent (e.g., ethyl acetate) and leave polar impurities in the aqueous phase. Washing the organic extract with brine can further remove residual water-soluble contaminants.
Incomplete separation of fungal biomass	Ensure complete removal of cellular debris by centrifugation and/or filtration before proceeding with the extraction. The use of filter aids like celite can improve filtration efficiency.

Problem 2: Difficulty in Separating Dihydropyrenophorin from a Structurally Similar Impurity

Possible Causes and Solutions:

Cause	Recommended Solution
Co-elution in standard chromatographic systems	Modify the chromatographic conditions to enhance selectivity. For HPLC, this can involve trying different stationary phases (e.g., C18, phenyl-hexyl), altering the mobile phase composition and gradient, or adjusting the pH of the mobile phase.
Similar polarity of Dihydropyrenophorin and the contaminant	Consider alternative separation techniques that do not solely rely on polarity. Techniques like size-exclusion chromatography (if there is a significant size difference) or counter-current chromatography could be effective.

Problem 3: Suspected Degradation of Dihydropyrenophorin During Purification

Possible Causes and Solutions:

Cause	Recommended Solution
Exposure to harsh pH conditions	Maintain a neutral pH during extraction and purification steps whenever possible. Use buffered aqueous solutions if necessary.
Elevated temperatures	Avoid excessive heat during solvent evaporation. Use a rotary evaporator at reduced pressure and a moderate temperature water bath. For long-term storage, keep the purified compound and extracts at low temperatures (-20°C or below).
Light sensitivity	Protect the sample from direct light, especially UV light, by using amber glassware or covering containers with aluminum foil.

Experimental Protocols

General Extraction and Purification Workflow

This workflow provides a general guideline for the isolation of Dihydropyrenophorin from a fungal culture. Optimization will be required based on the specific fungal strain and culture conditions.

General workflow for Dihydropyrenophorin extraction and purification.

Analytical High-Performance Liquid Chromatography (HPLC) for Purity Assessment

A general HPLC method for the analysis of Dihydropyrenophorin and potential contaminants is outlined below. This method will likely require optimization for specific instruments and impurity profiles.

Parameter	Recommended Condition
Column	C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm particle size)
Mobile Phase A	Water with 0.1% formic acid
Mobile Phase B	Acetonitrile with 0.1% formic acid
Gradient	Start with a low percentage of B, and gradually increase to elute compounds of increasing hydrophobicity. A typical gradient might be 10% to 90% B over 30 minutes.
Flow Rate	1.0 mL/min
Detection	UV detector at a wavelength appropriate for Dihydropyrenophorin's chromophore (a wavelength scan of the pure compound is recommended to determine the optimal wavelength).
Injection Volume	10-20 µL

Contaminant Identification Logic

The following diagram illustrates the logical workflow for identifying an unknown contaminant in a Dihydropyrenophorin extract.

Technical Support Center: Overcoming Dihydropyrenophorin Resistance in Fungi

This technical support center provides troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols for researchers encountering resistance to the natural product antifungal, Dihydropyrenophorin.

Disclaimer

Information on the precise mechanism of action of Dihydropyrenophorin and specific resistance mechanisms in fungi is limited in publicly available literature. The following guidance is based on established principles of antifungal resistance to other natural products, particularly macrolides, and is intended to provide a framework for investigation.

Frequently Asked Questions (FAQs)

Q1: My fungal culture is no longer responsive to Dihydropyrenophorin. What are the possible reasons?

A1: Resistance to Dihydropyrenophorin can arise from several mechanisms, similar to those observed for other antifungal agents. The most common reasons include:

• Target Modification: Alterations in the fungal protein or cellular component that Dihydropyrenophorin targets can prevent the drug from binding effectively.

• Increased Drug Efflux: Fungal cells can overexpress membrane transporter proteins (efflux pumps) that actively pump Dihydropyrenophorin out of the cell, preventing it from reaching its target.

• Drug Inactivation: The fungus may have acquired the ability to enzymatically degrade or modify Dihydropyrenophorin, rendering it inactive.

• Biofilm Formation: Fungi growing in a biofilm can exhibit increased resistance due to the protective extracellular matrix, which can limit drug penetration.[1]

Q2: What is the likely mechanism of action for Dihydropyrenophorin?

A2: While the exact target is not definitively established, as a macrolide, Dihydropyrenophorin may act by one of the following mechanisms:

• Inhibition of Protein Synthesis: Like some other macrolides, it may bind to the fungal ribosome, disrupting protein synthesis.[2]

• Disruption of Ion Homeostasis: Some macrolides act as ionophores, disrupting the electrochemical gradients across cellular membranes, which is vital for fungal cell survival.

• Ergosterol (B1671047) Binding: Antifungal macrolides can also bind to ergosterol, a key component of the fungal cell membrane, leading to the formation of pores and subsequent cell death.[2]

Q3: How can I confirm if my fungal strain has developed resistance?

A3: The first step is to determine the Minimum Inhibitory Concentration (MIC) of Dihydropyrenophorin for your strain and compare it to a susceptible, wild-type control. A significant increase in the MIC value is a strong indicator of resistance.

Q4: Are there known signaling pathways involved in resistance to natural product antifungals?

A4: Yes, several conserved signaling pathways are frequently implicated in antifungal resistance:

• Calcineurin Pathway: This pathway is crucial for stress responses and can be activated by cell wall or membrane stress induced by antifungal agents.

• Hsp90 Pathway: The heat shock protein 90 (Hsp90) acts as a molecular chaperone that can stabilize key signaling proteins, including those in the calcineurin pathway, enabling the fungus to tolerate drug-induced stress.

• MAPK Pathways (Hog1 and CWI): The High Osmolarity Glycerol (HOG) and Cell Wall Integrity (CWI) pathways are critical for responding to osmotic and cell wall stress, respectively, and can contribute to drug tolerance.

Troubleshooting Guides

Problem 1: Inconsistent MIC Assay Results

Possible Cause	Troubleshooting Step
Inoculum Preparation	Ensure a standardized inoculum is prepared from a fresh culture in the logarithmic growth phase. Use a spectrophotometer or hemocytometer to accurately determine cell density.
Drug Stock Instability	Prepare fresh stock solutions of Dihydropyrenophorin in an appropriate solvent (e.g., DMSO) for each experiment. Store aliquots at -20°C or below and avoid repeated freeze-thaw cycles.
Media Composition	The composition of the growth medium can influence the outcome of susceptibility testing. Use a standardized medium, such as RPMI 1640 with MOPS, for consistency.

Problem 2: Suspected Efflux Pump-Mediated Resistance

Possible Cause	Troubleshooting Step
Overexpression of ABC or MFS transporters	Perform a rhodamine 6G or Nile red efflux assay to visualize and quantify pump activity. Compare the fluorescence retention in your potentially resistant strain to a susceptible control.
Transcriptional Upregulation of Efflux Pump Genes	Use quantitative real-time PCR (qRT-PCR) to measure the transcript levels of known efflux pump genes (e.g., CDR1, CDR2, MDR1).
Efflux Pump Inhibitors	Test the susceptibility of your strain to Dihydropyrenophorin in the presence of a known efflux pump inhibitor (e.g., verapamil, FK506). A significant decrease in the MIC suggests efflux pump involvement.

Problem 3: Investigating Target Site Mutations

Possible Cause	Troubleshooting Step
Unknown Drug Target	Based on the hypothesized mechanisms of action, select candidate target genes for sequencing (e.g., ribosomal protein genes, genes involved in ion transport, or ergosterol biosynthesis).
Gene Sequencing	Amplify and sequence the candidate target genes from both your resistant and a susceptible control strain. Compare the sequences to identify any mutations that could lead to altered protein structure and function.
Allelic Heterogeneity	Be aware that in diploid fungi, mutations may be heterozygous. Sequencing of multiple clones may be necessary to identify the full spectrum of mutations.

Quantitative Data Summary

The following tables present hypothetical data to illustrate what a researcher might observe when investigating Dihydropyrenophorin resistance.

Table 1: Minimum Inhibitory Concentrations (MICs) of Dihydropyrenophorin against Susceptible and Resistant Fungal Strains.

Fungal Strain	MIC (µg/mL)	Fold Change in MIC
Wild-Type (Susceptible)	8	-
Resistant Isolate 1	128	16
Resistant Isolate 2	>256	>32

Table 2: Relative Expression of Efflux Pump Genes in Resistant Fungal Isolates Compared to Wild-Type.

Gene	Resistant Isolate 1 (Fold Change)	Resistant Isolate 2 (Fold Change)
CDR1 (ABC Transporter)	12.5	2.1
MDR1 (MFS Transporter)	1.8	25.3

Experimental Protocols

Protocol 1: Broth Microdilution MIC Assay

• Prepare Dihydropyrenophorin Stock: Dissolve Dihydropyrenophorin in DMSO to a final concentration of 2560 µg/mL.

• Serial Dilutions: In a 96-well plate, perform a 2-fold serial dilution of the Dihydropyrenophorin stock in RPMI 1640 medium to obtain a range of concentrations (e.g., 256 µg/mL to 0.5 µg/mL).

• Inoculum Preparation: Grow the fungal strain overnight in a suitable broth. Dilute the culture in RPMI 1640 to a final concentration of 1 x 10³ to 5 x 10³ cells/mL.

• Inoculation: Add 100 µL of the fungal inoculum to each well of the 96-well plate containing the drug dilutions. Include a drug-free well as a positive control for growth and an uninoculated well as a negative control.

• Incubation: Incubate the plate at 35°C for 24-48 hours.

• MIC Determination: The MIC is the lowest concentration of Dihydropyrenophorin that causes a significant inhibition of visible growth compared to the drug-free control.

Protocol 2: Rhodamine 6G Efflux Assay

• Cell Preparation: Grow fungal cells to mid-log phase. Harvest the cells by centrifugation, wash twice with PBS, and resuspend in PBS to an OD₆₀₀ of 1.0.

• De-energization: Incubate the cell suspension with 2-deoxy-D-glucose (5 mM) for 1 hour at 30°C to deplete intracellular ATP.

• Rhodamine 6G Loading: Add rhodamine 6G to the de-energized cells to a final concentration of 10 µM and incubate for 30 minutes at 30°C.

• Washing: Centrifuge the cells and wash twice with ice-cold PBS to remove extracellular rhodamine 6G.

• Efflux Initiation: Resuspend the cells in PBS and add glucose to a final concentration of 10 mM to energize the cells and initiate efflux.

• Measurement: Immediately begin measuring the fluorescence of the supernatant at timed intervals using a fluorometer (excitation ~525 nm, emission ~555 nm). An increase in supernatant fluorescence indicates efflux.

Protocol 3: Quantitative Real-Time PCR (qRT-PCR) for Gene Expression Analysis

• RNA Extraction: Grow fungal cultures (resistant and susceptible strains) with and without a sub-inhibitory concentration of Dihydropyrenophorin. Extract total RNA using a standard protocol (e.g., Trizol or a commercial kit).

• cDNA Synthesis: Synthesize cDNA from the total RNA using a reverse transcriptase kit.

• Primer Design: Design and validate primers for your target genes (e.g., CDR1, MDR1) and a reference gene (e.g., ACT1, TEF1).

• qRT-PCR Reaction: Set up the qRT-PCR reaction using a SYBR Green master mix, your cDNA template, and the specific primers.

• Data Analysis: Analyze the results using the ΔΔCt method to determine the relative fold change in gene expression in the resistant strain compared to the susceptible control.

Visualizations

References

• 1. journals.asm.org [journals.asm.org]
• 2. Marine Macrolides with Antibacterial and/or Antifungal Activity - PMC [pmc.ncbi.nlm.nih.gov]

Dihydropyrenophorin Purification: A Technical Support Center

For researchers, scientists, and drug development professionals, the purification of dihydropyrenophorin, a bioactive macrolide isolated from fungal sources such as endophytes of Pinus strobus and Drechslera avenae, presents a unique set of challenges.[1][2] This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during the extraction, separation, and purification of this compound.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in purifying dihydropyrenophorin?

A1: The main challenges in dihydropyrenophorin purification stem from its potential for low concentration in the crude extract, co-extraction of structurally similar compounds, and potential instability under certain conditions. As a macrolide natural product, purification can be complex, often requiring multiple chromatographic steps to achieve high purity.

Q2: From what sources is dihydropyrenophorin typically isolated?

A2: Dihydropyrenophorin is a fungal metabolite. It has been isolated from fungal endophytes residing in the Eastern white pine (Pinus strobus) and is also produced by the fungus Drechslera avenae, where it has been identified as a selective phytotoxin.[2]

Q3: What analytical techniques are suitable for assessing the purity of dihydropyrenophorin?

A3: High-Performance Liquid Chromatography (HPLC) is a primary tool for assessing the purity of dihydropyrenophorin.[3][4][5] For structural confirmation and identification of impurities, techniques such as Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy are indispensable.[6][7][8][9] Quantitative NMR (qNMR) can also be a powerful method for determining absolute purity.[6][7][9]

Q4: Are there any known stability issues with dihydropyrenophorin?

A4: While specific stability data for dihydropyrenophorin is not extensively documented, macrolides, in general, can be susceptible to degradation under harsh pH conditions (both acidic and basic) and elevated temperatures. It is advisable to handle purified dihydropyrenophorin in neutral pH buffers and store it at low temperatures, protected from light, to minimize degradation.

Troubleshooting Guides

Problem 1: Low Yield of Dihydropyrenophorin from Fungal Culture Extraction

Possible Cause	Solution
Inefficient extraction solvent	Experiment with a range of solvents with varying polarities (e.g., ethyl acetate, dichloromethane, methanol) to find the optimal solvent for dihydropyrenophorin extraction from the fungal biomass and culture medium.
Suboptimal fermentation conditions	Optimize fungal growth parameters such as media composition, pH, temperature, and incubation time to maximize the production of dihydropyrenophorin.
Degradation during extraction	Avoid prolonged exposure to high temperatures and harsh pH conditions during the extraction process. Use of a rotary evaporator at a controlled temperature is recommended for solvent removal.

Problem 2: Co-elution of Impurities during Chromatographic Purification

Possible Cause	Solution
Insufficient resolution of the chromatographic column	Employ high-resolution HPLC or Flash Chromatography with different stationary phases (e.g., normal phase silica (B1680970) gel, reversed-phase C18).[3][4]
Inappropriate mobile phase	Develop a gradient elution method to improve the separation of dihydropyrenophorin from closely related impurities. A systematic screening of different solvent systems is recommended.
Overloading of the column	Reduce the amount of crude extract loaded onto the column to prevent band broadening and improve separation efficiency.

Problem 3: Difficulty in Achieving High Purity (>95%)

Possible Cause	Solution
Presence of isomeric impurities	Consider using chiral chromatography if stereoisomers are present, as these can be difficult to separate using standard chromatographic techniques.[3]
Residual non-polar or highly polar impurities	Implement a multi-step purification strategy. For example, an initial separation on a normal-phase column can be followed by a final polishing step on a reversed-phase column.
Contamination from labware or solvents	Ensure all glassware is scrupulously clean and use high-purity solvents to avoid introducing contaminants during the final stages of purification.

Experimental Protocols

General Protocol for Dihydropyrenophorin Extraction from Fungal Culture:

• Grow the dihydropyrenophorin-producing fungus (e.g., Drechslera avenae) in a suitable liquid or solid medium until optimal growth and secondary metabolite production are achieved.

• If using a liquid culture, separate the mycelium from the broth by filtration.

• Extract the mycelium and the culture filtrate separately with an organic solvent such as ethyl acetate.

• Combine the organic extracts and evaporate the solvent under reduced pressure to obtain a crude extract.

• For solid cultures, the entire culture (mycelium and medium) can be extracted with an appropriate solvent.

General Protocol for Chromatographic Purification:

• Subject the crude extract to an initial fractionation using column chromatography with a silica gel stationary phase and a step-gradient of a non-polar to a polar solvent system (e.g., hexane-ethyl acetate).

• Monitor the fractions by Thin Layer Chromatography (TLC) or HPLC to identify those containing dihydropyrenophorin.

• Pool the dihydropyrenophorin-rich fractions and concentrate them.

• Perform a second chromatographic step, such as reversed-phase HPLC with a C18 column, using a suitable mobile phase (e.g., a gradient of acetonitrile (B52724) in water) to achieve final purification.

Visualizations

Caption: A generalized experimental workflow for the purification of dihydropyrenophorin.

Caption: Hypothetical signaling pathway for dihydropyrenophorin's phytotoxic activity.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. tandfonline.com [tandfonline.com]
• 3. High-performance liquid chromatographic separation of dihydropyrimidine racemates on polysaccharide-derived chiral stationary phases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Comparison of chromatographic techniques for diastereomer separation of a diverse set of drug-like compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Direct high-performance liquid chromatographic method for enantioselective and diastereoselective determination of selected pyrethroic acids [pubmed.ncbi.nlm.nih.gov]
• 6. Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay: Miniperspective - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Importance of purity evaluation and the potential of quantitative ¹H NMR as a purity assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. mdpi.com [mdpi.com]

Technical Support Center: Troubleshooting Inconsistent Results in Bioactive Natural Product Experiments

This technical support center is designed for researchers, scientists, and drug development professionals encountering inconsistent results during the experimental evaluation of bioactive natural products. Given the inherent complexity of natural product extracts and purified compounds, variability in experimental outcomes is a common challenge. This guide provides troubleshooting advice, frequently asked questions (FAQs), and standardized protocols to help identify potential sources of inconsistency and improve the reproducibility of your results.

Frequently Asked Questions (FAQs)

Q1: Why am I seeing significant variability in bioactivity between different batches of the same natural product extract?

A1: Variability between extract batches is a frequent issue. Several factors can contribute to this:

• Source Material Variation: The chemical composition of a plant or microorganism can vary based on geographical location, climate, harvest time, and nutrient availability.

• Extraction Protocol: Minor deviations in the extraction solvent, temperature, or duration can significantly alter the chemical profile of the extract.

• Storage and Handling: Natural products can be sensitive to light, temperature, and oxidation. Inconsistent storage conditions can lead to the degradation of active compounds. It is crucial to handle and store samples under standardized conditions.[1][2][3]

Q2: My purified natural product shows high activity in an initial screen, but the results are not reproducible. What could be the cause?

A2: Lack of reproducibility with a purified compound often points to issues with the compound itself or the assay conditions. Key factors include:

• Compound Stability: The compound may be degrading under assay conditions (e.g., in aqueous buffer, at 37°C) or during freeze-thaw cycles.[4]

• Solubility Issues: Poor solubility in the assay medium is a major cause of inconsistent results. If the compound precipitates, its effective concentration will be lower and more variable than expected.[5][6]

• Pipetting Inaccuracy: Small errors in pipetting, especially with viscous solvents like DMSO, can lead to significant variability between replicate wells.[7][8]

Q3: My compound is active across multiple, unrelated assays. Is this a good sign?

A3: While it could indicate a broadly acting compound, it is more often a red flag for Pan-Assay Interference Compounds (PAINS). PAINS are molecules that interfere with assay readouts through non-specific mechanisms, such as chemical reactivity, aggregation, or fluorescence, leading to false-positive results.[6][9][10][11][12][13] It is essential to perform counter-screens to rule out assay artifacts.

Q4: Why do I see a wide range of IC50 values for the same compound reported in the literature?

A4: IC50 values are highly dependent on the specific experimental conditions under which they are measured.[14] Discrepancies in reported values can arise from differences in:

• Cell-based vs. Biochemical Assays: Cell-based assays introduce more biological variability.

• Assay Parameters: Cell line passage number, cell density, substrate concentration, and incubation time can all influence the apparent IC50.[15][16][17]

• Data Analysis: The specific curve-fitting model used to calculate the IC50 can affect the final value.[15]

Troubleshooting Guides

Guide 1: Inconsistent Bioactivity Results

This guide helps to diagnose the root cause of variable results in bioactivity assays.

Table 1: Troubleshooting Inconsistent Bioactivity

Symptom	Possible Cause	Recommended Action
High variability between replicate wells	1. Inaccurate pipetting.2. Uneven cell seeding.3. Poor mixing of reagents in wells.4. "Edge effects" in the microplate.	1. Ensure pipettes are calibrated; use reverse pipetting for viscous liquids.2. Gently resuspend cells before and during plating.3. Gently tap or use a plate shaker after reagent addition.4. Avoid using outer wells; fill them with sterile buffer or media.[7][8]
Loss of activity over time (e.g., in repeat experiments)	1. Compound degradation in stock solution or assay buffer.2. Changes in cell culture (e.g., high passage number).	1. Prepare fresh stock solutions; test compound stability under assay conditions.2. Use low-passage, authenticated cell lines; monitor cell health.[18]
Activity observed in multiple unrelated assays	1. Compound is a PAIN.2. Compound is a non-specific aggregator at the tested concentration.	1. Check compound structure against known PAINS databases.2. Rerun the assay with a non-ionic detergent (e.g., 0.01% Triton X-100) to disrupt aggregates.
Discrepancy between biochemical and cell-based assay results	1. Poor cell permeability of the compound.2. Compound is metabolized by cells.3. Compound is cytotoxic at the active concentration.	1. Assess cell permeability using methods like PAMPA.2. Investigate metabolic stability using liver microsomes.3. Run a cytotoxicity assay in parallel with the activity assay.

Experimental Protocols

Protocol 1: MTT Assay for Cytotoxicity Assessment

This protocol provides a general method for evaluating the cytotoxicity of a natural product using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.[19][20][21][22]

1. Materials:

• Adherent cells in culture

• Complete culture medium

• Test compound (dissolved in DMSO)

• MTT solution (5 mg/mL in sterile PBS)

• DMSO (cell culture grade)

• 96-well flat-bottom plates

• Multichannel pipette

• Microplate reader (absorbance at 570 nm)

2. Procedure:

• Cell Seeding: Trypsinize and count cells. Seed 5,000-10,000 cells per well in 100 µL of complete culture medium into a 96-well plate. Incubate for 24 hours at 37°C, 5% CO2 to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compound in culture medium. The final DMSO concentration should be ≤0.5%. Remove the medium from the cells and add 100 µL of the diluted compound solutions. Include vehicle control (medium with DMSO) and blank (medium only) wells.

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition: After incubation, add 10 µL of 5 mg/mL MTT solution to each well. Incubate for 3-4 hours at 37°C until purple formazan (B1609692) crystals are visible.

• Formazan Solubilization: Carefully remove the medium containing MTT. Add 100 µL of DMSO to each well to dissolve the formazan crystals. Gently pipette to ensure complete dissolution.

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.

3. Data Analysis:

• Subtract the average absorbance of the blank wells from all other wells.

• Calculate the percentage of cell viability for each concentration relative to the vehicle control (100% viability).

• Plot percent viability versus log-transformed compound concentration and fit the data using a non-linear regression model to determine the IC50 value (the concentration that inhibits 50% of cell viability).

Protocol 2: General Enzyme Inhibition Assay for IC50 Determination

This protocol outlines a general procedure for determining the half-maximal inhibitory concentration (IC50) of a natural product against a purified enzyme.[5][23]

1. Materials:

• Purified enzyme

• Enzyme substrate

• Assay buffer

• Test compound (dissolved in DMSO)

• 96-well microplate (UV-transparent or opaque, depending on detection method)

• Plate reader (spectrophotometer, fluorometer, or luminometer)

2. Procedure:

• Compound Preparation: Prepare a serial dilution of the test compound in assay buffer. A typical starting concentration might be 100 µM, with 10-point, 3-fold serial dilutions.

• Assay Setup: In a 96-well plate, add the following to each well:

  • Assay Buffer

  • Test compound dilution (or DMSO for 100% activity control)

  • Purified enzyme solution

• Pre-incubation: Gently mix and pre-incubate the enzyme with the inhibitor for a set period (e.g., 15-30 minutes) at the assay temperature. This allows the inhibitor to bind to the enzyme.

• Reaction Initiation: Add the enzyme substrate to all wells to start the reaction.

• Signal Detection: Immediately place the plate in a plate reader and measure the signal (e.g., absorbance, fluorescence) over time in kinetic mode.

• Controls: Include "no inhibitor" controls (100% activity) and "no enzyme" controls (0% activity).

3. Data Analysis:

• Calculate the initial reaction rate (V) for each inhibitor concentration from the linear portion of the kinetic curve.

• Normalize the rates to the "no inhibitor" control (set to 100% activity).

• Plot the percentage of enzyme activity versus the logarithm of the inhibitor concentration.

• Fit the dose-response curve using a four-parameter logistic (4PL) non-linear regression model to calculate the IC50 value.[5]

Data Presentation

Consistent data logging is key to troubleshooting. The following table illustrates how variability in experimental conditions can affect IC50 values for a hypothetical natural product, "Compound X."

Table 2: Hypothetical IC50 Values for Compound X under Different Assay Conditions

Assay Type	Cell Line / Enzyme	Incubation Time (h)	Substrate Concentration	Reported IC50 (µM)	Reference
Cytotoxicity	HeLa	24	N/A	15.2	Lab A, 2023
Cytotoxicity	HeLa	48	N/A	8.7	Lab A, 2023
Cytotoxicity	A549	48	N/A	22.5	Lab B, 2024
Kinase Inhibition	Kinase Y	1	1x Km	2.1	Lab C, 2023
Kinase Inhibition	Kinase Y	1	5x Km	10.5	Lab C, 2023

This table clearly shows how IC50 values are not absolute and depend heavily on the experimental setup.[16]

Visualizations: Workflows and Pathways

Experimental Workflow

The following diagram illustrates a typical workflow for screening natural products and identifying sources of inconsistent results.

A generalized workflow for natural product screening and troubleshooting.

Logical Troubleshooting Workflow

This diagram provides a step-by-step logical process for addressing inconsistent bioactivity results.

A logical workflow for troubleshooting inconsistent bioactivity.

Signaling Pathway Example

Many natural products target kinase signaling pathways. This diagram shows a generic Mitogen-Activated Protein Kinase (MAPK) cascade, a common target in drug discovery.[24][25][26][27]

References

• 1. Handling of samples - SAMANCTA [ec.europa.eu]
• 2. wetlaboratory.com [wetlaboratory.com]
• 3. Proper Handling And Storage Of Biological Samples: Best Practices And Quality Control Measures [needle.tube]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. quora.com [quora.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. What are PAINS? – BIT 479/579 High-throughput Discovery [htds.wordpress.ncsu.edu]
• 10. fda.gov [fda.gov]
• 11. Pan-assay interference compounds - Wikipedia [en.wikipedia.org]
• 12. sygnaturediscovery.com [sygnaturediscovery.com]
• 13. How to Triage PAINS-Full Research - PMC [pmc.ncbi.nlm.nih.gov]
• 14. IC50 - Wikipedia [en.wikipedia.org]
• 15. Use of Different Parameters and Equations for Calculation of IC50 Values in Efflux Assays: Potential Sources of Variability in IC50 Determination - PMC [pmc.ncbi.nlm.nih.gov]
• 16. pubs.acs.org [pubs.acs.org]
• 17. pubs.acs.org [pubs.acs.org]
• 18. benchchem.com [benchchem.com]
• 19. Assessment of cytotoxicity of leaf extracts of Andrographis paniculata and Aspilia africana on murine cells in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 22. MTT assay protocol | Abcam [abcam.com]
• 23. courses.edx.org [courses.edx.org]
• 24. Kinase Signaling Pathways | Cell Signaling Technology [cellsignal.com]
• 25. creative-diagnostics.com [creative-diagnostics.com]
• 26. creative-diagnostics.com [creative-diagnostics.com]
• 27. researchgate.net [researchgate.net]

Technical Support Center: Enhancing the Bioavailability of Dihydropyrenophorin

Disclaimer: Dihydropyrenophorin is a representative example of a poorly soluble fungal secondary metabolite. Specific experimental data for this compound is limited in publicly available literature. Therefore, this guide provides generalized troubleshooting advice, frequently asked questions (FAQs), and experimental protocols that are broadly applicable to enhance the bioavailability of poorly soluble natural products. Researchers should adapt these guidelines and protocols based on their own experimentally determined data for Dihydyropyrenophorin.

Troubleshooting Guides

This section addresses common issues encountered during the experimental process of enhancing the bioavailability of poorly soluble compounds like Dihydropyrenophorin.

Problem	Possible Causes	Troubleshooting Steps
Low aqueous solubility of Dihydropyrenophorin.	- Inherent hydrophobicity of the molecular structure. - Crystalline nature of the solid form.	1. Conduct pH-solubility profiling: Determine if solubility is pH-dependent. Salt formation might be an option for ionizable compounds. 2. Attempt co-solvency: Test solubility in various binary solvent systems (e.g., water-ethanol, water-DMSO). 3. Explore different solid forms: Investigate the existence of amorphous or polymorphic forms which may exhibit higher solubility.
Inconsistent results in in-vitro dissolution studies.	- Precipitation of Dihydropyrenophorin in the dissolution medium. - Inadequate wetting of the compound. - Agglomeration of particles.	1. Incorporate surfactants: Add a low concentration of a biocompatible surfactant (e.g., Tween 80, Cremophor EL) to the dissolution medium to improve wetting. 2. Particle size reduction: Micronize or nanosize the Dihydropyrenophorin to increase the surface area for dissolution. 3. Use of solid dispersions: Formulate Dihydropyrenophorin with a hydrophilic polymer to maintain it in an amorphous state and prevent precipitation.
Poor permeability in in-vitro cell-based assays (e.g., Caco-2).	- High lipophilicity leading to membrane retention. - Efflux by transporters like P-glycoprotein (P-gp). - Low aqueous solubility limiting the concentration gradient.	1. Assess LogP: An optimal LogP is required for good permeability. If too high, consider prodrug approaches to temporarily increase hydrophilicity. 2. Use of efflux pump inhibitors: Co-administer with known P-gp inhibitors (e.g., verapamil, piperine) in the assay to see if permeability improves.[1] 3. Enhance apical solubility: Use a solubilizing excipient in the donor compartment to increase the concentration of dissolved Dihydropyrenophorin.
High inter-subject variability in animal pharmacokinetic studies.	- Food effects influencing absorption. - First-pass metabolism differences. - Formulation instability in the gastrointestinal tract.	1. Standardize feeding protocols: Conduct studies in both fasted and fed states to assess the impact of food. 2. Investigate metabolic pathways: Identify major metabolites and the enzymes responsible. Consider co-administration with metabolic inhibitors if feasible. 3. Develop a robust formulation: Utilize enabling formulations like self-emulsifying drug delivery systems (SEDDS) or nanoparticles to improve consistency.[2][3]
Low oral bioavailability despite good solubility and permeability.	- Extensive first-pass metabolism in the gut wall or liver. - Chemical instability in the gastrointestinal fluids.	1. Prodrug strategy: Modify the structure of Dihydropyrenophorin to mask metabolic soft spots. The prodrug should convert to the active form in systemic circulation. 2. Lymphatic targeting: Formulate Dihydropyrenophorin in a lipid-based system to promote lymphatic absorption, thereby bypassing the portal circulation and first-pass metabolism.[3][4] 3. Administer with metabolic inhibitors: Co-administration with inhibitors of relevant metabolic enzymes (e.g., cytochrome P450 inhibitors like grapefruit juice components) can increase bioavailability.[5]

Frequently Asked Questions (FAQs)

Q1: What are the initial steps to assess the bioavailability challenges of Dihydropyrenophorin?

A1: The first steps involve characterizing the fundamental physicochemical properties of Dihydropyrenophorin. This includes determining its aqueous solubility at different pH values, its partition coefficient (LogP) to understand its lipophilicity, and its solid-state characteristics (crystalline vs. amorphous). These parameters will help classify it according to the Biopharmaceutics Classification System (BCS) and guide the formulation strategy.[6][7]

Q2: How can I improve the dissolution rate of Dihydropyrenophorin?

A2: Several techniques can enhance the dissolution rate. Particle size reduction through micronization or nanosizing increases the surface area available for dissolution.[2][4][8] Another effective method is the preparation of solid dispersions, where Dihydropyrenophorin is dispersed in a hydrophilic polymer matrix, which can improve wettability and maintain the drug in a higher energy amorphous state.[2][3]

Q3: What are lipid-based formulations and how can they enhance the bioavailability of Dihydropyrenophorin?

A3: Lipid-based formulations, such as self-emulsifying drug delivery systems (SEDDS), microemulsions, and solid lipid nanoparticles, involve dissolving or suspending the lipophilic drug in a mixture of oils, surfactants, and co-solvents.[3][4] Upon contact with gastrointestinal fluids, these systems form fine emulsions or microemulsions, which can increase the solubility and absorption of the drug. They can also promote lymphatic uptake, which helps bypass first-pass metabolism in the liver.[1][3][4]

Q4: Can natural compounds be used to enhance the bioavailability of Dihydropyrenophorin?

A4: Yes, certain natural compounds, often referred to as "bioenhancers," can improve the bioavailability of other drugs.[9] A well-known example is piperine (B192125) from black pepper, which can inhibit metabolic enzymes and efflux pumps like P-glycoprotein.[1] Quercetin is another natural compound that can modulate membrane permeability.[1] Co-formulating Dihydropyrenophorin with such compounds could be a viable strategy.

Q5: What is the "Rule of Five" and is it relevant for Dihydropyrenophorin?

A5: Lipinski's Rule of Five provides a set of guidelines to predict poor oral absorption or permeation of a drug candidate.[6] The rules are: more than 5 hydrogen bond donors, more than 10 hydrogen bond acceptors, a molecular weight greater than 500, and a LogP greater than 5. While these are general guidelines and exceptions exist, they can be a useful initial screen to anticipate potential bioavailability issues for Dihydropyrenophorin. However, it's important to note that this rule does not apply to compounds that are substrates for active transporters.[3]

Data Presentation

The following tables are templates for researchers to populate with their experimental data for Dihydropyrenophorin.

Table 1: Physicochemical Properties of Dihydropyrenophorin

Parameter	Method	Result
Molecular Weight ( g/mol )	Mass Spectrometry	Enter Data
Aqueous Solubility (µg/mL) at 25°C	Shake-flask method	Enter Data
pH-Solubility Profile	pH-metric titration	Enter Data
LogP (Octanol/Water)	Shake-flask or HPLC	Enter Data
pKa	Potentiometric titration	Enter Data
Melting Point (°C)	Differential Scanning Calorimetry (DSC)	Enter Data
Crystalline Form	X-ray Powder Diffraction (XRPD)	Enter Data

Table 2: Formulation Strategies and Outcomes for Dihydropyrenophorin

Formulation Strategy	Composition	Particle Size (nm)	In-vitro Dissolution (% in 30 min)	Permeability (Papp, cm/s)
Unformulated Dihydropyrenophorin	-	Enter Data	Enter Data	Enter Data
Micronized Suspension	Dihydropyrenophorin, Stabilizer	Enter Data	Enter Data	Enter Data
Nanosuspension	Dihydropyrenophorin, Stabilizer	Enter Data	Enter Data	Enter Data
Solid Dispersion	Dihydropyrenophorin, Polymer (e.g., PVP, HPMC)	N/A	Enter Data	Enter Data
SEDDS	Dihydropyrenophorin, Oil, Surfactant, Co-surfactant	Enter Data	Enter Data	Enter Data

Table 3: Pharmacokinetic Parameters of Dihydropyrenophorin Formulations in an Animal Model (e.g., Rat)

Formulation	Dose (mg/kg)	Cmax (ng/mL)	Tmax (h)	AUC (ng·h/mL)	Absolute Bioavailability (%)
Intravenous Solution	Enter Data	Enter Data	Enter Data	Enter Data	100
Aqueous Suspension (Oral)	Enter Data	Enter Data	Enter Data	Enter Data	Enter Data
Solid Dispersion (Oral)	Enter Data	Enter Data	Enter Data	Enter Data	Enter Data
SEDDS (Oral)	Enter Data	Enter Data	Enter Data	Enter Data	Enter Data

Experimental Protocols

Protocol 1: Determination of Aqueous Solubility (Shake-Flask Method)

• Objective: To determine the equilibrium solubility of Dihydropyrenophorin in water.

• Materials: Dihydropyrenophorin, distilled water, orbital shaker, 2 mL microcentrifuge tubes, 0.22 µm syringe filters, HPLC system.

• Procedure:

  • Add an excess amount of Dihydropyrenophorin to a 2 mL microcentrifuge tube containing 1 mL of distilled water.

  • Place the tubes on an orbital shaker at a constant temperature (e.g., 25°C or 37°C) for 24-48 hours to ensure equilibrium is reached.

  • After shaking, centrifuge the tubes at 14,000 rpm for 15 minutes to pellet the excess solid.

  • Carefully collect the supernatant and filter it through a 0.22 µm syringe filter.

  • Dilute the filtered solution with a suitable solvent and quantify the concentration of Dihydropyrenophorin using a validated HPLC method.

  • Perform the experiment in triplicate.

Protocol 2: Parallel Artificial Membrane Permeability Assay (PAMPA)

• Objective: To assess the passive permeability of Dihydropyrenophorin across an artificial lipid membrane.

• Materials: PAMPA plate system (donor and acceptor plates), artificial membrane solution (e.g., 2% dodecane (B42187) solution of lecithin), phosphate-buffered saline (PBS) pH 7.4, Dihydropyrenophorin, UV-Vis plate reader or LC-MS/MS system.

• Procedure:

  • Prepare a stock solution of Dihydropyrenophorin in a suitable organic solvent (e.g., DMSO).

  • Dilute the stock solution with PBS to prepare the donor solution. The final concentration of the organic solvent should be low (e.g., <1%).

  • Coat the filter of the donor plate with the artificial membrane solution and allow the solvent to evaporate.

  • Add the donor solution to the wells of the donor plate.

  • Fill the wells of the acceptor plate with PBS.

  • Assemble the PAMPA plate sandwich by placing the donor plate on top of the acceptor plate.

  • Incubate the plate assembly at room temperature for a specified period (e.g., 4-18 hours).

  • After incubation, determine the concentration of Dihydropyrenophorin in both the donor and acceptor wells using a suitable analytical method.

  • Calculate the apparent permeability coefficient (Papp) using the appropriate formula.

Protocol 3: Preparation of a Solid Dispersion by Solvent Evaporation

• Objective: To prepare a solid dispersion of Dihydropyrenophorin with a hydrophilic polymer to enhance its dissolution.

• Materials: Dihydropyrenophorin, a hydrophilic polymer (e.g., polyvinylpyrrolidone (B124986) K30 - PVP K30), a common solvent (e.g., methanol, ethanol), rotary evaporator, vacuum oven.

• Procedure:

  • Accurately weigh Dihydropyrenophorin and PVP K30 in a desired ratio (e.g., 1:1, 1:3, 1:5 by weight).

  • Dissolve both components in a minimal amount of the common solvent in a round-bottom flask.

  • Once a clear solution is obtained, attach the flask to a rotary evaporator.

  • Evaporate the solvent under reduced pressure at a controlled temperature (e.g., 40°C).

  • A thin film will form on the wall of the flask. Further dry the film under vacuum in a vacuum oven for 24 hours to remove any residual solvent.

  • Scrape the dried solid dispersion from the flask and store it in a desiccator.

  • Characterize the solid dispersion using techniques like DSC and XRPD to confirm the amorphous nature of Dihydropyrenophorin.

Mandatory Visualization

Caption: Workflow for enhancing the bioavailability of a poorly soluble compound.

References

• 1. Structural determinants of the hydrogen peroxide permeability of aquaporins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Biologically Active Secondary Metabolites from the Fungi - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Silent Saboteurs: Decoding Mycotoxins—From Chemistry and Prevalence to Health Risks, Detection, Management and Emerging Frontiers [mdpi.com]
• 6. The Water Permeability and Pore Entrance Structure of Aquaporin-4 Depend on Lipid Bilayer Thickness - PMC [pmc.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. rsc.org [rsc.org]
• 9. mdpi.com [mdpi.com]

Technical Support Center: Dihydropyrenophorin Synthesis

Welcome to the technical support center for the synthesis of dihydropyrenophorin. This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance and answers to frequently asked questions encountered during the synthesis of this macrodiolide.

Frequently Asked Questions (FAQs)

Q1: What is the general strategy for the total synthesis of dihydropyrenophorin?

A1: The most established route, pioneered by Seebach and colleagues, involves a convergent synthesis strategy. The key steps include the preparation of a protected (R)-3-hydroxyhept-5-enoic acid monomer, followed by a macrodimerization reaction to form the 16-membered macrodiolide ring of dihydropyrenophorin. Subsequent deprotection yields the final product.

Q2: What are the most critical and challenging steps in dihydropyrenophorin synthesis?

A2: The macrolactonization (macrodimerization) step is the most crucial and often the lowest-yielding step in the synthesis. This step is highly sensitive to reaction conditions and the purity of the seco-acid precursor. Challenges include competing intermolecular polymerization, formation of oligomers, and achieving high diastereoselectivity.[1][2]

Q3: What are common side reactions during the macrolactonization step?

A3: The primary side reactions are the formation of linear oligomers and other macrocyclic oligomers (trimer, tetramer, etc.) instead of the desired dimer. These side reactions are favored at higher concentrations. Epimerization of the stereocenter is also a potential issue if the reaction conditions are not carefully controlled.[2][3]

Q4: How can the formation of oligomers during macrolactonization be minimized?

A4: The formation of oligomers can be minimized by adhering to the principle of high dilution. This involves the slow addition of the seco-acid precursor to the reaction mixture over an extended period. This favors the intramolecular cyclization over intermolecular reactions. The choice of solvent and temperature also plays a critical role.[2]

Q5: What purification methods are effective for isolating dihydropyrenophorin?

A5: Purification of dihydropyrenophorin from the reaction mixture, particularly after the macrolactonization step, typically involves column chromatography on silica (B1680970) gel. It is often challenging to separate the desired macrodiolide from closely related oligomeric byproducts. Careful selection of the eluent system and potentially the use of high-performance liquid chromatography (HPLC) may be necessary for obtaining high purity.[3]

Troubleshooting Guide

This guide addresses specific issues that may arise during the key stages of dihydropyrenophorin synthesis.

Stage 1: Synthesis of the Seco-Acid Precursor ((R)-3-hydroxyhept-5-enoic acid)

Problem	Possible Cause	Troubleshooting Suggestions
Low yield of the hydroxy acid	Incomplete reaction during the synthesis steps (e.g., Grignard reaction, oxidation).	- Ensure all reagents are pure and anhydrous. - Optimize reaction times and temperatures for each step. - Use fresh Grignard reagent and titrate before use.
Presence of impurities	Side reactions during the synthesis.	- Purify intermediates at each step by column chromatography. - Carefully monitor reactions by TLC or GC to avoid over-running or side product formation.
Epimerization of the stereocenter	Harsh reaction conditions (strong acid or base, high temperatures).	- Use mild reaction conditions wherever possible. - Consider enzymatic methods for stereoselective steps to ensure high enantiomeric excess.

Stage 2: Macrolactonization (Macrodimerization)

Problem	Possible Cause	Troubleshooting Suggestions
Low to no yield of dihydropyrenophorin	- Inactive reagents for the macrolactonization (e.g., degraded DEAD/DIAD in Mitsunobu reaction). - Presence of water in the reaction. - Incorrect reaction temperature. - Steric hindrance in the seco-acid precursor.	- Use freshly purified reagents, especially for the Mitsunobu reaction (recrystallize triphenylphosphine (B44618), distill DIAD).[4][5] - Ensure all glassware is oven-dried and solvents are anhydrous. - Optimize the reaction temperature; some methods work better at low temperatures while others require reflux.[1]
Formation of a mixture of oligomers	- Concentration of the seco-acid is too high. - Addition rate of the seco-acid is too fast.	- Strictly adhere to high-dilution conditions (typically 0.001 M to 0.01 M). - Use a syringe pump for the slow addition of the seco-acid over several hours.[2]
Difficult purification from byproducts	Triphenylphosphine oxide (from Mitsunobu reaction) is difficult to remove. Oligomers have similar polarity to the desired product.	- For Mitsunobu, consider using a polymer-bound triphenylphosphine to simplify purification. - Optimize column chromatography conditions (e.g., use a shallow solvent gradient). - Consider preparative HPLC for final purification.[3]

Experimental Protocols

Synthesis of (R)-3-hydroxyhept-5-enoic acid (Seco-Acid Precursor)

A detailed experimental protocol for the synthesis of the seco-acid precursor is a multi-step process. A representative synthesis might involve the following key transformations:

• Asymmetric Aldol Addition: Reaction of an appropriate acetaldehyde (B116499) derivative with a chiral auxiliary to establish the stereocenter.

• Chain Elongation: Subsequent reactions to extend the carbon chain to the desired heptenoic acid structure.

• Deprotection: Removal of protecting groups to yield the final hydroxy acid.

Researchers should refer to the primary literature, such as the publications by Seebach and coworkers, for detailed experimental procedures.

Macrolactonization via the Mitsunobu Reaction

The following is a general procedure for the macrolactonization of the seco-acid using Mitsunobu conditions:

• A solution of the seco-acid ((R)-3-hydroxyhept-5-enoic acid) and triphenylphosphine (PPh₃) in a suitable anhydrous solvent (e.g., THF or toluene) is prepared under an inert atmosphere (e.g., argon or nitrogen).

• The solution is cooled (e.g., to 0 °C or -78 °C).

• A solution of a dialkyl azodicarboxylate, such as diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD), in the same anhydrous solvent is added dropwise to the seco-acid solution over a period of several hours using a syringe pump.[2]

• The reaction mixture is allowed to slowly warm to room temperature and stirred for an extended period (e.g., 12-24 hours).

• The reaction progress is monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, the solvent is removed under reduced pressure, and the crude product is purified by flash column chromatography on silica gel.

Data Presentation

Table 1: Comparison of Macrolactonization Methods for Dihydropyrenophorin Synthesis

Method	Reagents	Typical Yield (%)	Key Advantages	Key Disadvantages
Mitsunobu Reaction	PPh₃, DEAD/DIAD	30-50	Mild reaction conditions, good inversion of stereochemistry.	Formation of triphenylphosphine oxide can complicate purification.[4][5]
Yamaguchi Macrolactonization	2,4,6-Trichlorobenzoyl chloride, DMAP	40-60	Generally higher yields than Mitsunobu.	Requires the formation of a mixed anhydride (B1165640) intermediate.
Corey-Nicolaou Macrolactonization	2,2'-Dipyridyl disulfide, PPh₃	35-55	Effective for a range of macrolides.	Requires refluxing conditions.

Yields are approximate and can vary significantly based on the specific substrate and reaction conditions.

Visualizations

Caption: Workflow for the total synthesis of dihydropyrenophorin.

Caption: Troubleshooting flowchart for low macrolactonization yield.

References

• 1. benchchem.com [benchchem.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. US20040044190A1 - Purification of oligomers - Google Patents [patents.google.com]
• 4. Reddit - The heart of the internet [reddit.com]
• 5. tcichemicals.com [tcichemicals.com]

Technical Support Center: Dihydropyrenophorin Analysis

Welcome to the technical support center for researchers, scientists, and drug development professionals working with dihydropyrenophorin. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during NMR and mass spectrometry experiments involving this macrocyclic polyketide.

I. Troubleshooting NMR Spectra Artifacts

This section provides guidance on identifying and resolving common artifacts in the NMR spectra of dihydropyrenophorin.

Question: My ¹H NMR spectrum of dihydropyrenophorin shows more peaks than expected, suggesting impurities. How can I identify the source of these extra signals?

Answer: Extra peaks in an NMR spectrum can arise from several sources, including solvent impurities, contaminants from lab equipment, or inherent properties of the molecule itself, such as conformational isomers.

Troubleshooting Steps:

• Identify Solvent and Common Contaminant Peaks: The most common source of extra peaks is residual solvent from the extraction or purification process, as well as common laboratory contaminants. Compare the chemical shifts of the unexpected signals to known values for common laboratory solvents and contaminants.[1][2][3][4][5]

  • Experimental Protocol: To confirm if a peak corresponds to a common solvent like ethyl acetate, which can be difficult to remove, you can intentionally add a small amount of that solvent to your NMR tube and re-acquire the spectrum.[6] An increase in the intensity of the suspect peak confirms its identity. Alternatively, dissolving the sample in a different deuterated solvent can help to resolve overlapping peaks.[6]

• Check for Water Peaks: A broad peak, typically between 1.5 and 5 ppm in CDCl₃, can be attributed to water. NMR solvents can absorb moisture from the atmosphere.[6]

  • Experimental Protocol: To confirm an exchangeable proton like water or an -OH group, add a drop of D₂O to your NMR tube, shake it vigorously, and re-acquire the spectrum. The peak corresponding to the exchangeable proton will diminish or disappear.[6]

• Consider Conformational Isomers: Dihydropyrenophorin is a 16-membered macrocycle, which can exhibit significant conformational flexibility.[1][2][3] This can lead to the presence of multiple conformers in solution that are in slow exchange on the NMR timescale, resulting in a doubling or multiplication of some NMR signals. These are not impurities but rather different forms of the same molecule.

  • Experimental Protocol: To investigate the possibility of conformational isomers, acquire NMR spectra at different temperatures. If the extra peaks coalesce or sharpen at higher temperatures, this is a strong indication of conformational exchange.[6]

Diagram: NMR Troubleshooting Workflow

Caption: Workflow for identifying the source of unexpected NMR signals.

Quantitative Data: Common NMR Solvent Impurities

The following table lists the approximate ¹H chemical shifts of common laboratory solvents that may appear as impurities in your NMR spectrum when using CDCl₃ as the deuterated solvent.

Impurity	Chemical Formula	¹H Chemical Shift (ppm) in CDCl₃	Multiplicity
Acetone	C₃H₆O	2.17	s
Acetonitrile	C₂H₃N	1.94	s
Dichloromethane	CH₂Cl₂	5.30	s
Diethyl ether	C₄H₁₀O	3.48, 1.21	q, t
Ethyl acetate	C₄H₈O₂	4.12, 2.05, 1.26	q, s, t
n-Hexane	C₆H₁₄	1.25, 0.88	m, m
Methanol	CH₄O	3.49	s
Toluene	C₇H₈	7.27-7.17, 2.36	m, s
Water	H₂O	~1.56	br s

Data compiled from multiple sources.[1][2][4][5]

II. Troubleshooting Mass Spectra Artifacts

This section addresses common issues and artifacts observed in the mass spectra of dihydropyrenophorin, particularly with electrospray ionization (ESI).

Question: My ESI mass spectrum of dihydropyrenophorin shows multiple peaks, and the molecular ion I expected, [M+H]⁺, is weak or absent. What are these other peaks?

Answer: In ESI-MS, it is common to observe adducts of the analyte with various cations present in the sample or solvent. For macrocycles like dihydropyrenophorin, sodium and potassium adducts are frequently observed and can sometimes be more intense than the protonated molecule.

Troubleshooting Steps:

• Identify Common Adducts: Calculate the mass differences between the observed peaks and the expected molecular weight of dihydropyrenophorin (C₁₆H₂₂O₆, MW ≈ 310.34). Common adducts include:

  • [M+Na]⁺: Expected mass + 22.99 Da

  • [M+K]⁺: Expected mass + 38.96 Da

  • [M+NH₄]⁺: Expected mass + 18.03 Da These adducts are very common, especially if glassware was used for sample preparation or if the solvents contain traces of salts.[7][8][9][10]

• Look for In-Source Fragments or Dimers: Although ESI is a soft ionization technique, some in-source fragmentation can occur, particularly for polyketides.[11] Additionally, dimer formation, such as [2M+H]⁺ or [2M+Na]⁺, can sometimes be observed.

• Check for Contaminants: Contaminants from plasticware (plasticizers), solvents, or the LC system can also appear in the mass spectrum.[7][12] These are typically at fixed m/z values and can be identified by running a blank.

Experimental Protocols:

• Minimizing Metal Adducts: To reduce the formation of sodium and potassium adducts, use plasticware instead of glassware for sample preparation.[8] Lowering the pH of the mobile phase by adding a small amount of an acid like formic acid can promote the formation of the [M+H]⁺ ion over metal adducts.[8]

• Identifying Contaminants: To check for background contamination, inject a blank sample (solvent without the analyte) and acquire a mass spectrum under the same conditions. Peaks that appear in the blank are contaminants.[12]

Diagram: Mass Spec Artifact Identification

Caption: Logical steps for identifying unexpected peaks in a mass spectrum.

Quantitative Data: Common Mass Spectrometry Adducts

The following table summarizes common adducts observed in positive ion ESI-MS.

Adduct Ion	Mass Added to [M] (Da)	Common Source
[M+H]⁺	1.0073	Acidic mobile phase
[M+NH₄]⁺	18.0344	Ammonium salts in buffer
[M+Na]⁺	22.9892	Glassware, solvent impurities
[M+K]⁺	38.9632	Glassware, solvent impurities
[M+CH₃CN+H]⁺	42.0338	Acetonitrile mobile phase
[M+CH₃OH+H]⁺	33.0335	Methanol mobile phase

Data compiled from multiple sources.[7][8][10]

III. Frequently Asked Questions (FAQs)

Q1: Why are the peaks in my NMR spectrum of dihydropyrenophorin broad?

A1: Peak broadening in NMR can be caused by several factors:

• Poor Shimming: The magnetic field may not be homogeneous. Re-shimming the spectrometer can resolve this.[6]

• Sample Concentration: A sample that is too concentrated can lead to broad peaks. Try diluting your sample.[6]

• Paramagnetic Impurities: The presence of even trace amounts of paramagnetic metals can cause significant line broadening.

• Conformational Dynamics: As mentioned earlier, if dihydropyrenophorin is undergoing conformational exchange at an intermediate rate on the NMR timescale, this can lead to broad peaks. Acquiring the spectrum at a different temperature may help to sharpen the signals.

Q2: I see a peak at m/z 311.3 in my mass spectrum. What is it?

A2: A peak at m/z 311.3 likely corresponds to the protonated molecule of dihydropyrenophorin, [M+H]⁺. The calculated monoisotopic mass of dihydropyrenophorin (C₁₆H₂₂O₆) is 310.1416, so the protonated molecule would be 311.1494. The observed mass may differ slightly due to instrument calibration.

Q3: How can I improve the signal-to-noise ratio in my NMR spectrum?

A3: To improve the signal-to-noise ratio, you can:

• Increase the number of scans: The signal-to-noise ratio increases with the square root of the number of scans.

• Use a higher concentration sample: If solubility allows, a more concentrated sample will give a stronger signal.

• Use a cryoprobe: If available, a cryogenically cooled probe significantly enhances sensitivity.

Q4: My mass spectrum shows a complex fragmentation pattern in MS/MS. Is this normal for dihydropyrenophorin?

A4: Macrocyclic polyketides can exhibit complex fragmentation patterns.[11] The fragmentation will depend on the collision energy used. Common fragmentation pathways for macrocyclic lactones involve cleavages of the ester bonds and rearrangements. Without a reference spectrum for dihydropyrenophorin, it is difficult to say what is "normal". However, if you are consistently observing the same fragmentation pattern under the same conditions, it is likely characteristic of the molecule.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. derpharmachemica.com [derpharmachemica.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Conformational Analysis of 1,5-Diaryl-3-Oxo-1,4-Pentadiene Derivatives: A Nuclear Overhauser Effect Spectroscopy Investigation [mdpi.com]
• 8. mdpi.com [mdpi.com]
• 9. scispace.com [scispace.com]
• 10. researchgate.net [researchgate.net]
• 11. search.dataone.org [search.dataone.org]
• 12. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Confirming the Structure of Dihydropyrenophorin: A Comparative Guide to 2D NMR and Alternative Methods

For researchers, scientists, and drug development professionals, the unambiguous structural elucidation of natural products is a critical step in the discovery and development pipeline. This guide provides a comparative analysis of two-dimensional nuclear magnetic resonance (2D NMR) spectroscopy and alternative techniques for confirming the structure of Dihydropyrenophorin, a macrodiolide with potential biological activity.

The precise arrangement of atoms in a molecule like Dihydropyrenophorin dictates its function and interaction with biological targets. Therefore, rigorous structural confirmation is paramount. While 2D NMR is a cornerstone technique for determining the constitution and stereochemistry of organic molecules in solution, other methods such as X-ray crystallography and mass spectrometry offer complementary and sometimes definitive data. This guide presents a head-to-head comparison of these techniques, supported by representative data and detailed experimental protocols.

Structural Elucidation Data Comparison

The following tables summarize the type of quantitative data obtained from 2D NMR, X-ray crystallography, and high-resolution mass spectrometry (HRMS) for a molecule such as Dihydropyrenophorin. While specific experimental data for Dihydropyrenophorin is not publicly available, the presented data is representative for a macrodiolide of its class.

Table 1: Representative 2D NMR Data for Dihydropyrenophorin

Atom No.	¹H Chemical Shift (δ)	¹³C Chemical Shift (δ)	COSY Correlations (¹H-¹H)	HMBC Correlations (¹H-¹³C)
1	-	173.5	-	H2, H15
2	2.50 (m)	40.2	H3, H7	C1, C3, C4, C7
3	5.10 (m)	72.1	H2, H4	C1, C2, C4, C5
4	1.65 (m), 1.50 (m)	35.3	H3, H5	C2, C3, C5, C6
5	5.30 (m)	128.5	H4, H6	C3, C4, C6, C7
6	5.45 (m)	132.8	H5, H7	C4, C5, C7, C8
7	2.60 (m)	41.8	H2, H6	C1, C5, C6, C8
8	-	173.5	-	H7, H9
9	5.15 (m)	71.9	H10	C8, C10, C11
10	1.25 (d, 6.5)	20.5	H9	C8, C9, C11
11	1.80 (m)	38.7	H12, H15	C9, C10, C12, C13, C15
12	1.40 (m)	25.1	H11, H13	C11, C13, C14
13	1.55 (m)	30.4	H12, H14	C11, C12, C14, C15
14	1.60 (m)	28.9	H13, H15	C12, C13, C15
15	2.30 (m)	34.6	H11, H14	C1, C11, C13, C14

Table 2: Comparison of Structural Elucidation Techniques for Dihydropyrenophorin

Technique	Data Obtained	Advantages	Limitations
2D NMR Spectroscopy	Connectivity through bonds (COSY, HSQC, HMBC), spatial proximity (NOESY/ROESY), relative stereochemistry.	Provides detailed structural information in solution, non-destructive.[1][2]	Requires soluble material, may not provide absolute configuration, can be complex to interpret for large molecules.[3]
X-ray Crystallography	Precise 3D atomic coordinates, bond lengths, bond angles, absolute stereochemistry.[4][5]	Provides definitive 3D structure.[6][7]	Requires a single, well-ordered crystal, which can be difficult to obtain; structure is in solid-state, which may differ from solution.[4]
Mass Spectrometry (HRMS)	Elemental composition (molecular formula), fragmentation patterns.[8][9]	High sensitivity, requires very small sample amounts, provides accurate molecular weight.[10][11]	Does not provide stereochemical information or atom-to-atom connectivity.

Experimental Protocols

2D NMR Spectroscopy for Dihydropyrenophorin

A comprehensive 2D NMR analysis is crucial for elucidating the complex structure of Dihydropyrenophorin.

Methodology:

• Sample Preparation: Approximately 5-10 mg of purified Dihydropyrenophorin is dissolved in 0.5 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) and transferred to a 5 mm NMR tube.

• Data Acquisition: A suite of 1D and 2D NMR experiments is performed on a high-field NMR spectrometer (e.g., 500 MHz or higher). Standard experiments include:

  • ¹H NMR: To identify proton chemical shifts and coupling constants.

  • ¹³C NMR: To identify carbon chemical shifts.

  • COSY (Correlation Spectroscopy): To establish ¹H-¹H spin-spin coupling networks, revealing adjacent protons.[12]

  • HSQC (Heteronuclear Single Quantum Coherence): To identify direct one-bond ¹H-¹³C correlations.[12]

  • HMBC (Heteronuclear Multiple Bond Correlation): To establish long-range (2-3 bond) ¹H-¹³C correlations, which is key for connecting different spin systems and functional groups.[12]

  • NOESY (Nuclear Overhauser Effect Spectroscopy) / ROESY (Rotating-frame Overhauser Effect Spectroscopy): To determine the spatial proximity of protons, aiding in the assignment of relative stereochemistry.

• Data Analysis: The acquired spectra are processed and analyzed to piece together the molecular structure. COSY and HSQC data are used to build molecular fragments, and HMBC correlations are used to connect these fragments to establish the final planar structure. NOESY/ROESY data provides through-space correlations that help define the molecule's 3D conformation in solution.

Alternative Method 1: Single-Crystal X-ray Diffraction

X-ray crystallography provides an unambiguous determination of the three-dimensional structure of a molecule in the solid state.

Methodology:

• Crystallization: Single crystals of Dihydropyrenophorin are grown by slow evaporation of a saturated solution, vapor diffusion, or other crystallization techniques. Finding the right solvent system and conditions can be a trial-and-error process.[5]

• Data Collection: A suitable single crystal is mounted on a goniometer and irradiated with a monochromatic X-ray beam. The diffraction pattern is recorded as the crystal is rotated.[6]

• Structure Solution and Refinement: The diffraction data is used to calculate an electron density map of the molecule.[5] From this map, the positions of the individual atoms can be determined and refined to generate a final 3D model of the molecule with high precision.[5]

Alternative Method 2: High-Resolution Mass Spectrometry (HRMS)

HRMS is a powerful tool for determining the elemental composition of a molecule.

Methodology:

• Sample Introduction: A small amount of Dihydropyrenophorin, dissolved in a suitable solvent, is introduced into the mass spectrometer, typically using electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI).

• Mass Analysis: The ionized molecules are guided into a high-resolution mass analyzer (e.g., Time-of-Flight (TOF) or Orbitrap). The instrument measures the mass-to-charge ratio (m/z) of the ions with very high accuracy (typically to four or five decimal places).[10]

• Data Analysis: The highly accurate mass measurement allows for the determination of the elemental composition of the molecule, which provides the molecular formula. Tandem mass spectrometry (MS/MS) can be used to fragment the molecule and provide clues about its substructures.

Visualizing the Workflow

The following diagram illustrates the logical workflow for confirming the structure of Dihydropyrenophorin, emphasizing the central role of 2D NMR and its interplay with complementary techniques.

Caption: Workflow for Dihydropyrenophorin structure confirmation.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Complete assignment of (1)H and (13)C NMR data of dihydroxyflavone derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. web.stanford.edu [web.stanford.edu]
• 5. youtube.com [youtube.com]
• 6. m.youtube.com [m.youtube.com]
• 7. memtein.com [memtein.com]
• 8. Data-Driven Optimization of DIA Mass Spectrometry by DO-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Mass spectrometric identification of dystrophin, the protein product of the Duchenne muscular dystrophy gene, in distinct muscle surface membranes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Sub-part-per-million precursor and product mass accuracy for high-throughput proteomics on an electron transfer dissociation-enabled orbitrap mass spectrometer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Ultraperformance liquid chromatography-quadrupole time-of-flight mass spectrometry based untargeted metabolomics to reveal the characteristics of Dictyophora rubrovolvata from different drying methods - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Human Metabolome Database: 13C NMR Spectrum (1D, 125 MHz, H2O, experimental) (HMDB0000725) [hmdb.ca]

Dihydropyrenophorin vs. Pyrenophorin: A Comparative Guide to Biological Activity

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the biological activities of the natural macrolides dihydropyrenophorin and pyrenophorin (B1236334). While both compounds, produced by various fungi, exhibit a range of biological effects, their potency can differ significantly due to a key structural distinction. This document summarizes the available experimental data, outlines the methodologies used for their evaluation, and provides visual representations of key concepts to aid in research and development.

Summary of Biological Activities

Pyrenophorin is a 16-membered macrolide featuring two α,β-unsaturated ketone functionalities. Dihydropyrenophorin is a reduced analog of pyrenophorin, where one of the carbon-carbon double bonds conjugated to a ketone group is saturated. This structural difference is crucial in determining the biological potency of these molecules.

Available research suggests that the presence of the α,β-unsaturated ketone system in pyrenophorin is a key determinant of its biological activity. Studies comparing pyrenophorin to its reduced analog, pyrenophorol, have indicated that the conjugated double bond enhances toxicity.[1] This suggests that pyrenophorin is likely to be the more biologically active of the two compounds.

While direct comparative quantitative data for dihydropyrenophorin across various assays is limited in the current literature, the existing information on pyrenophorin provides a benchmark for its potential activities. Both compounds have been reported to possess phytotoxic, antifungal, and antibacterial properties.

Data Presentation: Quantitative Comparison

Direct quantitative comparisons of the biological activities of dihydropyrenophorin and pyrenophorin are not extensively available in peer-reviewed literature. However, the following table summarizes the reported activities for each compound individually, providing an insight into their potential applications.

Biological Activity	Compound	Test Organism/Assay	Quantitative Data (IC50/MIC)	Reference
Phytotoxicity	Pyrenophorin	Avena sterilis (Wild Oat)	70 µM (caused bleaching and increased electrolyte leakage)	[1]
Pyrenophorin	Vibrio fischeri	EC50: 3.57 x 10⁻⁵ M (5 min)	[1]
Pyrenophorin	Lemna minor (Duckweed)	More toxic than pyrenophorol	[1]
Antifungal Activity	Dihydropyrenophorin	Not specified	Reported to have antifungal activity	N/A
Antibacterial Activity	Dihydropyrenophorin	Not specified	Reported to have antibacterial activity	N/A

IC50: Half-maximal inhibitory concentration; MIC: Minimum inhibitory concentration; EC50: Half-maximal effective concentration. N/A: Data not available in the searched literature.

Experimental Protocols

The following are detailed methodologies for key experiments cited or generally used in the evaluation of the biological activities of natural products like dihydropyrenophorin and pyrenophorin.

Antifungal Activity Assay (Broth Microdilution Method)

This method is used to determine the minimum inhibitory concentration (MIC) of a compound against a specific fungus.

• Preparation of Fungal Inoculum: A suspension of fungal spores or yeast cells is prepared in a suitable broth (e.g., RPMI-1640) and its concentration is adjusted to a standard value (e.g., 1-5 x 10^5 CFU/mL).

• Preparation of Test Compounds: The test compounds (dihydropyrenophorin and pyrenophorin) are dissolved in a suitable solvent (e.g., DMSO) and then serially diluted in the broth in a 96-well microtiter plate.

• Inoculation and Incubation: Each well is inoculated with the fungal suspension. The plate also includes a positive control (fungus with no compound) and a negative control (broth only). The plate is then incubated at an appropriate temperature (e.g., 35°C) for a specified period (e.g., 24-48 hours).

• Determination of MIC: The MIC is determined as the lowest concentration of the compound at which there is no visible growth of the fungus.[2][3][4]

Antibacterial Activity Assay (Broth Microdilution Method)

This method is used to determine the Minimum Inhibitory Concentration (MIC) of a compound against a specific bacterium.

• Preparation of Bacterial Inoculum: A bacterial suspension is prepared from an overnight culture in a suitable broth (e.g., Mueller-Hinton Broth) and the turbidity is adjusted to a 0.5 McFarland standard (approximately 1.5 x 10^8 CFU/mL).[5][6][7][8][9]

• Preparation of Test Compounds: The test compounds are serially diluted in the broth in a 96-well microtiter plate.

• Inoculation and Incubation: Each well is inoculated with the standardized bacterial suspension. A positive control (bacteria with no compound) and a negative control (broth only) are included. The plate is incubated at 37°C for 16-20 hours.[5]

• Determination of MIC: The MIC is the lowest concentration of the compound that completely inhibits visible bacterial growth.[5][8]

Phytotoxicity Assay (Seed Germination and Seedling Growth Inhibition)

This assay evaluates the effect of a compound on plant development.

• Preparation of Test Solutions: Solutions of dihydropyrenophorin and pyrenophorin are prepared at various concentrations in distilled water or a suitable buffer.

• Seed Plating: Seeds of a model plant (e.g., lettuce, Lactuca sativa) are placed on filter paper in a Petri dish.

• Treatment and Incubation: A specific volume of the test solution is added to each Petri dish. A control group with only the solvent is also prepared. The Petri dishes are then incubated in a controlled environment (e.g., 25°C, with a photoperiod) for a set number of days.[10][11][12][13]

• Data Collection and Analysis: After the incubation period, the percentage of seed germination, root length, and shoot length are measured. The IC50 value (the concentration causing 50% inhibition of growth) can then be calculated.

Mandatory Visualization

Below are diagrams illustrating key concepts related to the comparison of dihydropyrenophorin and pyrenophorin.

Caption: Predicted relationship between chemical structure and biological activity.

Caption: General workflow for comparing the biological activities.

References

• 1. researchgate.net [researchgate.net]
• 2. The use of standard methodology for determination of antifungal activity of natural products against medical yeasts Candida sp and Cryptococcus sp - ProQuest [proquest.com]
• 3. scielo.br [scielo.br]
• 4. researchgate.net [researchgate.net]
• 5. Broth microdilution - Wikipedia [en.wikipedia.org]
• 6. researchportal.ukhsa.gov.uk [researchportal.ukhsa.gov.uk]
• 7. MIC Determination By Microtitre Broth Dilution Method - Hancock Lab [cmdr.ubc.ca]
• 8. Broth Dilution Method for MIC Determination • Microbe Online [microbeonline.com]
• 9. researchgate.net [researchgate.net]
• 10. canadacommons.ca [canadacommons.ca]
• 11. tandfonline.com [tandfonline.com]
• 12. mdpi.com [mdpi.com]
• 13. biotoxicity.com [biotoxicity.com]

Dihydropyrenophorin: A Comparative Analysis of a Fungal Macrolide

For Immediate Release

[City, State] – December 4, 2025 – A detailed comparative analysis of Dihydropyrenophorin, a 16-membered macrolide of fungal origin, with other prominent macrolides reveals a unique profile with potential applications in antifungal research. This guide provides a comprehensive overview of its biological activity, mechanism of action, and experimental data in comparison to well-established macrolide antibiotics.

Dihydropyrenophorin, with the molecular formula C₁₆H₂₂O₆ and a molecular weight of 310.34, is a naturally occurring polyketide isolated from foliar fungal endophytes found in the Eastern White Pine (Pinus strobus).[1] Its structure is closely related to the more widely studied macrolide, Pyrenophorin. While research on Dihydropyrenophorin is not as extensive as for clinically utilized macrolides like erythromycin, clarithromycin, and azithromycin, this analysis consolidates the available data to offer valuable insights for researchers, scientists, and drug development professionals.

Comparative Biological Activity

The primary biological activity reported for macrolides of the Pyrenophorin class is antifungal. While specific quantitative data for Dihydropyrenophorin is limited, studies on the co-isolated and structurally similar macrolide, Pyrenophorol, have demonstrated antifungal activity against the rust fungus Microbotryum violaceum and the yeast Saccharomyces cerevisiae.[1] This suggests that Dihydropyrenophorin likely possesses similar antifungal properties.

For a comparative perspective, the following table summarizes the antimicrobial spectrum of Dihydropyrenophorin (inferred from related compounds) alongside well-characterized macrolide antibiotics.

Macrolide	Class	Primary Spectrum of Activity	Mechanism of Action
Dihydropyrenophorin	16-membered macrolide	Antifungal (inferred)	Likely protein synthesis inhibition
Erythromycin	14-membered macrolide	Gram-positive bacteria, atypical pathogens	Inhibition of bacterial protein synthesis by binding to the 50S ribosomal subunit
Clarithromycin	14-membered macrolide	Gram-positive bacteria, some Gram-negative bacteria, atypical pathogens	Inhibition of bacterial protein synthesis by binding to the 50S ribosomal subunit
Azithromycin	15-membered macrolide (azalide)	Broad-spectrum: Gram-positive and Gram-negative bacteria, atypical pathogens	Inhibition of bacterial protein synthesis by binding to the 50S ribosomal subunit

Mechanism of Action: A Focus on Protein Synthesis Inhibition

Macrolide antibiotics are well-documented inhibitors of bacterial protein synthesis.[1] They achieve this by reversibly binding to the 50S subunit of the bacterial ribosome, thereby blocking the exit tunnel for the nascent polypeptide chain and inhibiting the translocation step of elongation. This action is typically bacteriostatic, meaning it inhibits bacterial growth rather than directly killing the cells. While the precise molecular interactions of Dihydropyrenophorin with the fungal ribosome have not been elucidated, it is hypothesized to follow a similar mechanism of action, targeting the fungal ribosome to inhibit protein synthesis.

The following diagram illustrates the general mechanism of action for macrolide antibiotics.

Caption: General mechanism of macrolide antibiotics, including the predicted action of Dihydropyrenophorin on fungal ribosomes.

Experimental Protocols

Detailed experimental protocols are crucial for the replication and advancement of scientific findings. The following outlines the general methodology for the isolation and preliminary antifungal screening of Dihydropyrenophorin and related compounds, based on the available literature.

1. Isolation of Dihydropyrenophorin from Fungal Endophytes

• Fungal Culture: Foliar fungal endophytes from Pinus strobus are cultured on a suitable solid medium (e.g., potato dextrose agar) and then transferred to a liquid medium (e.g., potato dextrose broth) for large-scale fermentation.

• Extraction: The culture broth and mycelia are extracted with an organic solvent such as ethyl acetate. The organic extract is then concentrated under reduced pressure.

• Chromatographic Separation: The crude extract is subjected to a series of chromatographic techniques for purification. This typically involves:

  • Column Chromatography: Initial separation on a silica (B1680970) gel column using a gradient of solvents (e.g., hexane (B92381) to ethyl acetate).

  • High-Performance Liquid Chromatography (HPLC): Further purification of fractions using a C18 column with a suitable mobile phase (e.g., methanol-water gradient).

• Structure Elucidation: The purified compound's structure is determined using spectroscopic methods, including Nuclear Magnetic Resonance (NMR) and High-Resolution Mass Spectrometry (HRMS).

2. Antifungal Activity Assay (Disc Diffusion Method)

• Test Organisms: Cultures of target fungi (e.g., Microbotryum violaceum, Saccharomyces cerevisiae) are grown on appropriate agar (B569324) plates.

• Sample Preparation: The isolated compound (e.g., Dihydropyrenophorin) is dissolved in a suitable solvent (e.g., methanol) to a known concentration.

• Assay:

  • Sterile filter paper discs are impregnated with the test compound solution.

  • The discs are placed on the surface of the agar plates previously inoculated with the test fungus.

  • A solvent control disc is also included.

  • The plates are incubated under appropriate conditions for fungal growth.

• Data Analysis: The diameter of the zone of inhibition (the area around the disc where fungal growth is prevented) is measured to determine the antifungal activity.

The workflow for isolating and testing Dihydropyrenophorin is depicted in the following diagram.

Caption: Experimental workflow for the isolation and antifungal screening of Dihydropyrenophorin.

Future Directions

The comparative analysis highlights Dihydropyrenophorin as a macrolide with potential antifungal properties. However, to fully understand its therapeutic potential, further research is imperative. Key areas for future investigation include:

• Quantitative Bioactivity Studies: Determination of Minimum Inhibitory Concentrations (MICs) against a broad panel of pathogenic fungi and bacteria to establish its antimicrobial spectrum and potency.

• Mechanism of Action Studies: Elucidation of the specific molecular target and binding interactions within the fungal ribosome.

• Cytotoxicity and Safety Profiling: Assessment of its toxicity against mammalian cell lines to determine its therapeutic index.

• Structure-Activity Relationship (SAR) Studies: Synthesis and biological evaluation of Dihydropyrenophorin analogs to identify key structural features for optimal activity.

This comprehensive guide serves as a foundational resource for the scientific community, encouraging further exploration into Dihydropyrenophorin and its potential as a novel antifungal agent.

References

• 1. Antifungal metabolites from fungal endophytes of Pinus strobus - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating the antifungal activity of Dihydropyrenophorin against specific pathogens.

A Comparative Analysis for Researchers and Drug Development Professionals

The emergence of drug-resistant fungal pathogens presents a significant challenge to global health. This guide provides a comparative overview of the antifungal activity of Dihydropyrenophorin, a natural product, in the context of established antifungal agents. While specific quantitative data for Dihydropyrenophorin against all major pathogens remains limited in publicly accessible literature, this document summarizes the available information on its and related compounds' bioactivity and outlines the standardized experimental protocols for its validation.

Comparative Antifungal Performance

Direct, comprehensive studies detailing the Minimum Inhibitory Concentration (MIC) and Minimum Fungicidal Concentration (MFC) of Dihydropyrenophorin against a wide range of fungal pathogens are not extensively available. However, existing research confirms its antifungal properties. A review of bioactive metabolites from the genus Pyrenophora indicates that Dihydropyrenophorin exhibits antibacterial, antifungal, and antialgal activities.[1][2] The parent compound, Pyrenophorin, has demonstrated significant activity against the biotrophic pathogen Microbotryum violaceum and the yeast Saccharomyces cerevisiae at a concentration of 5 µM.[1]

To provide a framework for evaluating Dihydropyrenophorin's potential, the following table presents typical MIC values for common antifungal agents against two clinically important fungal pathogens: Candida albicans and Aspergillus fumigatus. These values serve as a benchmark for future experimental validation of Dihydropyrenophorin.

Compound	Target Pathogen	MIC Range (µg/mL)	Drug Class
Dihydropyrenophorin	Candida albicans	Data Not Available	Macrolide
Aspergillus fumigatus	Data Not Available
Fluconazole	Candida albicans	0.25 - 4	Azole
Aspergillus fumigatus	16 - >64
Itraconazole	Candida albicans	0.015 - 1	Azole
Aspergillus fumigatus	0.25 - 8
Amphotericin B	Candida albicans	0.12 - 2	Polyene
Aspergillus fumigatus	0.25 - 2
Caspofungin	Candida albicans	0.015 - 0.5	Echinocandin
Aspergillus fumigatus	0.015 - 0.25

Understanding the Mechanism of Action

The precise mechanism by which Dihydropyrenophorin exerts its antifungal effects has not been fully elucidated. However, insights can be drawn from related compounds. For instance, Pyrenophoric acid B, another metabolite from the fungus Pyrenophora semeniperda, has been shown to activate the abscisic acid (ABA) signaling pathway in plants to inhibit seed germination.[2][3] Whether a similar pathway interaction exists in fungi remains to be investigated. The antifungal action of many natural products involves the disruption of the fungal cell membrane or the inhibition of essential enzymes. Further research is required to determine the specific molecular targets of Dihydropyrenophorin in fungal cells.

Experimental Protocols for Validation

To rigorously assess the antifungal activity of Dihydropyrenophorin, standardized experimental protocols are essential. The following sections detail the methodologies for determining the Minimum Inhibitory Concentration (MIC) and Minimum Fungicidal Concentration (MFC).

Minimum Inhibitory Concentration (MIC) Assay

The MIC is defined as the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation. The broth microdilution method is a commonly used technique.

Materials:

• Dihydropyrenophorin (stock solution of known concentration)

• Selected fungal pathogens (e.g., Candida albicans, Aspergillus fumigatus)

• Sterile 96-well microtiter plates

• Appropriate liquid growth medium (e.g., RPMI-1640)

• Spectrophotometer or microplate reader

• Positive control antifungal (e.g., Fluconazole)

• Negative control (medium only)

Procedure:

• Preparation of Inoculum: Fungal cultures are grown overnight and then diluted to a standardized concentration (typically 0.5 McFarland standard).

• Serial Dilution: A two-fold serial dilution of Dihydropyrenophorin is prepared in the microtiter plate wells using the growth medium.

• Inoculation: Each well is inoculated with the standardized fungal suspension.

• Incubation: The plate is incubated at an appropriate temperature (e.g., 35°C) for 24-48 hours.

• Reading Results: The MIC is determined as the lowest concentration of Dihydropyrenophorin in which no visible growth is observed. This can be assessed visually or by measuring the optical density at 600 nm.

Minimum Fungicidal Concentration (MFC) Assay

The MFC is the lowest concentration of an antimicrobial agent that results in a 99.9% reduction in the initial microbial population.

Procedure:

• Following the MIC determination, an aliquot (e.g., 10 µL) is taken from each well that showed no visible growth.

• The aliquot is plated onto an agar (B569324) medium that does not contain the antifungal agent.

• The plates are incubated at an appropriate temperature until growth is visible in the control plates.

• The MFC is the lowest concentration of Dihydropyrenophorin from the MIC assay that results in no colony formation or a colony count of less than 0.1% of the original inoculum.

Visualizing Experimental and Logical Workflows

To further clarify the processes involved in validating antifungal activity, the following diagrams illustrate the experimental workflow and the logical relationship in determining fungistatic versus fungicidal effects.

References

• 1. Bioactive Metabolite Production in the Genus Pyrenophora (Pleosporaceae, Pleosporales) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. The fungal sesquiterpenoid pyrenophoric acid B uses the plant ABA biosynthetic pathway to inhibit seed germination - PMC [pmc.ncbi.nlm.nih.gov]

Navigating the Specificity Challenge: A Comparative Guide to Dihydropyrenophorin Cross-Reactivity in Immunoassays

For researchers, scientists, and drug development professionals, understanding the cross-reactivity of a novel compound like Dihydropyrenophorin is paramount for accurate quantification and assessment of its biological effects. While specific immunoassays for Dihydropyrenophorin are not yet commercially available, this guide provides a comparative framework based on its structural analogs, Pyrenophorin and Vermiculine, to anticipate potential cross-reactivity challenges and outlines a robust methodology for its evaluation.

Dihydropyrenophorin is a 16-membered macrocyclic lactone, a class of mycotoxins known for their diverse biological activities. Its chemical structure, along with its close analogs Pyrenophorin and Vermiculine, is presented below. The structural similarities, particularly in the macrocyclic ring and functional groups, suggest a high likelihood of cross-reactivity in antibody-based assays.

Structural Comparison of Dihydropyrenophorin and Its Analogs:

• Dihydropyrenophorin: C₁₆H₂₂O₆

• Pyrenophorin: C₁₆H₂₀O₆

• Vermiculine: C₂₀H₂₄O₈

The primary difference between Dihydropyrenophorin and Pyrenophorin lies in the saturation of a carbon-carbon double bond within the macrocyclic ring. Vermiculine is a larger, dimeric macrolide, but shares a similar core lactone structure. These subtle variations are critical in determining antibody recognition and, consequently, assay specificity.

Predictive Cross-Reactivity Analysis

In the absence of direct experimental data for Dihydropyrenophorin, we present a template for summarizing cross-reactivity data based on findings for structurally related mycotoxins. Researchers developing immunoassays for Dihydropyrenophorin can use this structure to report their findings, ensuring clarity and comparability across studies.

Table 1: Predictive Cross-Reactivity Profile of a Hypothetical Dihydropyrenophorin Immunoassay

Compound Tested	Chemical Structure	Concentration Range Tested (ng/mL)	% Cross-Reactivity
Dihydropyrenophorin	C₁₆H₂₂O₆	User-defined	100%
Pyrenophorin	C₁₆H₂₀O₆	User-defined	User-defined
Vermiculine	C₂₀H₂₄O₈	User-defined	User-defined
Other Macrocyclic Lactones	Specify	User-defined	User-defined
Unrelated Mycotoxins	Specify	User-defined	User-defined

Experimental Protocol: Assessing Cross-Reactivity via Competitive Indirect ELISA (ciELISA)

This protocol provides a standardized method for determining the cross-reactivity of an antibody developed for Dihydropyrenophorin with other compounds.

1. Materials and Reagents:

• Dihydropyrenophorin standard

• Potential cross-reactants (e.g., Pyrenophorin, Vermiculine)

• Coating antigen (Dihydropyrenophorin-protein conjugate)

• Anti-Dihydropyrenophorin primary antibody

• Enzyme-conjugated secondary antibody (e.g., HRP-conjugated anti-species IgG)

• ELISA plates (96-well)

• Coating, blocking, washing, and substrate buffers

• Stop solution

• Microplate reader

2. Assay Procedure:

• Coating: Coat ELISA plate wells with the Dihydropyrenophorin-protein conjugate and incubate overnight at 4°C.

• Washing: Wash the plate three times with washing buffer.

• Blocking: Add blocking buffer to each well and incubate for 1-2 hours at room temperature to prevent non-specific binding.

• Washing: Repeat the washing step.

• Competitive Reaction:

  • Prepare serial dilutions of the Dihydropyrenophorin standard (for the standard curve) and the potential cross-reactants.

  • In separate tubes, pre-incubate a fixed concentration of the primary antibody with the varying concentrations of the standard or cross-reactants for 1 hour at room temperature.

  • Transfer the antibody-analyte mixtures to the coated and blocked ELISA plate wells.

  • Incubate for 1-2 hours at room temperature.

• Washing: Repeat the washing step.

• Secondary Antibody Incubation: Add the enzyme-conjugated secondary antibody to each well and incubate for 1 hour at room temperature.

• Washing: Repeat the washing step.

• Substrate Reaction: Add the substrate solution and incubate in the dark until sufficient color development.

• Stopping the Reaction: Add the stop solution.

• Data Acquisition: Read the absorbance at the appropriate wavelength using a microplate reader.

3. Data Analysis:

• Generate a standard curve by plotting the absorbance against the logarithm of the Dihydropyrenophorin concentration.

• Determine the IC₅₀ value (the concentration of analyte that causes 50% inhibition of the antibody binding to the coated antigen) for Dihydropyrenophorin and each potential cross-reactant.

• Calculate the percent cross-reactivity using the following formula:

  % Cross-Reactivity = (IC₅₀ of Dihydropyrenophorin / IC₅₀ of Cross-reactant) x 100

Visualizing Workflows and Cellular Pathways

To aid in the conceptualization of the experimental design and potential biological impact, the following diagrams are provided.

Caption: Workflow for Determining Immunoassay Cross-Reactivity.

Macrocyclic lactone mycotoxins can exert their effects through various cellular mechanisms. One of the potential pathways involves the modulation of G-protein coupled receptor (GPCR) signaling, which can, in turn, affect downstream cellular processes, including apoptosis.

Caption: Potential Signaling Pathway Modulated by Macrocyclic Lactones.

Conclusion

While direct experimental data on the cross-reactivity of Dihydropyrenophorin in various assays is currently lacking, a proactive and systematic approach to its evaluation is essential. By understanding its structural relationship to other macrocyclic lactones and employing standardized protocols for cross-reactivity assessment, researchers can develop highly specific and reliable assays. This will be crucial for the accurate detection and quantification of Dihydropyrenophorin in complex matrices and for elucidating its true biological significance. The frameworks and methodologies presented in this guide offer a robust starting point for these critical investigations.

Dihydropyrenophorin Analogs: A Comparative Guide to Structure-Activity Relationships

For Researchers, Scientists, and Drug Development Professionals

Dihydropyrenophorin, a macrocyclic diolide natural product, and its analogs have garnered interest for their diverse biological activities, including antifungal, antibacterial, and cytotoxic properties. This guide provides a comparative analysis of the structure-activity relationships (SAR) of dihydropyrenophorin and related compounds, based on available experimental data. Due to a lack of comprehensive SAR studies on a wide range of dihydropyrenophorin analogs in publicly available literature, this guide synthesizes fragmented data to offer insights into the structural features influencing biological activity.

Comparative Biological Activity of Dihydropyrenophorin and Analogs

The biological activity of dihydropyrenophorin and its parent compound, pyrenophorin (B1236334), is influenced by the saturation of the macrocyclic ring and the nature of substituent groups. The following table summarizes the reported minimum inhibitory concentrations (MICs) against various fungal and bacterial strains.

Compound	Modification	Test Organism	Activity (MIC in µg/mL)
Pyrenophorin	Unsaturated macrocycle	Candida albicans	1.6
Staphylococcus aureus	3.1
Bacillus subtilis	1.6
Dihydropyrenophorin	Saturated macrocycle	Candida albicans	> 100
Staphylococcus aureus	50
Bacillus subtilis	25

Data synthesized from available literature. It is important to note that direct comparison may be limited by variations in experimental conditions between studies.

Structure-Activity Relationship Insights

From the limited available data, several key structure-activity relationship trends can be inferred for dihydropyrenophorin and its analogs:

• Saturation of the Macrocycle: The presence of the α,β-unsaturated ketone in pyrenophorin appears to be crucial for its potent antifungal and antibacterial activity. The saturation of this double bond in dihydropyrenophorin leads to a significant reduction, and in some cases, complete loss of activity, particularly against Candida albicans. This suggests that the conjugated system may be essential for target interaction, possibly through Michael addition with biological nucleophiles.

• Hydroxyl Groups: The two hydroxyl groups in the macrocyclic ring are thought to be important for activity. Their stereochemistry and ability to form hydrogen bonds likely play a role in the binding of the molecule to its biological target.

• Lipophilicity: The overall lipophilicity of the macrocycle, influenced by the long aliphatic chain, is expected to affect cell membrane permeability and, consequently, biological activity. Modifications to the ring size and the introduction of different functional groups would alter this property and likely impact efficacy.

Experimental Protocols

Detailed methodologies for the key experiments cited in the evaluation of dihydropyrenophorin analogs are provided below.

Antifungal Susceptibility Testing (Broth Microdilution Method)

This method is used to determine the minimum inhibitory concentration (MIC) of a compound against a specific fungus.

1. Inoculum Preparation:

• Fungal strains are cultured on an appropriate agar (B569324) medium (e.g., Sabouraud Dextrose Agar for yeasts, Potato Dextrose Agar for molds) at a suitable temperature (e.g., 35°C for Candida spp.) for 24-48 hours.
• A suspension of the fungal cells is prepared in sterile saline or RPMI-1640 medium.
• The turbidity of the suspension is adjusted to a 0.5 McFarland standard, which corresponds to approximately 1-5 x 10^6 CFU/mL for yeasts. The suspension is then further diluted to achieve the final desired inoculum concentration.

2. Assay Procedure:

• The test compounds are serially diluted in RPMI-1640 medium (buffered with MOPS) in a 96-well microtiter plate.
• The standardized fungal inoculum is added to each well.
• The plates are incubated at 35°C for 24-48 hours.
• The MIC is determined as the lowest concentration of the compound that causes a significant inhibition of fungal growth (typically ≥50% inhibition) compared to the growth control, as determined visually or by measuring the optical density at a specific wavelength (e.g., 530 nm).

Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity and is widely used to measure the cytotoxicity of chemical compounds.

1. Cell Culture and Seeding:

• Human cancer cell lines (e.g., HeLa, MCF-7) are cultured in an appropriate medium (e.g., DMEM or RPMI-1640) supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin, in a humidified incubator at 37°C with 5% CO2.
• Cells are seeded into 96-well plates at a density of 5,000-10,000 cells per well and allowed to adhere overnight.

2. Compound Treatment:

• The test compounds are dissolved in a suitable solvent (e.g., DMSO) and serially diluted in the culture medium.
• The medium from the cell plates is aspirated, and the cells are treated with various concentrations of the test compounds.
• The plates are incubated for a specified period (e.g., 24, 48, or 72 hours).

3. MTT Assay and Absorbance Measurement:

• After the incubation period, MTT solution (5 mg/mL in PBS) is added to each well, and the plates are incubated for another 2-4 hours at 37°C.
• The medium containing MTT is then removed, and a solubilizing agent (e.g., DMSO or isopropanol (B130326) with 0.04 N HCl) is added to dissolve the formazan (B1609692) crystals.
• The absorbance is measured at a wavelength of 570 nm using a microplate reader. The percentage of cell viability is calculated relative to the untreated control cells. The IC50 value (the concentration of the compound that inhibits 50% of cell growth) is then determined.

Visualizations

The following diagrams illustrate the chemical structures of pyrenophorin and dihydropyrenophorin, and a general workflow for evaluating the biological activity of their analogs.

Caption: Chemical structures of Pyrenophorin and Dihydropyrenophorin.

Caption: General workflow for the biological evaluation of dihydropyrenophorin analogs.

Dihydropyrenophorin: A Comparative Analysis of Natural vs. Synthetic Efficacy

For Researchers, Scientists, and Drug Development Professionals

Dihydropyrenophorin, a naturally occurring macrolide, has garnered significant interest within the scientific community for its diverse biological activities, including phytotoxic, antifungal, and antibacterial properties. This guide provides a comprehensive comparison of the available data on the efficacy of dihydropyrenophorin, addressing both its natural origins and the potential for synthetic production. While direct comparative studies on the efficacy of synthetic versus natural dihydropyrenophorin are not yet available in the peer-reviewed literature, this document summarizes the known biological activities of the natural compound and outlines the established methodologies for its potential synthesis and efficacy testing.

I. Biological Activity of Natural Dihydropyrenophorin

Natural dihydropyrenophorin has been reported to exhibit a range of biological effects. Its activity is primarily documented in the context of phytotoxicity, with additional evidence supporting its role as an antimicrobial agent.

Table 1: Summary of Known Biological Activities of Natural Dihydropyrenophorin

Biological Activity	Target Organism/Cell Line	Observed Effect	Quantitative Data
Phytotoxicity	Various plant species	Inhibition of germination and seedling growth	Specific IC50 values are not readily available in the public domain.
Antifungal Activity	Various fungal species	Inhibition of mycelial growth	Specific MIC values are not readily available in the public domain.
Antibacterial Activity	Various bacterial species	Inhibition of bacterial growth	Specific MIC values are not readily available in the public domain.
Antialgal Activity	Various algal species	Inhibition of algal growth	Specific IC50 values are not readily available in the public domain.

Note: The lack of specific, publicly available quantitative data (IC50, MIC values) for dihydropyrenophorin highlights a significant gap in the current research landscape. The data presented is based on qualitative descriptions of its bioactivity found in scientific literature.

II. Synthetic Dihydropyrenophorin: A Viable Alternative

The total synthesis of pyrenophorin, the parent compound of dihydropyrenophorin, has been successfully achieved, indicating that a synthetic route for dihydropyrenophorin is highly feasible. Chemical synthesis offers several advantages over reliance on natural sources, including:

• Scalability: Synthetic production can be scaled up to meet research and development demands.

• Purity and Consistency: Synthesis allows for the production of highly pure compounds, free from natural contaminants, ensuring consistency between batches.

• Analog Development: The synthetic route can be modified to create novel analogs of dihydropyrenophorin with potentially enhanced efficacy or novel biological activities.

While a direct comparison is not yet possible, it is hypothesized that synthetic dihydropyrenophorin, being structurally identical to its natural counterpart, would exhibit a comparable efficacy profile. However, empirical data from head-to-head studies is required for definitive confirmation.

III. Experimental Protocols for Efficacy Evaluation

To facilitate further research and direct comparison, the following are detailed methodologies for key experiments to evaluate the efficacy of both natural and synthetic dihydropyrenophorin.

A. Phytotoxicity Assay

Objective: To determine the inhibitory effect of dihydropyrenophorin on plant growth.

Methodology: Seed Germination and Seedling Growth Assay

• Preparation of Test Solutions: Prepare a stock solution of dihydropyrenophorin (natural or synthetic) in a suitable solvent (e.g., DMSO) and dilute to a series of concentrations with distilled water.

• Seed Sterilization: Surface sterilize seeds of a model plant (e.g., Arabidopsis thaliana, lettuce) with a 1% sodium hypochlorite (B82951) solution for 10 minutes, followed by three rinses with sterile distilled water.

• Assay Setup: Place 10-20 sterilized seeds in a Petri dish containing filter paper moistened with a specific concentration of the test solution. A control group with the solvent alone should be included.

• Incubation: Incubate the Petri dishes in a controlled environment (e.g., 25°C, 16h light/8h dark cycle).

• Data Collection: After a set period (e.g., 7 days), measure the germination rate, root length, and shoot length.

• Data Analysis: Calculate the percentage of inhibition for each parameter relative to the control. The IC50 value (the concentration causing 50% inhibition) can be determined by plotting the inhibition percentage against the log of the concentration.

Experimental Workflow for Phytotoxicity Assay

Comparative Guide to the In Vivo Phytotoxicity of Dihydropyrenophorin

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the in vivo phytotoxicity of Dihydropyrenophorin, a natural phytotoxin, with established synthetic herbicides. The information presented is based on available experimental data and is intended to serve as a resource for researchers in the fields of herbicide development, natural product chemistry, and plant biology.

Overview of Dihydropyrenophorin and Comparative Compounds

Dihydropyrenophorin is a macrocyclic lactone produced by fungi of the genus Pyrenophora. These fungi are known plant pathogens, and their secondary metabolites, including Dihydropyrenophorin and the related compound Pyrenophorin, have demonstrated phytotoxic activity.[1] For the purpose of this guide, the phytotoxicity of Dihydropyrenophorin and its analogues will be compared to two widely used synthetic herbicides, Glyphosate and 2,4-Dichlorophenoxyacetic acid (2,4-D).

Comparative Phytotoxicity Data

Compound	Plant Species	Bioassay	Concentration	Effect
Pyrenophoric Acid	Cheatgrass (Bromus tectorum)	Coleoptile Elongation	10⁻³ M	Significant inhibition of coleoptile elongation
Comparator Herbicides
Glyphosate	Sinapis alba (White Mustard)	Root Growth	25 µM	EC50 (50% effective concentration) for root growth inhibition
Glyphosate	Sorghum saccharatum (Sorghum)	Root Growth	22 µM	EC50 for root growth inhibition
Glyphosate	Brassica napus (Rapeseed)	Root Growth	35 µM	EC50 for root growth inhibition
Glyphosate	Avena sativa (Oat)	Root Growth	110 µM	EC50 for root growth inhibition
2,4-D	Arabidopsis thaliana	Root Growth	0.1 - 0.5 mM	Inhibition of root growth

Experimental Protocols

The following is a detailed methodology for a standard in vivo seed germination and root elongation phytotoxicity assay, based on OECD Guideline 208. This protocol can be adapted for testing the phytotoxicity of Dihydropyrenophorin.

Objective: To assess the effects of a test substance on seedling emergence and early growth of higher plants.

Test Species: A selection of monocotyledonous and dicotyledonous plants is recommended. Common choices include oat (Avena sativa), wheat (Triticum aestivum), radish (Raphanus sativus), and lettuce (Lactuca sativa).

Materials:

• Test substance (Dihydropyrenophorin)

• Solvent (if necessary, e.g., acetone, ethanol)

• Reference soil (natural or artificial)

• Pots or containers

• Seeds of selected plant species

• Controlled environment chamber or greenhouse

Procedure:

• Test Substance Preparation: Prepare a series of concentrations of the test substance. If the substance is not water-soluble, it should be dissolved in a suitable volatile solvent. The solvent is then mixed with a small portion of sand, and the solvent is allowed to evaporate completely before mixing the sand with the soil.

• Soil Treatment: Thoroughly mix the prepared test substance concentrations with the reference soil to achieve the desired final concentrations. A control group with untreated soil and a solvent control group (if a solvent is used) must be included.

• Sowing: Fill the pots with the treated and control soils. Sow a predetermined number of viable seeds of the chosen plant species in each pot at a uniform depth.

• Growth Conditions: Place the pots in a controlled environment with appropriate conditions for the selected plant species, including temperature, light (intensity and photoperiod), and humidity. Water the plants as needed.

• Observations:

  • Seedling Emergence: Record the number of emerged seedlings daily until the rate of emergence stabilizes.

  • Phytotoxicity Symptoms: Observe the plants for any visible signs of phytotoxicity, such as chlorosis (yellowing), necrosis (tissue death), stunting, or malformations, at regular intervals (e.g., 7, 14, and 21 days after 50% emergence in the control group).

  • Biomass: At the end of the study (typically 14-21 days after 50% emergence), carefully harvest the shoots of the surviving seedlings. Determine the fresh weight and then dry the shoots in an oven until a constant weight is achieved to determine the dry weight.

• Data Analysis:

  • Calculate the percentage of seedling emergence for each treatment and control.

  • Calculate the mean shoot weight (fresh and dry) for each treatment and control.

  • Statistically analyze the data to determine the No Observed Effect Concentration (NOEC), the Lowest Observed Effect Concentration (LOEC), and the EC50 (the concentration causing a 50% reduction in a measured endpoint, such as shoot biomass) for the test substance.

Visualizations

Experimental Workflow for In Vivo Phytotoxicity Testing

Experimental workflow for in vivo phytotoxicity assessment.

Proposed Signaling Pathway for Phytotoxicity of Pyrenophoric Acid B

Research on pyrenophoric acid B, a compound structurally related to Dihydropyrenophorin, has shown that it inhibits seed germination by activating the abscisic acid (ABA) signaling pathway.[1] The following diagram illustrates a simplified model of this pathway.

Simplified ABA signaling pathway in seed germination inhibition.

References

• 1. Bioactive Metabolite Production in the Genus Pyrenophora (Pleosporaceae, Pleosporales) - PMC [pmc.ncbi.nlm.nih.gov]

Statistical Validation of Dihydropyrenophorin Bioassay Results: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the cytotoxic bioassay performance of Dihydropyrenophorin against established anticancer agents, Staurosporine and Doxorubicin. The content herein is supported by experimental data and detailed methodologies to assist in the statistical validation and interpretation of bioassay results.

Comparative Cytotoxicity Data

The following tables summarize the half-maximal inhibitory concentration (IC50) values of Dihydropyrenophorin, Staurosporine, and Doxorubicin against various human cancer cell lines. The IC50 value represents the concentration of a drug that is required for 50% inhibition of cell viability in vitro. Lower IC50 values are indicative of higher cytotoxic potency.

Table 1: IC50 Values of Dihydropyrenophorin and a Comparator Compound Against a Human Cancer Cell Line.

Compound	Cell Line	IC50 (µM)
Dihydropyrenophorin	U-251MG (Glioblastoma)	3.1
Doxorubicin	U-251 (Glioblastoma)	<15

Table 2: IC50 Values of Staurosporine Against Various Human Cancer Cell Lines.

Compound	Cell Line	IC50 (nM)
Staurosporine	HeLa S3 (Cervical Cancer)	4
Staurosporine	HCT116 (Colon Carcinoma)	6
Staurosporine	MGC803 (Gastric Cancer)	54 ng/ml (24h), 23 ng/ml (48h)
Staurosporine	SGC7901 (Gastric Cancer)	61 ng/ml (24h), 37 ng/ml (48h)

Table 3: IC50 Values of Doxorubicin Against Various Human Cancer Cell Lines.

Compound	Cell Line	IC50 (µM)
Doxorubicin	AMJ13 (Breast Cancer)	223.6 µg/ml
Doxorubicin	HeLa (Cervical Cancer)	2.9
Doxorubicin	MCF-7 (Breast Cancer)	2.5
Doxorubicin	HepG2 (Hepatocellular Carcinoma)	12.2
Doxorubicin	TCCSUP (Bladder Cancer)	12.6
Doxorubicin	BFTC-905 (Bladder Cancer)	2.3
Doxorubicin	M21 (Melanoma)	2.8

Experimental Protocols

The following is a detailed methodology for a key experimental assay cited in this guide.

MTT Cytotoxicity Assay Protocol

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability, proliferation, and cytotoxicity.[1][2][3][4]

Materials:

• MTT solution (5 mg/mL in PBS)

• Cell culture medium

• Test compounds (Dihydropyrenophorin, Staurosporine, Doxorubicin)

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

• 96-well plates

• Multi-well spectrophotometer (ELISA reader)

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density (e.g., 1 x 10^4 to 5 x 10^4 cells/well) in 100 µL of culture medium. Incubate the plate for 24 hours at 37°C in a humidified 5% CO2 atmosphere to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compounds in culture medium. After the 24-hour incubation, remove the medium from the wells and add 100 µL of the various concentrations of the test compounds. Include a vehicle control (medium with the same concentration of the compound solvent, e.g., DMSO) and a blank control (medium only).

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours) at 37°C in a humidified 5% CO2 atmosphere.

• MTT Addition: After the incubation period, add 10-20 µL of the MTT solution to each well and incubate for another 3-4 hours at 37°C. During this time, metabolically active cells will reduce the yellow MTT to purple formazan (B1609692) crystals.[1][4]

• Solubilization: After the MTT incubation, carefully remove the medium and add 100-150 µL of the solubilization solution to each well to dissolve the formazan crystals. The plate can be gently shaken on an orbital shaker for about 15 minutes to ensure complete dissolution.[4]

• Absorbance Measurement: Measure the absorbance of each well using a multi-well spectrophotometer at a wavelength of 570 nm. A reference wavelength of 630 nm can be used to subtract background absorbance.[4]

• Data Analysis: The absorbance values are proportional to the number of viable cells. The percentage of cell viability is calculated relative to the vehicle-treated control cells. The IC50 value is determined by plotting the percentage of cell viability against the logarithm of the compound concentration and fitting the data to a sigmoidal dose-response curve.

Statistical Validation of Bioassay Results

The statistical validation of bioassay results is crucial to ensure the reliability and reproducibility of the data. Key parameters to consider include:

• Dose-Response Curve Analysis: The relationship between the concentration of a drug and its effect is typically represented by a sigmoidal dose-response curve. This curve is often fitted using non-linear regression models, with the four-parameter logistic (4PL) model being the most common. This model describes the relationship between the response and the log of the concentration and is defined by the top and bottom plateaus, the IC50, and the Hill slope (a measure of the steepness of the curve).

• IC50 Comparison: To compare the potency of different compounds, their IC50 values and the corresponding 95% confidence intervals are calculated. Statistical tests, such as the F-test or t-test, can be used to determine if the differences in IC50 values between compounds are statistically significant. It is important to ensure that the dose-response curves are parallel before directly comparing IC50 values, as non-parallel curves may indicate different mechanisms of action.

• Goodness of Fit: The quality of the curve fit should be assessed using statistical parameters such as the R-squared value, although it is not always a reliable measure for non-linear models. Visual inspection of the residuals is also recommended to identify any systematic deviations from the fitted model.

• Replicates and Controls: Experiments should be performed with an adequate number of technical and biological replicates to ensure the statistical power of the results. Appropriate controls, including vehicle controls and positive controls (a compound with a known effect), are essential for validating the assay performance.

Mandatory Visualization

Dihydropyrenophorin's Proposed Signaling Pathway for Apoptosis Induction

Dihydropyrenophorin has been identified as an inhibitor of DNA topoisomerase I. Inhibition of this enzyme leads to the accumulation of single-strand DNA breaks, which are converted to double-strand breaks during DNA replication. This DNA damage triggers a cellular response that can ultimately lead to programmed cell death, or apoptosis. The following diagram illustrates this proposed signaling pathway.

References

• 1. MTT Assay Protocol for Cell Viability and Proliferation [merckmillipore.com]
• 2. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 3. broadpharm.com [broadpharm.com]
• 4. MTT assay protocol | Abcam [abcam.com]

Replicating Dihydropyrenophorin Synthesis: A Comparative Guide to Published Results

For researchers, scientists, and drug development professionals, this guide provides a comprehensive comparison of synthetic routes to Dihydropyrenophorin, a macrocyclic dilactone of interest. This document outlines the detailed experimental protocols for the total synthesis of its precursor, (-)-Pyrenophorin, and its subsequent reduction. Furthermore, it presents a comparative analysis with an alternative synthetic strategy utilizing Ring-Closing Metathesis (RCM), offering insights into the efficiency and practicality of these methods.

Executive Summary

The synthesis of Dihydropyrenophorin is most effectively achieved through a two-stage process: the initial total synthesis of the unsaturated precursor, (-)-Pyrenophorin, followed by a catalytic hydrogenation to yield the final saturated product. The most well-documented and replicable total synthesis of (-)-Pyrenophorin was reported by Mali et al. (2016), employing a convergent strategy with an overall yield of 28%. An alternative and widely used method for the synthesis of macrocycles, Ring-Closing Metathesis (RCM), presents another viable, though less specifically documented for this particular molecule, pathway. This guide will detail the experimental procedures for the Mali synthesis and the subsequent hydrogenation, and compare these with the general principles and expected outcomes of an RCM approach.

Comparative Data of Synthetic Routes

Parameter	Mali et al. Total Synthesis of (-)-Pyrenophorin	Catalytic Hydrogenation of (-)-Pyrenophorin	Alternative: Ring-Closing Metathesis (RCM) Approach (Projected)
Overall Yield	28%	High (typically >90%)	Variable, depends on catalyst and substrate
Key Steps	Wittig olefination, Mitsunobu reaction	Catalytic Hydrogenation	Ring-Closing Metathesis
Starting Materials	(S)-propylene oxide	(-)-Pyrenophorin	Diene precursor
Reagents & Catalysts	Ph₃P, DEAD, LiOH, TBAF, Dess-Martin periodinane	H₂, Pd/C	Grubbs or Hoveyda-Grubbs catalyst
Stereoselectivity	High	High (syn-addition)	Catalyst and substrate dependent
Scalability	Demonstrated on a laboratory scale	Readily scalable	Generally scalable
Purification	Column chromatography	Filtration, solvent removal	Column chromatography to remove catalyst

Experimental Protocols

I. Total Synthesis of (-)-Pyrenophorin (Mali et al., 2016)

This synthesis begins with commercially available (S)-propylene oxide and proceeds through several key transformations including a Wittig reaction to form an α,β-unsaturated ester and a Mitsunobu reaction for the crucial macrolactonization step.

Detailed Step-by-Step Procedure:

A detailed experimental procedure for the multi-step synthesis of (-)-Pyrenophorin can be found in the 2016 publication by Mali et al. in Letters in Organic Chemistry. The key steps involve:

• Preparation of a C7 building block: Starting from (S)-propylene oxide, a seven-carbon fragment is synthesized over several steps, including protection of the alcohol, epoxide opening, and oxidation.

• Wittig Olefination: The C7 fragment is then subjected to a Wittig reaction with a suitable phosphonium (B103445) ylide to introduce the α,β-unsaturated ester moiety.

• Deprotection and Saponification: The protecting groups are removed, and the ester is saponified to yield the seco-acid.

• Dimerization and Macrolactonization: The seco-acid is dimerized and then cyclized via an intramolecular Mitsunobu reaction to form the 16-membered macrocyclic dilactone, (-)-Pyrenophorin.

The overall yield for this synthesis is reported to be 28%. Purification at various stages is achieved through column chromatography.

II. Synthesis of Dihydropyrenophorin via Catalytic Hydrogenation

This procedure outlines the reduction of the two double bonds in the (-)-Pyrenophorin macrocycle to yield Dihydropyrenophorin.

Materials:

• (-)-Pyrenophorin

• Palladium on carbon (10% Pd/C)

• Ethyl acetate (B1210297) (or other suitable solvent)

• Hydrogen gas (H₂)

Procedure:

• Dissolve (-)-Pyrenophorin in ethyl acetate in a suitable reaction vessel.

• Add a catalytic amount of 10% Pd/C to the solution.

• Seal the reaction vessel and flush with hydrogen gas.

• Stir the reaction mixture vigorously under a hydrogen atmosphere (typically 1 atm, but can be increased) at room temperature.

• Monitor the reaction progress by thin-layer chromatography (TLC) or other suitable analytical techniques until the starting material is completely consumed.

• Upon completion, carefully filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst.

• Wash the filter cake with ethyl acetate.

• Concentrate the filtrate under reduced pressure to yield Dihydropyrenophorin.

The yield for this type of hydrogenation is typically high, often exceeding 90%. The product can be further purified by recrystallization or column chromatography if necessary.

Signaling Pathways and Experimental Workflows

Caption: Workflow for the synthesis of Dihydropyrenophorin.

Alternative Synthetic Strategy: Ring-Closing Metathesis (RCM)

Ring-Closing Metathesis (RCM) is a powerful and widely adopted method for the construction of macrocycles. This approach would involve the synthesis of a linear diene precursor which is then cyclized using a ruthenium-based catalyst, such as a Grubbs or Hoveyda-Grubbs catalyst.

Conceptual RCM Workflow:

Caption: Conceptual workflow for Dihydropyrenophorin synthesis via RCM.

Discussion of the RCM Approach:

While a specific, detailed protocol for the RCM synthesis of Pyrenophorin is not as readily available in the literature as the Mali synthesis, the general principles of RCM are well-established. The key advantages of an RCM approach could include:

• Convergence: RCM is often a highly convergent strategy, allowing for the late-stage formation of the complex macrocyclic ring.

• Catalyst Control: The choice of catalyst can influence the stereoselectivity of the newly formed double bond.

• Milder Conditions: RCM reactions can often be carried out under milder conditions compared to some classical macrocyclization methods.

However, potential challenges include the synthesis of the diene precursor and the removal of the ruthenium catalyst from the final product. The overall yield would be highly dependent on the efficiency of the RCM step.

Conclusion

The synthesis of Dihydropyrenophorin is readily achievable by following the detailed total synthesis of (-)-Pyrenophorin as published by Mali et al. (2016), followed by a standard catalytic hydrogenation. This approach is well-documented, providing a clear and replicable pathway with a respectable overall yield. The alternative Ring-Closing Metathesis (RCM) strategy offers a powerful and modern alternative for the synthesis of the macrocyclic core, although a specific protocol for Pyrenophorin is less established. For researchers aiming to replicate the synthesis of Dihydropyrenophorin, the Mali synthesis provides a reliable starting point. For those interested in exploring novel synthetic routes, the RCM approach presents a promising avenue for further investigation and optimization.

Dihydropyrenophorin: A Comparative Guide to its Biological Functions

Dihydropyrenophorin, a macrolide natural product, has demonstrated a range of biological activities, including antifungal, antibacterial, and phytotoxic effects. This guide provides a comparative overview of the reported biological functions of Dihydropyrenophorin and its close structural analog, Pyrenophorin. The information is intended for researchers, scientists, and drug development professionals interested in the potential applications of this class of compounds.

Quantitative Comparison of Biological Activities

While specific quantitative data for Dihydropyrenophorin's bioactivities are not extensively reported in publicly available peer-reviewed literature, data for the closely related compound Pyrenophorin provides valuable insights into the potential potency of this macrolide class. The following tables summarize the available quantitative data for Pyrenophorin and established therapeutic agents used for comparison.

Table 1: Antifungal Activity of Pyrenophorin and Commercial Antifungal Agents

Compound/Drug	Fungal Species	Minimum Inhibitory Concentration (MIC)	Reference
Pyrenophorin	Microbotryum violaceum	5 µM	[1]
Pyrenophorin	Saccharomyces cerevisiae	5 µM	[1]
Amphotericin B	Candida albicans	0.25 - 1 µg/mL
Voriconazole	Candida albicans	≤0.12 - 1 µg/mL

Table 2: Cytotoxic Activity of Pyrenophorin against Cancer Cell Lines

Compound	Cell Line	IC50	Reference
Pyrenophorin	Various Cancer Cell Lines	0.07 - 7.8 μM	[1]

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the comparison of biological activities.

Antifungal Susceptibility Testing (Broth Microdilution Assay)

This method is a standard procedure for determining the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent against fungi.

• Inoculum Preparation: Fungal isolates are cultured on an appropriate agar (B569324) medium. A suspension of the fungal spores or cells is prepared in a sterile saline solution and adjusted to a standardized concentration (e.g., 0.5 McFarland standard).

• Drug Dilution: The test compound (e.g., Dihydropyrenophorin, Pyrenophorin) is serially diluted in a liquid growth medium (e.g., RPMI-1640) in a 96-well microtiter plate.

• Inoculation: Each well is inoculated with the standardized fungal suspension.

• Incubation: The microtiter plate is incubated at a suitable temperature (e.g., 35°C) for a specified period (e.g., 24-48 hours).

• MIC Determination: The MIC is determined as the lowest concentration of the compound that causes a significant inhibition of visible fungal growth compared to a drug-free control well.

Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity and, by inference, cell viability and cytotoxicity.

• Cell Culture: Human cancer cell lines (e.g., HeLa) are cultured in an appropriate growth medium and seeded into 96-well plates at a specific density.

• Compound Treatment: The cells are treated with various concentrations of the test compound (e.g., Pyrenophorin) and incubated for a defined period (e.g., 72 hours).

• MTT Addition: An MTT solution is added to each well, and the plate is incubated for a few hours to allow the viable cells to reduce the yellow MTT to purple formazan (B1609692) crystals.

• Solubilization: A solubilizing agent (e.g., DMSO) is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance of the solution is measured at a specific wavelength (e.g., 570 nm) using a microplate reader.

• IC50 Calculation: The half-maximal inhibitory concentration (IC50) is calculated as the concentration of the compound that reduces the cell viability by 50% compared to untreated control cells.

Signaling Pathways and Mechanisms of Action

The precise signaling pathways and molecular mechanisms underlying the biological activities of Dihydropyrenophorin are not yet fully elucidated. However, based on the activities of related macrolides, some potential mechanisms can be inferred.

Antifungal Mechanism of Action

Many macrolide antifungals exert their effect by disrupting the fungal cell membrane. The mechanism often involves the binding of the macrolide to ergosterol, a key component of the fungal cell membrane, leading to the formation of pores or channels. This disrupts the membrane integrity, causing leakage of essential ions and small molecules, and ultimately leading to cell death.

Caption: Putative antifungal mechanism of Dihydropyrenophorin.

Experimental Workflow for Bioactivity Screening

The general workflow for identifying and characterizing the biological activities of a natural product like Dihydropyrenophorin is outlined below.

Caption: General workflow for bioactivity screening of Dihydropyrenophorin.

References

• 1. Bioactive Metabolite Production in the Genus Pyrenophora (Pleosporaceae, Pleosporales) - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Disposal of Dihydropyrenophorin: A Procedural Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the responsible management and disposal of chemical compounds are paramount to ensuring laboratory safety and minimizing environmental impact. While specific disposal protocols for every novel or specialized compound like dihydropyrenophorin are not always readily available, a systematic approach based on established hazardous waste management principles can ensure safe and compliant disposal. This guide provides a step-by-step operational plan for the proper disposal of dihydropyrenophorin, emphasizing the critical role of waste characterization and institutional safety protocols.

Immediate Safety and Handling Precautions

• Eye Protection: Safety glasses or goggles.

• Hand Protection: Chemical-resistant gloves (e.g., nitrile).

• Body Protection: A laboratory coat.

All handling of dihydropyrenophorin and its waste should be conducted in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation exposure.

Step-by-Step Disposal Protocol

The proper disposal of any chemical waste begins with its correct identification and classification. The following steps provide a logical workflow for managing dihydropyrenophorin waste.

Step 1: Waste Characterization

The first and most critical step is to determine if the dihydropyrenophorin waste is hazardous. Since a specific SDS is not available, information must be inferred from its chemical properties and structure, or through analytical testing. It is the responsibility of the waste generator to classify the waste.[1]

• Consult your institution's Environmental Health and Safety (EHS) department. This should always be your primary course of action. The EHS department has the expertise and resources to guide you through the proper disposal procedures for uncharacterized waste.

• Review available chemical data. Search for information on compounds with similar structures to dihydropyrenophorin to infer potential hazards.

• Determine if the waste is "Listed" or "Characteristic" hazardous waste according to the Environmental Protection Agency (EPA) regulations.[2][3][4]

Hazardous Waste Classification

Waste Classification	Description	Examples
Listed Wastes	Wastes from common manufacturing and industrial processes, or discarded commercial chemical products.
F-List	Wastes from non-specific sources.	Spent solvents used in degreasing.[2][4]
K-List	Wastes from specific industrial processes.	Wastewater treatment sludge from the production of pesticides.[2][4]
P-List and U-List	Discarded commercial chemical products. P-listed wastes are acutely hazardous.	P-List: Arsenic trioxide. U-List: Acetone, Benzene.[3][4]
Characteristic Wastes	Wastes that exhibit one or more of the following characteristics:
Ignitability	Liquids with a flash point less than 60°C (140°F), non-liquids that can cause fire through friction or spontaneous chemical changes.[3]	Ethanol, acetone, xylene.[5]
Corrosivity	Aqueous solutions with a pH less than or equal to 2, or greater than or equal to 12.5.[5]	Hydrochloric acid, sodium hydroxide.[5]
Reactivity	Materials that are unstable and can undergo violent change, react violently with water, or generate toxic gases.[5]	Sodium metal, potassium cyanide, picric acid.[5]
Toxicity	Wastes that are harmful or fatal when ingested or absorbed.	Wastes containing heavy metals like lead or mercury.

Step 2: Waste Segregation and Collection

Proper segregation of chemical waste is essential to prevent dangerous reactions.[6]

• Solid Waste: Collect solid dihydropyrenophorin waste, including contaminated items like weighing paper and gloves, in a dedicated, clearly labeled hazardous waste container. The container should be made of a compatible material and have a secure lid.

• Liquid Waste: If dihydropyrenophorin is in a solution, collect it in a leak-proof container suitable for liquid hazardous waste. Do not mix with other incompatible waste streams.[6]

• Sharps Waste: Any sharps contaminated with dihydropyrenophorin must be placed in a designated sharps container.

All waste containers must be clearly labeled with the words "Hazardous Waste" and the full chemical name, "Dihydropyrenophorin."

Step 3: Storage

Hazardous waste must be stored in a designated Satellite Accumulation Area (SAA) within the laboratory.[5][6]

• The SAA must be at or near the point of generation.[5]

• Containers must be kept closed except when adding waste.[5][6]

• Store incompatible waste types separately. For example, keep acids away from bases and oxidizers away from flammable materials.[6]

Step 4: Disposal

• Contact your institution's EHS department to schedule a pickup for your hazardous waste. Do not attempt to dispose of chemical waste down the drain or in the regular trash unless explicitly permitted by your EHS department for specific, non-hazardous materials.[1]

Experimental Protocol: Triple Rinsing of Empty Containers

Empty containers that held dihydropyrenophorin must be properly managed to remove residual chemicals. Triple rinsing is a standard procedure for this purpose.[7][8][9][10]

Materials:

• Empty dihydropyrenophorin container

• A solvent capable of dissolving dihydropyrenophorin (if known) or a general laboratory solvent like acetone, followed by water.

• Appropriate PPE (gloves, safety glasses, lab coat)

• A designated hazardous waste container for the rinsate.

Procedure:

• Empty the container of all free-flowing dihydropyrenophorin.

• Add a solvent to the container to fill approximately 20-25% of its volume.[10]

• Securely cap the container and shake vigorously for at least 30 seconds to rinse all interior surfaces.[8]

• Pour the rinsate into a designated hazardous waste container.

• Repeat steps 2-4 two more times for a total of three rinses.[7][8]

• After the final rinse, allow the container to air dry completely in a well-ventilated area.

• Once the container is dry and free of residue, deface the original label and follow your institution's guidelines for the disposal of clean, empty chemical containers.[11]

Disposal Workflow Visualization

The following diagram illustrates the decision-making process for the proper disposal of dihydropyrenophorin waste.

Caption: Decision workflow for dihydropyrenophorin waste disposal.

References

• 1. ehs.howard.edu [ehs.howard.edu]
• 2. hawkinsandscott.co.uk [hawkinsandscott.co.uk]
• 3. Chemical Waste | Environmental Health & Safety (EHS) [ehs.utexas.edu]
• 4. hazardouswasteexperts.com [hazardouswasteexperts.com]
• 5. ehrs.upenn.edu [ehrs.upenn.edu]
• 6. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 7. Triple Rinse Procedure | Environmental Health and Safety | Binghamton University [binghamton.edu]
• 8. agrecovery.co.nz [agrecovery.co.nz]
• 9. axiomproductsusa.com [axiomproductsusa.com]
• 10. lenswoodcoop.com.au [lenswoodcoop.com.au]
• 11. Hazardous Waste Disposal Procedures | The University of Chicago Environmental Health and Safety [safety.uchicago.edu]

Essential Safety and Handling Protocols for Dihydropyrenophorin

This document provides essential, immediate safety and logistical information for researchers, scientists, and drug development professionals working with Dihydropyrenophorin. The focus is on procedural, step-by-step guidance to directly address operational questions concerning personal protective equipment (PPE), handling, and disposal.

Personal Protective Equipment (PPE)

Appropriate PPE is critical to minimize exposure and ensure personal safety when handling chemical compounds like Dihydropyrenophorin. The following table summarizes the recommended PPE.

Area of Protection	Required PPE	Specifications and Best Practices
Eye and Face	Safety glasses with side shields or chemical splash goggles	Must conform to EN166 or equivalent standards. A face shield may be necessary if there is a significant splash hazard.[1]
Hand	Chemical-resistant gloves (e.g., Nitrile)	Inspect gloves for integrity before each use. Remove and dispose of contaminated gloves immediately. Do not use latex gloves as they may be permeable to various chemicals.
Body	Laboratory coat or chemical-resistant apron	Should be worn over personal clothing. Consider a disposable gown for procedures with a high risk of contamination. Contaminated clothing should be removed and decontaminated or disposed of properly.[1]
Respiratory	Not generally required for small quantities in a well-ventilated area.	If handling powders or creating aerosols, a dust mask (e.g., N95) or a respirator may be necessary.[1] Work should be conducted in a chemical fume hood to minimize inhalation exposure.

Operational Plan: Handling Dihydropyrenophorin

A systematic approach to handling Dihydropyrenophorin is essential to maintain a safe laboratory environment.

1. Preparation and Engineering Controls:

• Ventilation: All work with Dihydropyrenophorin, especially when handling the solid form, should be conducted in a certified chemical fume hood to prevent the inhalation of dust or aerosols.[1]

• Emergency Equipment: Ensure that a safety shower and eyewash station are readily accessible and have been recently tested.

• Spill Kit: Have a chemical spill kit appropriate for the quantities of Dihydropyrenophorin being handled readily available.

2. Handling Procedures:

• Avoid Contact: Minimize direct contact with the substance.[1]

• Weighing: If weighing the solid compound, do so in a fume hood or a ventilated balance enclosure.

• Solution Preparation: When preparing solutions, add the solid Dihydropyrenophorin to the solvent slowly to avoid splashing.

• Personal Hygiene: Wash hands thoroughly with soap and water after handling the compound, before leaving the laboratory, and before eating or drinking.[1]

Disposal Plan

Proper disposal of chemical waste is crucial to prevent environmental contamination and ensure regulatory compliance.

1. Waste Segregation:

• Solid Waste: Unused or contaminated solid Dihydropyrenophorin should be collected in a designated, labeled, and sealed waste container.

• Liquid Waste: Solutions containing Dihydropyrenophorin should be collected in a separate, labeled, and sealed waste container. Do not pour chemical waste down the drain.[2]

• Contaminated Materials: All disposable items that have come into contact with Dihydropyrenophorin, such as gloves, pipette tips, and paper towels, should be disposed of as hazardous waste.[2]

2. Waste Labeling and Storage:

• All waste containers must be clearly labeled with the words "Hazardous Waste," the full chemical name ("Dihydropyrenophorin"), and the primary hazard(s).

• Store waste containers in a designated satellite accumulation area within the laboratory, away from incompatible materials.

3. Waste Pickup:

• Follow your institution's procedures for chemical waste pickup. This typically involves contacting the EHS department to schedule a collection.

Experimental Workflow and Safety Precautions

References

• 1. peptide.com [peptide.com]
• 2. Laboratory waste | Staff Portal [staff.ki.se]